H-Tyr(3-I)-OH

• CAS: 70-78-0

Core Science & Biosynthesis

The Structure and Function of 3-Iodo-L-Tyrosine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, synthesis, and biological significance of H-Tyr(3-I)-OH, chemically known as 3-iodo-L-tyrosine. This iodinated amino acid is a critical intermediate in thyroid hormone synthesis and a valuable tool in neuroscience research as a potent inhibitor of tyrosine hydroxylase.

Core Structure and Properties

3-iodo-L-tyrosine is a derivative of the amino acid L-tyrosine, featuring an iodine atom substituted at the third position of the phenyl ring. Its chemical structure is formally described as (2S)-2-amino-3-(4-hydroxy-3-iodophenyl)propanoic acid[1][2][3].

The introduction of the iodine atom significantly influences the molecule's physicochemical properties and biological activity. Below is a summary of its key identifiers and characteristics.

Property	Value	Source
IUPAC Name	(2S)-2-amino-3-(4-hydroxy-3-iodophenyl)propanoic acid	[1][2]
Synonyms	H-Tyr(3-I)-OH, Monoiodotyrosine (MIT), 3-Iodo-4-hydroxyphenylalanine
Molecular Formula	C₉H₁₀INO₃
Molecular Weight	307.09 g/mol
CAS Number	70-78-0
Melting Point	210 °C (decomposes)
Solubility	Soluble in dilute aqueous acid.
SMILES	C1=CC(=C(C=C1C--INVALID-LINK--N)I)O
InChI Key	UQTZMGFTRHFAAM-ZETCQYMHSA-N

Experimental Protocols: Synthesis of 3-Iodo-L-Tyrosine

The synthesis of 3-iodo-L-tyrosine is typically achieved through a two-step process: the protection of the amino group of L-tyrosine, followed by the regioselective iodination of the aromatic ring. The most common protecting group is the benzyloxycarbonyl (Cbz) group.

Step 1: N-protection of L-Tyrosine with Benzyl (B1604629) Chloroformate

This initial step prevents the amino group from participating in the subsequent iodination reaction.

Materials:

• L-tyrosine

• Sodium carbonate

• Benzyl chloroformate (Cbz-Cl)

• Dioxane

• Water

• 1 M Hydrochloric acid (HCl)

Procedure:

• Dissolve L-tyrosine in a 1 M aqueous solution of sodium carbonate.

• Cool the solution to 0-5°C using an ice bath.

• Slowly add benzyl chloroformate, dissolved in dioxane, to the cooled and stirring solution.

• Allow the reaction mixture to warm to room temperature and continue stirring for 12-16 hours.

• Acidify the mixture with 1 M HCl to precipitate the N-Cbz-L-tyrosine.

• Collect the precipitate by filtration, wash with cold water, and dry under a vacuum.

Step 2: Iodination of N-Cbz-L-tyrosine

Several methods exist for the iodination of the protected tyrosine. A common and effective method utilizes N-Iodosuccinimide (NIS).

Materials:

• N-Cbz-L-tyrosine

• N-Iodosuccinimide (NIS)

• Silver trifluoroacetate (B77799)

• Acetonitrile

Procedure:

• Dissolve N-Cbz-L-tyrosine in acetonitrile.

• Add N-iodosuccinimide and silver trifluoroacetate to the solution.

• Stir the reaction mixture at room temperature for 4-6 hours, ensuring it is protected from light.

• Monitor the reaction's progress using thin-layer chromatography (TLC).

• Upon completion, filter the mixture to remove silver salts.

• Evaporate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to yield 3-Iodo-N-[(benzyloxy)carbonyl]-L-tyrosine.

The final step to obtain H-Tyr(3-I)-OH involves the deprotection of the Cbz group, typically through catalytic hydrogenation.

Synthesis workflow for H-Tyr(3-I)-OH.

Biological Significance and Signaling Pathways

3-iodo-L-tyrosine plays two major roles in biological systems: as a precursor in the synthesis of thyroid hormones and as an inhibitor of the enzyme tyrosine hydroxylase.

Role in Thyroid Hormone Synthesis

Thyroid hormones, triiodothyronine (T3) and thyroxine (T4), are crucial for regulating metabolism. Their synthesis occurs in the thyroid gland and involves the iodination of tyrosine residues on the protein thyroglobulin. 3-iodo-L-tyrosine, or monoiodotyrosine (MIT), is a key intermediate in this pathway.

The process begins with the uptake of iodide from the bloodstream into the thyroid follicular cells. This iodide is then oxidized and attached to tyrosine residues of thyroglobulin by the enzyme thyroperoxidase (TPO), forming MIT and diiodotyrosine (DIT). Subsequently, TPO catalyzes the coupling of these iodotyrosine molecules to form T3 (from one MIT and one DIT) and T4 (from two DIT molecules).

References

• 1. benchchem.com [benchchem.com]
• 2. scbt.com [scbt.com]
• 3. 3-Iodo-L-Tyrosine | C9H10INO3 | CID 439744 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Discovery and History of 3-Iodo-L-tyrosine: A Technical Overview

An in-depth guide for researchers, scientists, and drug development professionals on the origins and key experimental findings related to the pivotal thyroid hormone precursor, 3-Iodo-L-tyrosine.

Introduction

3-Iodo-L-tyrosine (MIT), a key intermediate in the biosynthesis of thyroid hormones, stands as a cornerstone in our understanding of endocrine physiology and metabolism.[1][2] Its discovery and subsequent study have been intrinsically linked to the broader history of iodine chemistry and thyroid research. This technical guide provides a comprehensive overview of the historical context of its discovery, details key experimental protocols for its synthesis and isolation, and presents relevant quantitative data and biological pathways.

Historical Context: The Era of Iodine and Thyroid Discovery

The story of 3-iodo-L-tyrosine begins with the discovery of iodine itself. In 1811, French chemist Bernard Courtois first isolated the element from seaweed ash.[3] Shortly thereafter, in 1813, Joseph Louis Gay-Lussac formally described it as a new element.[3] The medical significance of iodine was quickly recognized, with Swiss physician Jean-François Coindet using it to treat goiter, an enlargement of the thyroid gland, in the 1820s.[3] This established a fundamental link between iodine and thyroid function.

A pivotal moment in thyroid biochemistry came in 1896 when German chemist Eugen Baumann demonstrated that the thyroid gland is uniquely rich in iodine. This discovery laid the groundwork for the search for specific iodine-containing organic compounds within the gland that were responsible for its physiological effects.

The Emergence of Iodinated Tyrosines

While the exact moment of the initial discovery of 3-iodo-L-tyrosine (monoiodotyrosine or MIT) is not pinpointed to a single event or individual in the currently available literature, its identification was a gradual process built upon the investigation of iodinated proteins. A significant breakthrough in the characterization of iodinated amino acids from the thyroid came in 1929 when Charles Robert Harington and S. S. Randall successfully isolated 3,5-diiodotyrosine from the thyroid gland. Their work provided a robust methodology for the extraction and identification of these compounds.

By the 1940s, the existence of monoiodotyrosine as a distinct entity was established. A notable study in 1948 by K. Fink and R.M. Fink utilized radioiodine to trace the formation of monoiodotyrosine in the thyroid glands of rats and humans, solidifying its role as a direct precursor in the thyroid hormone synthesis pathway.

Key Experimental Protocols

The isolation and synthesis of 3-iodo-L-tyrosine have been approached through various methods over the years. Below are detailed protocols representative of both historical and modern techniques.

Early Method: Iodination of Tyrosine in Alkaline Media

Early attempts at the chemical synthesis of iodinated tyrosines often involved the direct iodination of L-tyrosine in an alkaline solution. While generally less efficient and specific than modern methods, these foundational experiments were crucial in the initial characterization of these compounds.

Protocol:

• Dissolve L-tyrosine in an aqueous alkaline solution (e.g., dilute ammonium (B1175870) hydroxide).

• A solution of iodine (in potassium iodide) is added dropwise with constant stirring.

• The reaction is allowed to proceed at room temperature.

• The resulting mixture, containing mono- and di-iodinated products, is then subjected to purification, often involving fractional crystallization, to isolate 3-iodo-L-tyrosine.

Modern Synthetic Method: Iodination using N-Iodosuccinimide (NIS)

A more contemporary and efficient method for the regioselective synthesis of 3-iodo-L-tyrosine involves the use of N-Iodosuccinimide (NIS) as the iodinating agent. This method offers higher yields and greater control over the reaction.

Protocol:

• N-protected L-tyrosine (e.g., N-Cbz-L-tyrosine) is dissolved in a suitable organic solvent (e.g., methanol).

• N-Iodosuccinimide (1.1 equivalents) is added to the solution.

• The reaction mixture is stirred at room temperature for a specified duration (e.g., 2 hours).

• The reaction is quenched by the addition of a 10% sodium thiosulfate (B1220275) solution.

• The solvent is removed under reduced pressure.

• The aqueous residue is extracted with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed, dried, and concentrated.

• The crude product is purified by flash chromatography to yield the desired N-protected 3-iodo-L-tyrosine.

• Subsequent deprotection of the amino group yields 3-iodo-L-tyrosine.

Enzymatic Iodination using Lactoperoxidase

Enzymatic methods provide a high degree of specificity and are particularly useful for radioiodination.

Protocol:

• Dissolve N-protected L-tyrosine and sodium iodide in a phosphate (B84403) buffer (pH 7.4).

• Add Lactoperoxidase to the solution.

• Initiate the reaction by the slow, dropwise addition of a dilute hydrogen peroxide solution.

• Monitor the reaction progress using High-Performance Liquid Chromatography (HPLC).

• Upon completion, quench the reaction with a sodium bisulfite solution.

• Acidify the reaction mixture and extract the product with an organic solvent.

• The organic layers are then washed, dried, and concentrated to yield the product.

Quantitative Data

The efficiency of various synthetic routes for producing iodinated tyrosines can be compared based on key parameters such as yield and reaction time.

Parameter	Direct Iodination (Iodine Monochloride)	N-Iodosuccinimide (NIS)	Iodo-Gen®	Lactoperoxidase
Yield (%)	85	92	~70-80	High selectivity, quantitative conversion
Reaction Time	30 minutes	2 hours	15-20 minutes	30 minutes

Table 1: Comparison of different synthetic routes for the preparation of N-protected 3-Iodo-L-tyrosine.

Biological Significance and Signaling Pathways

3-Iodo-L-tyrosine plays a crucial role as a building block in the synthesis of the thyroid hormones, triiodothyronine (T3) and thyroxine (T4). This process occurs within the follicular cells of the thyroid gland.

Figure 1: Simplified pathway of thyroid hormone synthesis.

Beyond its role in thyroid hormone synthesis, 3-iodo-L-tyrosine is also known to be an inhibitor of the enzyme tyrosine hydroxylase, which is a key enzyme in the synthesis of catecholamines.

Figure 2: Inhibition of Tyrosine Hydroxylase by 3-Iodo-L-tyrosine.

Conclusion

The discovery and characterization of 3-iodo-L-tyrosine have been pivotal in advancing our understanding of thyroid biology and hormone synthesis. From the early days of iodine research to the sophisticated synthetic and analytical methods of today, the study of this simple iodinated amino acid has had profound implications for medicine and the life sciences. As research continues, a thorough understanding of its history and the experimental foundations of its study remains essential for scientists and researchers in the field.

References

• 1. 3-Iodotyrosine - Wikipedia [en.wikipedia.org]
• 2. youtube.com [youtube.com]
• 3. History of U.S. Iodine Fortification and Supplementation - PMC [pmc.ncbi.nlm.nih.gov]

The Pivotal Role of Monoiodotyrosine in Thyroid Hormone Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide elucidates the critical role of monoiodotyrosine (MIT) in the intricate cascade of thyroid hormone synthesis. A comprehensive understanding of this fundamental building block is paramount for researchers investigating thyroid physiology, scientists developing novel diagnostics, and professionals in drug development targeting thyroid-related pathologies. This document provides a detailed overview of the biochemical pathways, quantitative data on key processes, explicit experimental protocols, and visual representations of the underlying mechanisms.

Introduction: The Centrality of Monoiodotyrosine

Thyroid hormones, primarily triiodothyronine (T3) and thyroxine (T4), are essential for regulating metabolism, growth, and development.[1][2] The synthesis of these vital hormones is a multi-step process that occurs within the thyroid gland and is critically dependent on the formation of iodinated tyrosine residues on the thyroglobulin (Tg) protein scaffold.[3] Monoiodotyrosine (MIT) is the initial product of iodine organification and serves as a direct precursor to the more heavily iodinated diiodotyrosine (DIT) and subsequently to the active thyroid hormones.[4] The precise regulation of MIT formation and its subsequent utilization are key determinants of overall thyroid hormone output.

The Biochemical Pathway of Thyroid Hormone Synthesis

The synthesis of thyroid hormones can be dissected into several key stages, each involving specific enzymes and transport mechanisms. MIT plays a central role in the organification and coupling steps.

Iodide Trapping and Transport

The process begins with the active transport of iodide (I-) from the bloodstream into the thyroid follicular cells via the sodium-iodide symporter (NIS) located on the basolateral membrane.[1] Iodide then traverses the cell to the apical membrane, where it is transported into the follicular lumen by the pendrin transporter.

Organification: The Birth of Monoiodotyrosine

Within the follicular lumen, at the apical cell surface, thyroid peroxidase (TPO), a heme-containing enzyme, catalyzes the oxidation of iodide to a reactive iodine species. This highly reactive iodine is then incorporated onto specific tyrosine residues within the large glycoprotein (B1211001) thyroglobulin (Tg). The addition of a single iodine atom to a tyrosine residue results in the formation of monoiodotyrosine (MIT).

Formation of Diiodotyrosine (DIT)

Subsequent iodination of MIT residues, also catalyzed by TPO, leads to the formation of diiodotyrosine (DIT), which contains two iodine atoms per tyrosine residue. The ratio of MIT to DIT within thyroglobulin is a crucial factor influencing the type of thyroid hormone that will be predominantly synthesized.

Coupling: From Iodotyrosines to Hormones

The final synthetic step is the coupling of these iodotyrosine residues, again catalyzed by TPO. This intricate process involves the joining of two iodotyrosine molecules to form the thyroid hormones:

• Triiodothyronine (T3): Formed by the coupling of one MIT molecule and one DIT molecule.

• Thyroxine (T4): Formed by the coupling of two DIT molecules.

These newly synthesized hormones remain part of the thyroglobulin polypeptide chain and are stored in the follicular lumen as colloid.

Hormone Release and Iodide Recycling

Upon stimulation by thyroid-stimulating hormone (TSH), thyroglobulin is endocytosed back into the follicular cells. Within lysosomes, proteolytic enzymes, such as cathepsins, digest the thyroglobulin, releasing T3, T4, MIT, and DIT. T3 and T4 are then secreted into the bloodstream. The uncoupled MIT and DIT molecules are deiodinated by the enzyme iodotyrosine deiodinase (IYD), which salvages the iodide for reuse in subsequent rounds of hormone synthesis. This recycling mechanism is vital for maintaining iodine homeostasis within the thyroid gland.

Quantitative Data in Thyroid Hormone Synthesis

The following tables summarize key quantitative parameters related to the enzymatic reactions and molecular composition involved in thyroid hormone synthesis, with a focus on MIT.

Table 1: Kinetic Parameters of Key Enzymes

Enzyme	Substrate	Product(s)	K_m	V_max	Reference(s)
Thyroid Peroxidase (TPO)	Tyrosine	MIT	Variable	Variable
MIT	DIT	Variable	Variable
DIT	T4	Variable	Variable
Iodotyrosine Deiodinase (IYD)	MIT	Tyrosine + I-	~2 µM	-
DIT	MIT + I-	~2 µM	-

Note: K_m and V_max values for TPO are highly dependent on experimental conditions, including the concentrations of iodide and hydrogen peroxide.

Table 2: Relative Abundance of Iodoamino Acids in Thyroglobulin

Iodoamino Acid	Approximate Percentage of Total Iodine
Monoiodotyrosine (MIT)	23%
Diiodotyrosine (DIT)	33%
Triiodothyronine (T3)	7%
Thyroxine (T4)	35%

Source: Adapted from data presented in reference. These values can vary based on iodine intake and thyroid status.

Experimental Protocols

This section provides detailed methodologies for key experiments used to study the role of MIT in thyroid hormone synthesis.

Quantification of MIT and DIT in Thyroglobulin by HPLC

Objective: To separate and quantify the relative amounts of MIT, DIT, T3, and T4 in a thyroglobulin hydrolysate.

Methodology:

• Hydrolysis of Thyroglobulin:

  • Incubate purified thyroglobulin with a saturated solution of barium hydroxide (B78521) at 110°C for 16 hours to hydrolyze the protein into its constituent amino acids.

  • Neutralize the hydrolysate and remove barium ions by precipitation as barium sulfate.

• Chromatographic Separation:

  • Utilize a reversed-phase C18 column (e.g., 2.1 mm × 150 mm, 5 µm particle size).

  • Employ a gradient elution with a mobile phase consisting of acetonitrile (B52724) and 0.1% (v/v) formic acid in water.

  • Start with 5% acetonitrile for 5 minutes, then increase linearly to 50% acetonitrile over 35 minutes.

  • Maintain a flow rate of 0.2 mL/min.

• Detection and Quantification:

  • Detect the eluting iodoamino acids by measuring absorbance at 280 nm.

  • Prepare standard curves for MIT, DIT, T3, and T4 of known concentrations to quantify their amounts in the sample.

In Vitro Thyroid Peroxidase (TPO) Activity Assay

Objective: To measure the enzymatic activity of TPO by monitoring the formation of MIT and DIT from tyrosine.

Methodology:

• Reaction Mixture Preparation:

  • In a microcentrifuge tube, combine rat thyroid microsomes (as a source of TPO), L-tyrosine (substrate), and potassium iodide (iodide source) in a suitable buffer (e.g., phosphate (B84403) buffer, pH 7.4).

• Initiation of Reaction:

  • Initiate the enzymatic reaction by adding a solution of hydrogen peroxide (H₂O₂).

• Incubation:

  • Incubate the reaction mixture at 37°C for a defined period (e.g., 30 minutes).

• Reaction Termination and Sample Preparation:

  • Stop the reaction by adding a quenching agent (e.g., sodium sulfite (B76179) or a strong acid).

  • Prepare the sample for analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• LC-MS/MS Analysis:

  • Use an appropriate LC method to separate MIT and DIT.

  • Quantify the products using mass spectrometry by monitoring specific parent and daughter ion transitions for MIT and DIT.

  • Calculate the rate of product formation to determine TPO activity.

Radioactive Iodine Uptake (RAIU) Assay in Cell Culture

Objective: To measure the ability of thyroid cells to trap iodide, a prerequisite for MIT synthesis.

Methodology:

• Cell Culture:

  • Culture a thyroid cell line (e.g., FRTL-5) in appropriate media.

• Iodide Uptake:

  • Wash the cells with a buffer that mimics extracellular fluid.

  • Add a solution containing a known concentration of radioactive iodine (e.g., ¹²⁵I or ¹³¹I) to the cells.

  • Incubate for a specified time (e.g., 30-60 minutes) at 37°C to allow for iodide uptake.

• Washing:

  • Rapidly wash the cells with ice-cold buffer to remove extracellular radioactive iodine.

• Cell Lysis and Counting:

  • Lyse the cells using a suitable lysis buffer.

  • Measure the amount of radioactivity in the cell lysate using a gamma counter.

• Data Analysis:

  • Normalize the radioactive counts to the amount of protein in the cell lysate to determine the specific iodide uptake.

Thyroglobulin Proteolysis Assay

Objective: To assess the release of iodoamino acids, including MIT, from thyroglobulin by lysosomal enzymes.

Methodology:

• Preparation of Radiolabeled Thyroglobulin:

  • Label purified thyroglobulin with a radioactive isotope of iodine (e.g., ¹²⁵I) in vitro.

• Isolation of Lysosomes:

  • Isolate lysosomes from thyroid tissue by differential centrifugation and density gradient centrifugation.

• Digestion Reaction:

  • Incubate the radiolabeled thyroglobulin with the isolated lysosomal extract at pH 5.0 in the presence of a reducing agent like dithiothreitol (B142953) for 24 hours at 37°C.

• Separation of Hydrolysis Products:

  • Separate the free iodoamino acids from the undigested thyroglobulin and peptide fragments using techniques like paper chromatography or HPLC.

• Quantification of Released Iodoamino Acids:

  • Quantify the amount of radioactivity in the spots or peaks corresponding to MIT, DIT, T3, and T4 to determine the extent of proteolysis and the relative release of each iodoamino acid.

Visualizing the Core Processes

The following diagrams, rendered in DOT language, illustrate the key pathways and workflows central to the role of MIT in thyroid hormone synthesis.

References

• 1. m.youtube.com [m.youtube.com]
• 2. youtube.com [youtube.com]
• 3. Chapter 2 Thyroid Hormone Synthesis And Secretion - Endotext - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Biological Function and Significance of H-Tyr(3-I)-OH

For Researchers, Scientists, and Drug Development Professionals

Introduction

H-Tyr(3-I)-OH, chemically known as 3-Iodo-L-tyrosine, is a halogenated derivative of the essential amino acid L-tyrosine.[1] This molecule plays a crucial role in various physiological processes and serves as a valuable tool in biomedical research and drug development. Its significance stems primarily from its dual role as a key intermediate in the biosynthesis of thyroid hormones and as a potent inhibitor of tyrosine hydroxylase, the rate-limiting enzyme in catecholamine synthesis.[2][3][4] This technical guide provides a comprehensive overview of the biological functions, significance, and experimental applications of H-Tyr(3-I)-OH.

Core Biological Functions and Significance

H-Tyr(3-I)-OH's biological importance is centered around two primary pathways: thyroid hormone synthesis and catecholamine biosynthesis.

1. Intermediate in Thyroid Hormone Synthesis

H-Tyr(3-I)-OH, also referred to as monoiodotyrosine (MIT), is a direct precursor to the thyroid hormones triiodothyronine (T3) and thyroxine (T4).[3] The synthesis occurs in the thyroid gland and involves the iodination of tyrosine residues within the thyroglobulin protein.

• Iodination of Tyrosine: The enzyme thyroid peroxidase (TPO) catalyzes the incorporation of iodine into tyrosine residues of thyroglobulin, forming both monoiodotyrosine (MIT) and diiodotyrosine (DIT).

• Coupling Reaction: Subsequently, TPO catalyzes the coupling of these iodinated tyrosines. The coupling of one molecule of MIT and one molecule of DIT forms T3, while the coupling of two DIT molecules forms T4.

A deficiency in the enzyme iodotyrosine deiodinase, which is responsible for recycling iodine from MIT and DIT, can lead to elevated levels of 3-iodotyrosine in serum and urine, resulting in severe hypothyroidism and goiter.

2. Inhibition of Tyrosine Hydroxylase and Catecholamine Synthesis

H-Tyr(3-I)-OH is a well-documented inhibitor of tyrosine hydroxylase (TH), the enzyme that catalyzes the conversion of L-tyrosine to L-DOPA. This is the initial and rate-limiting step in the biosynthesis of catecholamines, including dopamine (B1211576), norepinephrine, and epinephrine.

• Mechanism of Inhibition: H-Tyr(3-I)-OH acts as a competitive inhibitor, competing with the natural substrate, tyrosine, for the active site of the TH enzyme. This inhibition leads to a decrease in the synthesis of catecholamines.

• Research Applications: This inhibitory property makes H-Tyr(3-I)-OH a valuable tool in neuroscience research to study the effects of reduced dopamine levels. For instance, it has been used in studies with Drosophila melanogaster to investigate the role of dopamine in social spacing.

Data Presentation: Quantitative Analysis of H-Tyr(3-I)-OH Activity

The following tables summarize the key quantitative data related to the physical properties and inhibitory activity of H-Tyr(3-I)-OH.

Table 1: Physicochemical Properties of H-Tyr(3-I)-OH

Property	Value	Reference
Synonyms	3-Iodo-L-tyrosine, Monoiodotyrosine (MIT)
CAS Number	70-78-0
Molecular Formula	C9H10INO3
Molecular Weight	307.09 g/mol
Appearance	White to off-white powder
Melting Point	195 - 203 °C
Solubility	Soluble in dilute aqueous acid

Table 2: Tyrosine Hydroxylase Inhibition Data

Concentration	% Inhibition	Experimental Model	Reference
100 µM	100%	in vitro enzymatic assay
10 µM	60-70%	in vitro enzymatic assay
0.1 mM	13.4%	Planarian (Dugesia dorotocephala) homogenates in vitro
1 mM	36.2%	Planarian (Dugesia dorotocephala) homogenates in vitro

Experimental Protocols

Detailed methodologies for key experiments involving H-Tyr(3-I)-OH are crucial for reproducibility and further research.

1. Synthesis of H-Tyr(3-I)-OH

While direct synthesis protocols for H-Tyr(3-I)-OH are not extensively detailed in the provided results, a general two-step process can be inferred from the synthesis of its N-protected derivative, 3-Iodo-N-[(benzyloxy)carbonyl]-L-tyrosine.

• Step 1: N-protection of L-tyrosine: The amino group of L-tyrosine is first protected to prevent side reactions. This is typically achieved by reacting L-tyrosine with a protecting agent like benzyl (B1604629) chloroformate (Cbz-Cl) in a basic aqueous solution.

• Step 2: Iodination: The N-protected tyrosine is then regioselectively iodinated at the 3-position of the aromatic ring. Common iodinating agents include N-Iodosuccinimide (NIS) or molecular iodine (I₂).

• Step 3: Deprotection: The protecting group is subsequently removed to yield H-Tyr(3-I)-OH.

2. In Vitro Tyrosine Hydroxylase Inhibition Assay

This protocol outlines a general method to assess the inhibitory effect of H-Tyr(3-I)-OH on tyrosine hydroxylase activity.

• Enzyme Preparation: Tyrosine hydroxylase can be obtained from sources such as rat caudate putamen.

• Reaction Mixture: The assay mixture typically contains the enzyme, the substrate L-tyrosine, a buffer solution to maintain pH, and cofactors like tetrahydrobiopterin.

• Inhibitor Addition: Varying concentrations of H-Tyr(3-I)-OH (e.g., 10 µM, 100 µM) are added to the reaction mixture.

• Incubation: The mixture is incubated at a controlled temperature (e.g., 37°C).

• Quantification: The formation of the product, L-DOPA, is measured using techniques like high-performance liquid chromatography (HPLC). The percentage of inhibition is calculated by comparing the rate of L-DOPA formation in the presence and absence of H-Tyr(3-I)-OH.

3. In Vivo Studies on Catecholamine Levels in Drosophila melanogaster

This protocol describes a general procedure to study the effect of H-Tyr(3-I)-OH on dopamine levels in flies.

• Animal Model: 3-4 day old Drosophila melanogaster are used.

• Drug Administration: Flies are fed a diet containing a specific concentration of H-Tyr(3-I)-OH for a defined period (e.g., 24 hours). A control group is fed a diet without the inhibitor.

• Sample Preparation: After the treatment period, fly heads are collected and homogenized.

• Neurotransmitter Analysis: The levels of dopamine and its metabolites in the homogenates are quantified using HPLC with electrochemical detection (HPLC-ECD).

• Data Analysis: Dopamine levels in the treated group are compared to the control group to determine the effect of H-Tyr(3-I)-OH.

Mandatory Visualizations

Signaling Pathway Diagrams

The following diagrams, created using the DOT language, illustrate the key biological pathways involving H-Tyr(3-I)-OH.

Caption: Thyroid hormone synthesis pathway.

Caption: Inhibition of catecholamine biosynthesis by H-Tyr(3-I)-OH.

Applications in Research and Drug Development

The unique properties of H-Tyr(3-I)-OH make it a versatile molecule with several applications.

• Thyroid Research: It is indispensable for studying thyroid hormone synthesis, metabolism, and the pathophysiology of thyroid disorders.

• Neuroscience: As a TH inhibitor, it is used to investigate dopamine-dependent neurological and psychiatric conditions, including Parkinson's disease.

• Radiolabeling and Imaging: The iodine atom in H-Tyr(3-I)-OH allows for radiolabeling (e.g., with ¹²³I or ¹²⁵I), making it a valuable tracer in imaging studies to track biological processes in vivo. Radiolabeled derivatives like 3-[¹²³I]Iodo-alpha-methyl-L-tyrosine (IMT) are used in nuclear medicine for tumor imaging, particularly for brain tumors.

• Drug Development: It serves as a building block in the synthesis of peptides and other pharmaceuticals. Its ability to influence iodine incorporation can be leveraged for therapeutic applications in conditions related to thyroid dysfunction.

Conclusion

H-Tyr(3-I)-OH is a molecule of significant biological and research interest. Its fundamental roles as a precursor in thyroid hormone synthesis and an inhibitor of catecholamine production provide a deep understanding of endocrine and neurological functions. For researchers and professionals in drug development, H-Tyr(3-I)-OH offers a powerful tool for investigating disease mechanisms, developing novel therapeutics, and advancing diagnostic imaging techniques. This guide has provided a comprehensive overview of its core functions, quantitative data, experimental protocols, and key applications to facilitate further scientific exploration and innovation.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 3-Iodo-L-Tyrosine | C9H10INO3 | CID 439744 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-Iodotyrosine - Wikipedia [en.wikipedia.org]
• 4. selleckchem.com [selleckchem.com]

mechanism of action of 3-Iodo-L-tyrosine

An In-Depth Technical Guide to the Mechanism of Action of 3-Iodo-L-tyrosine

Introduction

3-Iodo-L-tyrosine, also known as monoiodotyrosine (MIT), is an iodinated derivative of the amino acid L-tyrosine. It serves as a crucial intermediate in the synthesis of thyroid hormones and is a significant modulator of catecholamine biosynthesis.[1][2] Structurally similar to L-tyrosine, it participates in various metabolic pathways, making it a valuable tool in biochemical and neuropharmacological research.[2] This guide provides a comprehensive overview of the molecular mechanisms of action of 3-Iodo-L-tyrosine, focusing on its enzymatic interactions, pathway-level effects, and its application as a research tool.

Core Mechanisms of Action

The biological effects of 3-Iodo-L-tyrosine are primarily attributed to its interaction with key enzymes involved in critical metabolic pathways.

Inhibition of Tyrosine Hydroxylase

The most prominent and widely studied is its role as a reversible inhibitor of tyrosine hydroxylase (TH).[1][3] TH is the rate-limiting enzyme in the biosynthesis of catecholamines, including dopamine (B1211576), norepinephrine, and epinephrine. By inhibiting this initial step, 3-Iodo-L-tyrosine effectively reduces the overall production of these vital neurotransmitters.

This inhibitory action is central to its use in neuroscience research to probe the effects of dopamine depletion. Studies have shown that at high concentrations, 3-Iodo-L-tyrosine can induce Parkinson-like features in animal models by significantly reducing dopamine levels in the nigrostriatal system. This includes a reduction in TH-expressing neurons, aggregation of α-synuclein, and the emergence of motor deficits such as akinesia and bradykinesia.

Intermediate in Thyroid Hormone Synthesis

3-Iodo-L-tyrosine is a fundamental precursor in the synthesis of thyroid hormones, thyroxine (T4) and triiodothyronine (T3). The process occurs within the colloid of thyroid follicles. The enzyme thyroid peroxidase (TPO) catalyzes the iodination of tyrosine residues on the glycoprotein (B1211001) thyroglobulin, producing both 3-Iodo-L-tyrosine (MIT) and diiodotyrosine (DIT). Subsequently, TPO catalyzes the coupling of these iodinated tyrosines. The coupling of one molecule of MIT with one molecule of DIT forms T3, an essential hormone for regulating metabolism.

Inhibition of Tyrosinase

3-Iodo-L-tyrosine has also been shown to inhibit tyrosinase, a key copper-containing enzyme that catalyzes the rate-limiting steps in melanin (B1238610) biosynthesis. Tyrosinase is responsible for the hydroxylation of L-tyrosine to L-DOPA and the subsequent oxidation of L-DOPA to dopaquinone. While this mechanism is less central than its effects on TH and thyroid synthesis, it contributes to the compound's broader biochemical profile and has implications for studies on pigmentation and catecholaminergic neuronal cell viability.

Signaling Pathways and Logical Relationships

The interaction of 3-Iodo-L-tyrosine with key enzymes leads to significant alterations in major signaling pathways.

Catecholamine Biosynthesis Pathway

3-Iodo-L-tyrosine directly inhibits the first and rate-limiting step of catecholamine synthesis. This action depletes the downstream neurotransmitters that are critical for motor control, mood, and various cognitive functions.

Caption: Inhibition of the catecholamine pathway by 3-Iodo-L-tyrosine.

Thyroid Hormone Synthesis Pathway

Within the thyroid gland, 3-Iodo-L-tyrosine is an essential building block for the production of thyroid hormones, which are systemic regulators of metabolism.

Caption: Role of 3-Iodo-L-tyrosine (MIT) in thyroid hormone synthesis.

Quantitative Data

The following tables summarize key quantitative data related to the activity of 3-Iodo-L-tyrosine from various experimental models.

Parameter	Enzyme/System	Value	Organism/Model	Reference
IC₅₀	Tyrosine Hydroxylase	6.3 x 10⁻⁷ M	Planarian (Dugesia dorotocephala) homogenate
IC₅₀	Tyrosine Hydroxylase	5 x 10⁻⁷ M	Bovine Adrenal Medulla

Table 1: In Vitro Enzyme Inhibition Data.

Concentration	Experimental Model	Observed Effect	Reference
0.1 mM & 1 mM	Planarian (Dugesia dorotocephala)	Significant decrease in dopamine and 5-hydroxytryptamine (serotonin) concentrations.
5 mg/ml (in feed)	Fruit fly (Drosophila melanogaster)	Selective decrease in dopamine but not serotonin (B10506) levels in whole-brain homogenates.
> Serum Levels	Mouse (in vivo)	Induction of Parkinson-like features, including loss of TH-positive cells and α-synuclein aggregation.

Table 2: In Vivo and Ex Vivo Effective Concentrations.

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are protocols for key experiments cited in the literature.

Protocol 1: In Vitro Tyrosine Hydroxylase Inhibition Assay

This protocol is adapted from studies assessing the inhibitory potential of 3-Iodo-L-tyrosine on TH activity.

• Enzyme Preparation: Purified tyrosine hydroxylase is obtained from a source such as bovine adrenal medulla or rat caudate putamen.

• Reaction Mixture: A reaction buffer is prepared containing necessary cofactors for TH activity, including (6R)-L-erythro-5,6,7,8-tetrahydrobiopterin (BH₄), Fe²⁺ (e.g., from ferrous ammonium (B1175870) sulfate), and a reducing agent like dithiothreitol (B142953) (DTT) in a suitable buffer (e.g., MES or HEPES, pH 6.0-7.0).

• Substrate and Inhibitor: The substrate, L-tyrosine, is added to the reaction mixture. For test samples, varying concentrations of 3-Iodo-L-tyrosine are pre-incubated with the enzyme and cofactors before the addition of L-tyrosine.

• Reaction Initiation and Termination: The reaction is initiated by adding the enzyme and incubated at 37°C for a defined period (e.g., 10-20 minutes). The reaction is terminated by adding a strong acid, such as perchloric acid, which denatures the enzyme.

• Quantification: The product, L-DOPA, is quantified using High-Performance Liquid Chromatography (HPLC) with electrochemical detection (ECD). The peak area corresponding to L-DOPA is compared between control (no inhibitor) and test samples to determine the percent inhibition.

• Data Analysis: The IC₅₀ value, the concentration of inhibitor required to reduce enzyme activity by 50%, is calculated by plotting percent inhibition against the logarithm of the inhibitor concentration.

Protocol 2: In Vivo Parkinsonism Model in Mice

This protocol describes the induction of Parkinson-like features in mice via intrastriatal infusion of 3-Iodo-L-tyrosine.

• Animal Model: Adult male mice (e.g., C57BL/6 strain) are used. Animals are housed under standard laboratory conditions with ad libitum access to food and water.

• Stereotaxic Surgery: Mice are anesthetized (e.g., with ketamine/xylazine) and placed in a stereotaxic frame. A guide cannula is implanted targeting the dorsal striatum.

• Drug Infusion: Following a recovery period, a solution of 3-Iodo-L-tyrosine (at a concentration significantly higher than physiological serum levels) or vehicle (control) is infused unilaterally into the striatum via the implanted cannula over a period of several days using an osmotic minipump.

• Behavioral Assessment: Motor function is assessed using a battery of tests, including:

  • Akinesia/Bradykinesia: Time to initiate movement or traverse a narrow beam.

  • Motor Asymmetry: Spontaneous rotational behavior, often induced by apomorphine, to assess the unilateral dopamine depletion.

• Histological and Biochemical Analysis: At the end of the experiment, mice are euthanized, and brains are collected.

  • Immunohistochemistry: Brain sections are stained for tyrosine hydroxylase (TH) to quantify the loss of dopaminergic neurons in the substantia nigra and fibers in the striatum. Staining for α-synuclein is used to assess protein aggregation.

  • HPLC Analysis: Striatal tissue is homogenized to measure levels of dopamine and its metabolites (DOPAC, HVA) via HPLC-ECD.

  • Retrograde Tracing: A retrograde tracer like FluoroGold can be injected into the striatum before the experiment to specifically label striatum-projecting neurons in the substantia nigra, allowing for precise quantification of neuronal loss in this pathway.

Workflow for In Vivo Parkinsonism Model

The following diagram illustrates the workflow for the experimental protocol described above.

Caption: Experimental workflow for inducing Parkinson-like features in mice.

Conclusion

3-Iodo-L-tyrosine exhibits a multifaceted mechanism of action centered on its roles as a potent inhibitor of tyrosine hydroxylase and an essential precursor for thyroid hormone synthesis. Its ability to reversibly modulate catecholamine levels has established it as an invaluable pharmacological tool for investigating dopaminergic pathways and modeling neurotransmitter depletion states, such as those observed in Parkinson's disease. Concurrently, its fundamental role in endocrinology underscores the intricate link between amino acid metabolism, neurotransmission, and systemic hormonal regulation. Further research into the nuanced interactions of 3-Iodo-L-tyrosine will continue to provide critical insights into both physiological and pathological processes.

References

• 1. 3-Iodotyrosine - Wikipedia [en.wikipedia.org]
• 2. chemimpex.com [chemimpex.com]
• 3. tandfonline.com [tandfonline.com]

H-Tyr(3-I)-OH: A Comprehensive Technical Guide to Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical information on the safe handling, storage, and potential hazards of H-Tyr(3-I)-OH (3-iodo-L-tyrosine), a key compound in biochemical research, particularly in studies related to thyroid hormone synthesis and tyrosine hydroxylase inhibition. Adherence to these guidelines is crucial for ensuring laboratory safety and the integrity of experimental outcomes.

Chemical and Physical Properties

H-Tyr(3-I)-OH is a derivative of the amino acid L-tyrosine, with an iodine atom substituted at the third position of the phenyl ring. This modification is critical to its biological activity.

Property	Value
Synonyms	3-Iodo-L-tyrosine, 3-Monoiodo-L-tyrosine
Molecular Formula	C₉H₁₀INO₃
Molecular Weight	307.09 g/mol
Appearance	Off-white to white crystalline solid/powder
Solubility	Soluble in dilute aqueous acid.
Storage Temperature	-20°C

GHS Hazard and Precautionary Information

H-Tyr(3-I)-OH is classified as a hazardous substance. The following tables summarize the GHS hazard and precautionary statements.

Table 1: GHS Hazard Statements

Code	Statement
H315	Causes skin irritation.[1]
H319	Causes serious eye irritation.[1]
H335	May cause respiratory irritation.[1]

Note: Some sources may also include H302 (Harmful if swallowed).

Table 2: GHS Precautionary Statements

Code	Statement
Prevention
P261	Avoid breathing dust/fume/gas/mist/vapors/spray.[1]
P264	Wash skin thoroughly after handling.[1]
P271	Use only outdoors or in a well-ventilated area.
P280	Wear protective gloves/protective clothing/eye protection/face protection.
Response
P302 + P352	IF ON SKIN: Wash with plenty of soap and water.
P304 + P340	IF INHALED: Remove person to fresh air and keep comfortable for breathing.
P305 + P351 + P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
P312	Call a POISON CENTER/doctor if you feel unwell.
P332 + P313	If skin irritation occurs: Get medical advice/attention.
P337 + P313	If eye irritation persists: Get medical advice/attention.
P362	Take off contaminated clothing and wash before reuse.
Storage
P403 + P233	Store in a well-ventilated place. Keep container tightly closed.
P405	Store locked up.
Disposal
P501	Dispose of contents/container to an approved waste disposal plant.

Exposure Controls and Personal Protection

Strict adherence to the following exposure controls and use of personal protective equipment (PPE) is mandatory when handling H-Tyr(3-I)-OH.

Table 3: Recommended Personal Protective Equipment

Protection Type	Equipment	Specifications and Remarks
Eye Protection	Safety glasses with side shields or chemical safety goggles.	Must be worn at all times in the laboratory. Use chemical safety goggles when there is a risk of splashing.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber).	Inspect gloves before use. Dispose of contaminated gloves after use in accordance with good laboratory practices.
Skin and Body Protection	Laboratory coat.	A standard laboratory coat should be sufficient for handling small quantities. For larger quantities or when there is a risk of significant spillage, consider additional protective clothing.
Respiratory Protection	NIOSH-approved respirator with a particulate filter (e.g., N95).	A respirator is necessary when engineering controls, such as a fume hood, are not sufficient to control exposure to dust.

Safe Handling and Storage Workflow

The following diagram illustrates the recommended workflow for the safe handling and storage of H-Tyr(3-I)-OH.

Safe handling workflow for H-Tyr(3-I)-OH.

Biological Activity and Signaling Pathways

H-Tyr(3-I)-OH is a known inhibitor of tyrosine hydroxylase, the rate-limiting enzyme in the synthesis of catecholamines such as dopamine, norepinephrine, and epinephrine. It is also an intermediate in the biosynthesis of thyroid hormones.

The diagram below illustrates the thyroid hormone synthesis pathway and the role of iodinated tyrosine residues.

Role of iodinated tyrosine in thyroid hormone synthesis.

Experimental Protocols for Safety Assessment

The following are example protocols for assessing the toxicity of H-Tyr(3-I)-OH. These are generalized methods and should be adapted and optimized for specific cell lines and experimental conditions.

In Vitro Cytotoxicity Assessment: MTT Assay

This protocol is based on the principle that metabolically active cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan (B1609692) crystals.

Materials:

• H-Tyr(3-I)-OH

• Mammalian cell line (e.g., HeLa, HepG2)

• Complete cell culture medium

• Phosphate-buffered saline (PBS), pH 7.4

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, or 10% SDS in 0.01 M HCl)

• 96-well microplates

• Multi-well spectrophotometer (ELISA reader)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare a stock solution of H-Tyr(3-I)-OH in a suitable solvent (e.g., sterile PBS, adjusting pH if necessary) and prepare serial dilutions in serum-free medium. Remove the culture medium from the wells and add 100 µL of the various concentrations of H-Tyr(3-I)-OH. Include untreated control wells (medium only) and solvent control wells.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified 5% CO₂ atmosphere.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well.

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control.

In Vitro Cytotoxicity Assessment: LDH Release Assay

This assay quantifies the release of lactate (B86563) dehydrogenase (LDH) from damaged cells into the culture medium, serving as an indicator of cytotoxicity.

Materials:

• H-Tyr(3-I)-OH

• Mammalian cell line

• Complete cell culture medium

• Commercially available LDH cytotoxicity assay kit (containing LDH substrate, cofactor, and dye)

• 96-well microplates

• Multi-well spectrophotometer

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• Incubation: Incubate the plate for the desired exposure time.

• Supernatant Collection: After incubation, centrifuge the plate at 250 x g for 5 minutes. Carefully transfer a portion of the supernatant (e.g., 50 µL) from each well to a new 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the kit manufacturer's instructions and add it to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for the time specified in the kit protocol (typically 15-30 minutes), protected from light.

• Stop Reaction: Add the stop solution provided in the kit to each well.

• Absorbance Measurement: Measure the absorbance at the wavelength specified in the kit's protocol (usually around 490 nm).

• Data Analysis: Determine the amount of LDH released for each treatment condition and express it as a percentage of the positive control (cells lysed to release maximum LDH).

Whole-Organism Toxicity Assessment: Planarian Regeneration and Pigmentation Assay

This protocol is adapted from a study on the effects of 3-iodo-L-tyrosine on the planarian, Dugesia dorotocephala.

Materials:

• H-Tyr(3-I)-OH

• Planarians (Dugesia dorotocephala)

• Standard planarian culture medium

• Petri dishes

• Scalpel or razor blade

• Stereomicroscope

Procedure:

• Acclimation: Acclimate planarians in the culture medium for at least 24 hours.

• Compound Exposure: Prepare solutions of H-Tyr(3-I)-OH in the culture medium at various concentrations (e.g., 0.01 mM, 0.1 mM, 1 mM). Place individual or small groups of planarians in petri dishes containing the test solutions. Include a control group with culture medium only.

• Decapitation (Optional for Regeneration Study): For regeneration studies, decapitate the planarians posterior to the auricles using a clean scalpel.

• Observation: Observe the planarians daily under a stereomicroscope for signs of toxicity, such as changes in motility, morphology, and regeneration progress (if decapitated).

• Pigmentation Assessment: Specifically monitor the eye pigmentation. Note any fading or disappearance of the eye pigments over a period of 7-14 days.

• Data Recording: Record the percentage of planarians in each group showing adverse effects, including mortality, regeneration defects, and loss of eye pigmentation.

First Aid Measures

In case of accidental exposure, follow these first aid measures immediately.

Table 4: First Aid Procedures

Exposure Route	Procedure
Inhalation	Move the person to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Obtain medical aid.
Skin Contact	Immediately flush skin with running water for at least 15 minutes while removing contaminated clothing and shoes. Wash clothing before reuse. Obtain medical aid immediately.
Eye Contact	Immediately flush open eyes with running water for at least 15 minutes. Obtain medical aid immediately.
Ingestion	Do NOT induce vomiting without medical advice. Rinse mouth with water. Never administer anything by mouth to an unconscious person. Obtain medical aid immediately.

Disposal Considerations

Dispose of H-Tyr(3-I)-OH and any contaminated materials in accordance with all applicable federal, state, and local environmental regulations. Do not allow the chemical to enter drains or waterways. Waste should be collected in a designated, labeled, and sealed container for disposal by a licensed professional waste disposal service.

This technical guide is intended to provide comprehensive safety and handling information for H-Tyr(3-I)-OH. It is the responsibility of the user to conduct a thorough risk assessment and to implement appropriate safety procedures for their specific experimental context. Always consult the most up-to-date Safety Data Sheet (SDS) provided by the supplier before use.

References

• 1. scbt.com [scbt.com]

In-Depth Technical Guide: H-Tyr(3-I)-OH (3-Iodo-L-tyrosine)

CAS Number: 70-78-0

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Iodo-L-tyrosine (H-Tyr(3-I)-OH), a critical molecule in biochemical research and a key intermediate in physiological processes. This document details its chemical and physical properties, provides in-depth experimental protocols for its synthesis and analysis, and explores its significant roles in biological signaling pathways.

Core Data and Physicochemical Properties

3-Iodo-L-tyrosine is a derivative of the amino acid L-tyrosine, featuring an iodine atom at the third position of the phenyl ring. This modification imparts unique properties that are leveraged in various scientific applications.

Property	Value	Reference(s)
CAS Number	70-78-0	[1][2][3]
Molecular Formula	C₉H₁₀INO₃	[1][4]
Molecular Weight	307.09 g/mol
IUPAC Name	(2S)-2-amino-3-(4-hydroxy-3-iodophenyl)propanoic acid
Synonyms	3-Iodo-L-tyrosine, Monoiodotyrosine, MIT
Appearance	White to off-white crystalline solid
Melting Point	210 °C (decomposes)
Solubility	Soluble in dilute aqueous acid. Sparingly soluble in water.
Storage Temperature	-20°C
pKa	2.21±0.20 (Predicted)
λmax	283 nm

Synthesis and Analytical Protocols

Experimental Protocol: Synthesis of H-Tyr(3-I)-OH

The synthesis of 3-Iodo-L-tyrosine is a multi-step process that involves the protection of the amino group of L-tyrosine, followed by regioselective iodination and subsequent deprotection.

Step 1: N-protection of L-Tyrosine with Benzyloxycarbonyl (Cbz) Group

• Materials: L-tyrosine, 1 M Sodium Hydroxide (B78521), Benzyl (B1604629) Chloroformate (Cbz-Cl), Diethyl Ether, 6 M Hydrochloric Acid.

• Procedure:

  • Dissolve L-tyrosine in 1 M sodium hydroxide at 0°C with vigorous stirring.

  • Slowly add benzyl chloroformate dropwise, maintaining the pH between 9 and 10 by the concurrent addition of 2 M sodium hydroxide.

  • After the addition is complete, continue stirring and allow the reaction to proceed.

  • Wash the reaction mixture with diethyl ether to remove unreacted Cbz-Cl.

  • Cool the aqueous layer in an ice bath and acidify to approximately pH 2 with 6 M hydrochloric acid to precipitate the N-Cbz-L-tyrosine product.

  • Collect the precipitate by vacuum filtration, wash with cold water, and dry under vacuum.

Step 2: Iodination of N-Cbz-L-tyrosine

• Materials: N-Cbz-L-tyrosine, Aqueous Ammonia, Iodine, Potassium Iodide, 1 M Hydrochloric Acid.

• Procedure:

  • Dissolve the dried N-Cbz-L-tyrosine in aqueous ammonia.

  • Prepare a solution of iodine and potassium iodide in water.

  • Add the iodine solution dropwise to the N-Cbz-L-tyrosine solution with constant stirring.

  • Continue stirring at room temperature for several hours. Monitor the reaction progress using thin-layer chromatography (TLC).

  • Upon completion, acidify the reaction mixture with 1 M hydrochloric acid to precipitate the 3-Iodo-N-[(benzyloxy)carbonyl]-L-tyrosine.

  • Collect the product by filtration, wash, and dry.

Step 3: Deprotection of the N-Cbz Group

• Materials: 3-Iodo-N-[(benzyloxy)carbonyl]-L-tyrosine, 1,1,1,3,3,3-hexafluoroisopropanol (HFIP), Anhydrous Aluminum Chloride (AlCl₃).

• Procedure:

  • In a clean, dry round-bottom flask, dissolve 3-Iodo-N-[(benzyloxy)carbonyl]-L-tyrosine in HFIP to a concentration of approximately 0.1-0.2 M.

  • Carefully add anhydrous aluminum chloride (1.5 to 2.0 equivalents) to the solution in portions while stirring.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Upon completion, quench the reaction and purify the resulting 3-Iodo-L-tyrosine by appropriate workup and crystallization or chromatography.

Experimental Protocol: Quantitative Analysis by HPLC

This protocol provides a general framework for the quantitative analysis of H-Tyr(3-I)-OH in biological matrices. Method validation is crucial for specific applications.

• Instrumentation: A standard HPLC system equipped with a UV-Vis or Diode Array Detector (DAD).

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient of 0.1% Trifluoroacetic Acid (TFA) in water (Solvent A) and 0.1% TFA in acetonitrile (B52724) (Solvent B).

• Gradient Program:

  • 0-5 min: 5% B

  • 5-25 min: 5% to 95% B

  • 25-30 min: 95% B

  • 30-35 min: 95% to 5% B

  • 35-40 min: 5% B

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 283 nm.

• Sample Preparation:

  • For biological samples, perform protein precipitation using a suitable agent (e.g., perchloric acid, acetonitrile).

  • Centrifuge to pellet the precipitated proteins.

  • Filter the supernatant through a 0.22 µm syringe filter before injection.

• Quantification: Construct a calibration curve using standards of known H-Tyr(3-I)-OH concentrations.

Biological Signaling Pathways and Mechanisms

Role in Thyroid Hormone Synthesis

3-Iodo-L-tyrosine (Monoiodotyrosine, MIT) is a fundamental precursor in the biosynthesis of thyroid hormones, triiodothyronine (T3) and thyroxine (T4). This process occurs in the thyroid gland and is regulated by thyroid-stimulating hormone (TSH).

Thyroid Hormone Synthesis Pathway

Inhibition of Tyrosine Hydroxylase

3-Iodo-L-tyrosine acts as a competitive inhibitor of tyrosine hydroxylase, the rate-limiting enzyme in the synthesis of catecholamines such as dopamine, norepinephrine, and epinephrine. This inhibitory action is a valuable tool in neuroscience research to study the effects of reduced catecholamine levels.

Competitive Inhibition of Tyrosine Hydroxylase

Experimental Workflow: General Application

The unique properties of 3-Iodo-L-tyrosine make it a versatile tool in various experimental workflows, from its synthesis to its application in studying biological systems.

General Experimental Workflow

Conclusion

3-Iodo-L-tyrosine (H-Tyr(3-I)-OH) is a molecule of significant interest to researchers in biochemistry, endocrinology, and neuroscience. Its role as a precursor in thyroid hormone synthesis and as an inhibitor of tyrosine hydroxylase provides a dual platform for investigating fundamental biological processes. The detailed protocols and pathway diagrams presented in this guide offer a robust resource for scientists and professionals engaged in drug development and related research fields.

References

• 1. 3-Iodotyrosine - Wikipedia [en.wikipedia.org]
• 2. caymanchem.com [caymanchem.com]
• 3. Tyrosine hydroxylase inhibitor | Sigma-Aldrich [sigmaaldrich.com]
• 4. 3-Iodo-L-Tyrosine | C9H10INO3 | CID 439744 - PubChem [pubchem.ncbi.nlm.nih.gov]

3-Iodo-L-tyrosine molecular weight and formula

Introduction: 3-Iodo-L-tyrosine, also known as monoiodotyrosine (MIT), is a derivative of the amino acid L-tyrosine.[1][2] It plays a crucial role as an intermediate in the synthesis of thyroid hormones.[2] This document provides essential technical data regarding its molecular formula and weight, targeting researchers and professionals in drug development.

Molecular and Chemical Properties

The fundamental chemical identifiers for 3-Iodo-L-tyrosine are detailed below. This compound is structurally L-tyrosine with an iodine atom substituted at the third position of the benzyl (B1604629) group.[1][3]

Property	Value	Source
Molecular Formula	C₉H₁₀INO₃	PubChem, Santa Cruz Biotechnology
Molecular Weight	307.09 g/mol	Santa Cruz Biotechnology, Sigma-Aldrich
307.08 g/mol	PubChem
307.1 g/mol	Cayman Chemical
IUPAC Name	(2S)-2-amino-3-(4-hydroxy-3-iodophenyl)propanoic acid	PubChem
CAS Number	70-78-0	Santa Cruz Biotechnology, Sigma-Aldrich

Logical Relationship of Compound Properties

The following diagram illustrates the direct relationship between the compound and its core identifiers.

References

• 1. 3-Iodo-L-Tyrosine | C9H10INO3 | CID 439744 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Iodotyrosine - Wikipedia [en.wikipedia.org]
• 3. Page loading... [wap.guidechem.com]

Protocols & Analytical Methods

Application Notes and Protocols for H-Tyr(3-I)-OH In Vitro Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

H-Tyr(3-I)-OH, also known as 3-iodo-L-tyrosine, is a well-characterized inhibitor of tyrosine hydroxylase (TH), the rate-limiting enzyme in the biosynthesis of catecholamines, including dopamine, norepinephrine, and epinephrine.[1][2] Its ability to modulate the production of these crucial neurotransmitters makes it a valuable tool in neuroscience research and a potential lead compound in drug discovery for neurological and endocrine disorders. These application notes provide detailed protocols for in vitro assays to characterize the inhibitory activity of H-Tyr(3-I)-OH on tyrosine hydroxylase.

Data Presentation

The inhibitory activity of H-Tyr(3-I)-OH against tyrosine hydroxylase has been quantified in various studies. The following table summarizes key quantitative data for easy comparison.

Parameter	Value	Assay Conditions	Source
Ki	0.39 µM	Purified beef adrenal tyrosine hydroxylase	[3]
Inhibition %	100%	100 µM H-Tyr(3-I)-OH	[4]
Inhibition %	60-70%	10 µM H-Tyr(3-I)-OH
Inhibition %	50%	50 µM 3-iodo-tyrosine (L-DOPA production)

Signaling Pathway

H-Tyr(3-I)-OH exerts its effect by directly inhibiting tyrosine hydroxylase, which catalyzes the conversion of L-tyrosine to L-3,4-dihydroxyphenylalanine (L-DOPA). This is the initial and rate-limiting step in the catecholamine biosynthesis pathway. By blocking this step, H-Tyr(3-I)-OH effectively reduces the downstream synthesis of dopamine, norepinephrine, and epinephrine.

Figure 1: Inhibition of the Catecholamine Biosynthesis Pathway by H-Tyr(3-I)-OH.

Experimental Protocols

Two common methods for measuring tyrosine hydroxylase activity in vitro are presented below: a High-Performance Liquid Chromatography (HPLC)-based assay and a 96-well plate reader-based colorimetric assay.

HPLC-Based Tyrosine Hydroxylase Inhibition Assay

This method directly measures the product of the enzymatic reaction, L-DOPA, providing high sensitivity and specificity.

Materials:

• Recombinant human tyrosine hydroxylase (hTH)

• L-tyrosine

• H-Tyr(3-I)-OH (3-iodo-L-tyrosine)

• (6R)-L-erythro-5,6,7,8-tetrahydrobiopterin (BH4)

• Catalase

• Ferrous sulfate (B86663) (FeSO4)

• HEPES buffer (pH 7.0)

• Perchloric acid (PCA)

• HPLC system with a C18 column and electrochemical or fluorescence detector

Procedure:

• Prepare Reaction Mixture: In a microcentrifuge tube, prepare the reaction mixture containing HEPES buffer, catalase, FeSO4, and BH4.

• Add Inhibitor: Add varying concentrations of H-Tyr(3-I)-OH to the reaction tubes. Include a control with no inhibitor.

• Pre-incubation: Pre-incubate the mixture with the enzyme (hTH) for a designated time (e.g., 10 minutes) at 37°C.

• Initiate Reaction: Start the reaction by adding the substrate, L-tyrosine.

• Incubation: Incubate the reaction at 37°C for a specific duration (e.g., 20 minutes).

• Stop Reaction: Terminate the reaction by adding a final concentration of 0.1 M perchloric acid.

• Sample Preparation: Centrifuge the samples to pellet precipitated proteins. Filter the supernatant before HPLC analysis.

• HPLC Analysis: Inject the supernatant into the HPLC system. Separate L-DOPA from other components on a C18 column. Detect and quantify the L-DOPA peak using an electrochemical or fluorescence detector.

• Data Analysis: Calculate the percentage of inhibition for each concentration of H-Tyr(3-I)-OH compared to the control. Determine the IC50 value by plotting the percent inhibition against the log of the inhibitor concentration.

Figure 2: Workflow for the HPLC-Based Tyrosine Hydroxylase Inhibition Assay.

Plate Reader-Based Colorimetric Tyrosine Hydroxylase Inhibition Assay

This high-throughput method is suitable for screening multiple compounds and relies on the colorimetric detection of a derivative of L-DOPA.

Materials:

• Recombinant human tyrosine hydroxylase (hTH)

• L-tyrosine

• H-Tyr(3-I)-OH (3-iodo-L-tyrosine)

• (6R)-L-erythro-5,6,7,8-tetrahydrobiopterin (BH4)

• Ferrous sulfate (FeSO4)

• Sodium periodate (B1199274)

• HEPES buffer (pH 7.0)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 475 nm

Procedure:

• Prepare Mixture A: In a tube, prepare "Mixture A" containing HEPES buffer, hTH, FeSO4, and BH4.

• Prepare Mixture B: In a separate tube, prepare "Mixture B" containing HEPES buffer, L-tyrosine, and sodium periodate.

• Dispense Inhibitor: In a 96-well plate, add varying concentrations of H-Tyr(3-I)-OH to the appropriate wells. Include control wells without the inhibitor.

• Add Mixture A: Add Mixture A to all wells.

• Initiate Reaction: To start the reaction, add Mixture B to all wells. The sodium periodate will oxidize the newly formed L-DOPA to dopachrome, a colored product.

• Measure Absorbance: Immediately place the plate in a microplate reader and measure the absorbance at 475 nm at regular intervals (e.g., every 30 seconds) for a set period (e.g., 30 minutes) at 37°C.

• Data Analysis: Determine the rate of reaction (change in absorbance over time) for each well. Calculate the percentage of inhibition for each concentration of H-Tyr(3-I)-OH compared to the control. Determine the IC50 value.

Figure 3: Workflow for the Plate Reader-Based Tyrosine Hydroxylase Inhibition Assay.

Conclusion

The provided protocols and data offer a comprehensive guide for researchers to effectively conduct in vitro assays for H-Tyr(3-I)-OH and similar compounds targeting tyrosine hydroxylase. The choice between the HPLC-based and plate reader-based assays will depend on the specific experimental needs, with the former offering higher precision and the latter providing greater throughput. Accurate characterization of the inhibitory potential of such molecules is crucial for advancing our understanding of catecholamine-related physiological and pathological processes.

References

• 1. Tyrosine Hydroxylase and Regulation of Dopamine Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tyrosine hydroxylase - Wikipedia [en.wikipedia.org]
• 3. caymanchem.com [caymanchem.com]
• 4. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for 3-Iodo-L-tyrosine as a Tyrosine Hydroxylase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Iodo-L-tyrosine, a synthetic amino acid derivative, serves as a competitive inhibitor of tyrosine hydroxylase (TH), the rate-limiting enzyme in the biosynthesis of catecholamines such as dopamine, norepinephrine, and epinephrine.[1] By competing with the endogenous substrate L-tyrosine, 3-Iodo-L-tyrosine effectively reduces the production of these crucial neurotransmitters and hormones. This property makes it a valuable tool in neuroscience research and a potential lead compound for the development of therapeutics targeting conditions associated with excessive catecholamine production. These application notes provide detailed protocols for the use of 3-Iodo-L-tyrosine as a tyrosine hydroxylase inhibitor in both in vitro and in vivo experimental settings.

Mechanism of Action

3-Iodo-L-tyrosine acts as a competitive inhibitor of tyrosine hydroxylase.[1] This means it binds to the active site of the enzyme, directly competing with the natural substrate, L-tyrosine. This binding event prevents the conversion of L-tyrosine to L-3,4-dihydroxyphenylalanine (L-DOPA), the precursor for all catecholamines. The inhibition is reversible and its potency is dependent on the relative concentrations of the inhibitor and the substrate.

Quantitative Data

The inhibitory potency of 3-Iodo-L-tyrosine on tyrosine hydroxylase has been quantified in various studies. The following table summarizes key quantitative data for easy comparison.

Parameter	Value	Species/Enzyme Source	Assay Conditions	Reference
Ki	0.39 µM	Not specified	Not specified	[2]
IC50	~50 µM	Human Tyrosine Hydroxylase	In vitro plate reader assay	[3]
Inhibition	50% at 50 µM	Human Tyrosine Hydroxylase	In vitro plate reader assay	[3]

Experimental Protocols

In Vitro Tyrosine Hydroxylase Inhibition Assay

This protocol describes a method to determine the inhibitory effect of 3-Iodo-L-tyrosine on tyrosine hydroxylase activity in vitro. The assay is based on the quantification of L-DOPA produced from the enzymatic reaction.

Materials:

• Purified or recombinant tyrosine hydroxylase

• L-Tyrosine (substrate)

• 3-Iodo-L-tyrosine (inhibitor)

• (6R)-L-erythro-5,6,7,8-tetrahydrobiopterin (BH4) (cofactor)

• Catalase

• Dithiothreitol (DTT)

• MES or HEPES buffer (pH 6.0-7.0)

• Perchloric acid

• HPLC system with electrochemical detection (HPLC-ECD) or a plate reader for colorimetric assays

• Sodium periodate (B1199274) (for colorimetric assay)

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of L-Tyrosine in a suitable buffer.

  • Prepare a stock solution of 3-Iodo-L-tyrosine in the same buffer. Due to its limited solubility in neutral buffers, initial dissolution in a small amount of dilute acid may be necessary, followed by neutralization. Aqueous solutions of 3-Iodo-L-tyrosine are not recommended for storage for more than one day.

  • Prepare a reaction buffer containing MES or HEPES, catalase, and DTT.

  • Prepare a fresh solution of the cofactor BH4.

• Enzyme Reaction:

  • In a microcentrifuge tube, combine the reaction buffer, BH4, and the tyrosine hydroxylase enzyme.

  • Add varying concentrations of 3-Iodo-L-tyrosine to the reaction tubes. Include a vehicle control (buffer only).

  • Pre-incubate the enzyme with the inhibitor for a defined period (e.g., 10-15 minutes) at 37°C.

  • Initiate the reaction by adding the substrate, L-Tyrosine.

  • Incubate the reaction mixture at 37°C for a specific time (e.g., 20-30 minutes). The incubation time should be within the linear range of the enzyme activity.

• Termination of Reaction and Detection of L-DOPA:

  • HPLC-ECD Method:

    • Stop the reaction by adding a final concentration of 0.1 M perchloric acid.

    • Centrifuge the tubes to pellet the precipitated protein.

    • Filter the supernatant and inject it into an HPLC-ECD system to separate and quantify the L-DOPA produced.

  • Colorimetric Plate Reader Method:

    • This method involves the oxidation of L-DOPA to dopachrome, which can be measured spectrophotometrically.

    • Add sodium periodate to the reaction mixture to oxidize L-DOPA.

    • Measure the absorbance at 475 nm using a plate reader. The rate of increase in absorbance is proportional to the rate of L-DOPA production.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of 3-Iodo-L-tyrosine compared to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value.

  • For determining the inhibition constant (Ki), perform the assay with varying concentrations of both the substrate (L-Tyrosine) and the inhibitor (3-Iodo-L-tyrosine) and analyze the data using Lineweaver-Burk or Dixon plots.

In Vivo Inhibition of Tyrosine Hydroxylase in a Rodent Model

This protocol describes the administration of 3-Iodo-L-tyrosine to rodents to study its effects on catecholamine levels in the brain.

Materials:

• 3-Iodo-L-tyrosine

• Sterile saline or artificial cerebrospinal fluid (aCSF)

• Stereotaxic apparatus for intracerebroventricular (ICV) or intrastriatal injections

• Hamilton syringe

• Anesthesia (e.g., isoflurane)

• HPLC-ECD system for catecholamine analysis

Procedure:

• Preparation of 3-Iodo-L-tyrosine Solution:

  • Dissolve 3-Iodo-L-tyrosine in sterile saline or aCSF to the desired concentration (e.g., for an intrastriatal dose of 10 µM). Due to its limited solubility, gentle warming or sonication may be required. Ensure the solution is sterile-filtered before administration.

• Animal Surgery and Injection:

  • Anesthetize the animal using an appropriate anesthetic agent.

  • Secure the animal in a stereotaxic frame.

  • Perform a craniotomy to expose the target brain region (e.g., lateral ventricle for ICV injection or striatum for intrastriatal injection).

  • Slowly infuse the 3-Iodo-L-tyrosine solution into the target region using a Hamilton syringe. The infusion rate should be slow to avoid tissue damage (e.g., 0.1-0.5 µL/min).

  • After the infusion, leave the needle in place for a few minutes to prevent backflow of the solution.

  • Slowly retract the needle and suture the incision.

  • Provide post-operative care, including analgesics and monitoring for recovery.

• Tissue Collection and Analysis:

  • At a predetermined time point after the injection, euthanize the animal.

  • Rapidly dissect the brain and isolate the brain regions of interest (e.g., striatum, prefrontal cortex).

  • Homogenize the tissue in a solution containing an antioxidant (e.g., perchloric acid) to prevent catecholamine degradation.

  • Centrifuge the homogenate and filter the supernatant.

  • Analyze the levels of dopamine, norepinephrine, and their metabolites using an HPLC-ECD system.

• Data Analysis:

  • Compare the catecholamine levels in the brains of animals treated with 3-Iodo-L-tyrosine to those of a vehicle-treated control group.

  • Statistical analysis (e.g., t-test or ANOVA) should be performed to determine the significance of any observed differences.

Visualizations

Catecholamine Biosynthesis Pathway and Inhibition by 3-Iodo-L-tyrosine

Caption: Inhibition of the catecholamine biosynthesis pathway by 3-Iodo-L-tyrosine.

Experimental Workflow for In Vivo Tyrosine Hydroxylase Inhibition

Caption: Workflow for in vivo studies of 3-Iodo-L-tyrosine.

Downstream Effects of Tyrosine Hydroxylase Inhibition

References

• 1. benchchem.com [benchchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Real-time monitoring of tyrosine hydroxylase activity using a plate reader assay - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Studying Dopamine Depletion Using 3-Iodo-L-Tyrosine

Audience: Researchers, scientists, and drug development professionals.

Introduction

3-Iodo-L-tyrosine (H-Tyr(3-I)-OH) is a potent and effective inhibitor of tyrosine hydroxylase (TH), the rate-limiting enzyme in the biosynthesis of catecholamines, including dopamine (B1211576), norepinephrine, and epinephrine.[1][2][3] By competing with the natural substrate, L-tyrosine, 3-iodo-L-tyrosine blocks the conversion of L-tyrosine to L-3,4-dihydroxyphenylalanine (L-DOPA), thereby decreasing the synthesis of dopamine.[2][4] This characteristic makes it a valuable pharmacological tool for investigating the functional roles of dopamine in various physiological and pathological processes. Researchers utilize 3-iodo-L-tyrosine to induce a state of dopamine depletion, allowing for the study of its impact on behavior, neuronal signaling, and the efficacy of potential therapeutic agents for conditions like Parkinson's disease or schizophrenia.

Mechanism of Action

The primary mechanism of 3-iodo-L-tyrosine is the competitive inhibition of tyrosine hydroxylase. The enzyme's active site normally binds to L-tyrosine to initiate dopamine synthesis. 3-iodo-L-tyrosine, due to its structural similarity to L-tyrosine, also binds to this active site, preventing the natural substrate from being catalyzed and effectively halting the catecholamine synthesis pathway at its first step. This leads to a reduction in the overall levels of dopamine and other catecholamines in the nervous system.

Figure 1: Mechanism of 3-Iodo-L-Tyrosine Inhibition.

Experimental Protocol: In Vivo Dopamine Depletion in a Rodent Model

This protocol provides a general framework for inducing dopamine depletion in rodents using 3-iodo-L-tyrosine to study its subsequent effects on neurochemistry and behavior.

1. Materials and Reagents

• 3-Iodo-L-tyrosine (CAS 70-78-0)

• Vehicle (e.g., 0.9% saline, dilute aqueous acid)

• Experimental animals (e.g., adult male C57BL/6 mice or Sprague-Dawley rats)

• Standard animal housing and husbandry equipment

• Injection supplies (syringes, needles)

• Behavioral testing apparatus (e.g., open field, rotarod)

• Analytical equipment for dopamine measurement (e.g., HPLC-ECD, microdialysis)

2. Experimental Workflow

Figure 2: Experimental Workflow for Dopamine Depletion Study.

3. Detailed Methodology

• Animal Acclimatization: House animals under standard conditions (12:12 light-dark cycle, controlled temperature and humidity) with ad libitum access to food and water for at least one week before the experiment.

• Baseline Measurements: Conduct baseline behavioral tests to establish a pre-treatment performance reference for each animal.

• Preparation of 3-Iodo-L-Tyrosine Solution:

  • On the day of the experiment, prepare a fresh solution of 3-iodo-L-tyrosine.

  • Dissolve the compound in a suitable vehicle. Solubility can be enhanced in dilute aqueous acid. The final concentration should be calculated based on the desired dosage and the average weight of the animals.

  • Prepare a vehicle-only solution to be used for the control group.

• Administration:

  • Administer the 3-iodo-L-tyrosine solution or vehicle to the animals. Intraperitoneal (i.p.) injection is a common route.

  • Dosage can vary significantly based on the study's goals and animal model. Doses used in previous studies to inhibit tyrosine hydroxylase can serve as a starting point.

• Post-Treatment Analysis:

  • Behavioral Testing: At a predetermined time point after administration (e.g., 1-4 hours), repeat the behavioral tests to assess the effects of dopamine depletion on motor function, cognition, or other relevant behaviors.

  • Neurochemical Analysis:

    • Following behavioral testing, euthanize the animals according to approved protocols.

    • Rapidly dissect the brain region of interest (e.g., striatum, nucleus accumbens, prefrontal cortex).

    • Homogenize the tissue and process it for dopamine level quantification using methods like High-Performance Liquid Chromatography with Electrochemical Detection (HPLC-ECD).

4. Data Presentation

The efficacy of 3-iodo-L-tyrosine in depleting dopamine can be quantified by comparing the dopamine concentrations in the brains of treated animals versus a control group.

Table 1: Effect of 3-Iodo-L-Tyrosine on Striatal Dopamine Levels (Hypothetical Data)

Treatment Group	N	Dosage (mg/kg, i.p.)	Striatal Dopamine (ng/mg tissue)	% of Control
Vehicle Control	10	0	12.5 ± 1.3	100%
3-Iodo-L-Tyrosine	10	50	7.8 ± 0.9	62.4%
3-Iodo-L-Tyrosine	10	100	4.5 ± 0.6**	36.0%
p < 0.05, *p < 0.01 compared to Vehicle Control. Data are presented as Mean ± SEM.

Considerations and Limitations

• Specificity: While 3-iodo-L-tyrosine is a potent inhibitor of tyrosine hydroxylase, it will affect the synthesis of all catecholamines, not just dopamine. This should be considered when interpreting results.

• Toxicity: High doses or chronic administration of 3-iodo-L-tyrosine can have toxic effects and may induce Parkinson-like features. It is crucial to perform dose-response studies to find an effective, non-toxic dose.

• Measurement Techniques: The choice of analytical method for measuring dopamine is critical. Microdialysis allows for real-time measurement in awake animals, while tissue analysis via HPLC-ECD provides a snapshot at a specific time point. Fast-scan cyclic voltammetry (FSCV) offers high temporal resolution for detecting rapid dopamine release.

By following this protocol, researchers can effectively use 3-iodo-L-tyrosine to investigate the multifaceted roles of dopamine in the central nervous system.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. scbt.com [scbt.com]
• 3. go.drugbank.com [go.drugbank.com]
• 4. scientificlabs.co.uk [scientificlabs.co.uk]

Application Notes and Protocols for Incorporating 3-Iodo-L-tyrosine into Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the successful incorporation of 3-Iodo-L-tyrosine into peptide chains. This unique amino acid serves as a versatile building block for advanced peptide modifications, enabling a wide range of applications in drug discovery, chemical biology, and materials science. Detailed protocols for solid-phase and solution-phase synthesis, along with post-synthetic modifications, are presented.

Introduction

3-Iodo-L-tyrosine is a halogenated derivative of the natural amino acid L-tyrosine. The presence of the iodine atom on the aromatic ring provides a reactive handle for a variety of chemical transformations, most notably palladium-catalyzed cross-coupling reactions.[1][2] This allows for the site-specific introduction of diverse functionalities onto a peptide scaffold, facilitating the development of novel therapeutics, diagnostic agents, and research tools. Key applications include late-stage functionalization, bioconjugation of labels or drugs, and the incorporation of heavy atoms for structural biology studies.[2]

Key Applications and Advantages

The strategic incorporation of 3-Iodo-L-tyrosine offers several advantages:

• Site-Specific Modification: Enables precise chemical modification at a defined position within the peptide sequence.

• Post-Synthetic Diversification: The synthesized iodinated peptide can be used as a scaffold for generating a library of analogs through cross-coupling reactions.[2]

• Biophysical and Structural Probes: The iodine atom can serve as a heavy-atom derivative for X-ray crystallography or as a spectroscopic probe.[2]

• Enhanced Biological Activity: Halogenation can influence peptide conformation and binding affinity to biological targets.

Data Presentation

Table 1: Comparison of Common Coupling Reagents for Peptide Synthesis

The choice of coupling reagent is critical for efficiently incorporating sterically hindered amino acids like 3-Iodo-L-tyrosine. Uronium/aminium and phosphonium (B103445) salt-based reagents are generally recommended.

Coupling Reagent	Type	Key Advantages	Potential Disadvantages
HATU	Uronium/Aminium	High coupling efficiency, fast reaction rates, low racemization.	Higher cost.
HBTU/TBTU	Uronium/Aminium	Efficient and popular, with soluble by-products.	Can cause guanidinylation of the N-terminal amino group.
HCTU	Uronium/Aminium	High efficiency and less allergenic than some other reagents.
PyAOP/PyBOP	Phosphonium	Highly effective, especially for sterically hindered couplings; more soluble in DMF than uronium reagents.
DIC/Oxyma	Carbodiimide	Cost-effective; Oxyma is a safer alternative to HOBt.	Generally slower reaction rates compared to onium salts.

Table 2: Representative Yields for Post-Synthetic Modification of 3-Iodotyrosine-Containing Peptides

The iodinated tyrosine residue serves as a versatile handle for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Sonogashira couplings.

Reaction Type	Coupling Partner	Catalyst/Conditions	Peptide Substrate	Yield (%)	Reference
Suzuki-Miyaura	Phenylboronic Acid	Pd(dppf)Cl2, K3PO4, tBuOH/Toluene/H2O	4-Iodophenylalanine-containing tripeptide	61% (of 10)
Suzuki-Miyaura	4-Acetamidophenyl-1-pinacolatoboron ester	PdCl2, Na2CO3, THF/ethylene glycol	Fmoc-4-bromophenylalanine	81%
Suzuki-Miyaura	Arylboronic acids	Na2PdCl4, Glycerol, Tris-HCl buffer (pH 8)	34-amino acid WW domain with iodophenylalanine	High
Suzuki-Miyaura	Boronic acid	Pd catalyst	AFYA-NH2 tetramer	54% (isolated)
Sonogashira	Terminal Alkyne	Pd(PPh3)2Cl2, CuI, TEA, THF	Alkyne-substituted phenyl iodides	Good to excellent
Sonogashira	Phenylacetylene	PdCl2, L2 (alkynone ligand), K2CO3, EtOH	4-Methoxy-iodobenzene	80%
Sonogashira	Fluorescein iodide	Water-soluble palladium complex	Homopropargylglycine (HPG)-containing peptide	93%

Experimental Protocols

Protocol 1: Manual Solid-Phase Peptide Synthesis (SPPS) of a 3-Iodo-L-tyrosine Containing Peptide (Fmoc/tBu Strategy)

This protocol describes the manual coupling of Fmoc-3-Iodo-L-tyrosine onto a resin-bound peptide chain.

Materials:

• Fmoc-protected amino acid resin

• Fmoc-3-Iodo-L-tyrosine

• HATU (or other suitable coupling reagent)

• N,N-Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF)

• 20% Piperidine (B6355638) in DMF (for Fmoc deprotection)

• Dichloromethane (DCM)

• Cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O)

• Cold diethyl ether

Procedure:

• Resin Swelling: Swell the resin in DMF for 30 minutes in a reaction vessel.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes. Repeat this step once.

• Washing: Wash the resin thoroughly with DMF (5 times) and DCM (3 times).

• Coupling Solution Preparation: In a separate vial, dissolve 3 equivalents of Fmoc-3-Iodo-L-tyrosine and 2.9 equivalents of HATU in DMF. Add 6 equivalents of DIPEA to the solution and pre-activate for 1-2 minutes.

• Coupling Reaction: Add the pre-activated coupling solution to the resin and agitate at room temperature for 2-4 hours. Monitor the reaction progress using a Kaiser test.

• Washing: After coupling is complete, drain the reaction solution and wash the resin with DMF (5 times), DCM (3 times), and methanol (B129727) (3 times).

• Repeat: Repeat steps 2-6 for each subsequent amino acid in the sequence.

• Cleavage and Deprotection: Treat the dried resin with the cleavage cocktail for 2-3 hours at room temperature.

• Peptide Precipitation: Filter the cleavage solution and precipitate the peptide by adding the filtrate to cold diethyl ether.

• Purification: Purify the crude peptide by reverse-phase HPLC.

Protocol 2: Solution-Phase Synthesis of a Dipeptide Containing 3-Iodo-L-tyrosine

This protocol outlines the coupling of Cbz-protected 3-Iodo-L-tyrosine with an amino acid ester in solution.

Materials:

• N-Cbz-3-Iodo-L-tyrosine

• Amino acid methyl ester hydrochloride (e.g., Gly-OMe·HCl)

• EDC·HCl (or DCC)

• HOBt

• N-Methylmorpholine (NMM)

• DMF

• Ethyl acetate (B1210297)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Activation: Dissolve N-Cbz-3-Iodo-L-tyrosine in DMF. Add EDC·HCl and HOBt and stir at 0°C for 30 minutes to form the active ester.

• Coupling: Add the amino acid ester hydrochloride and NMM to the reaction mixture. Allow the reaction to warm to room temperature and stir overnight.

• Work-up: Filter the reaction mixture to remove by-products. Dilute the filtrate with ethyl acetate and wash successively with dilute acid, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, concentrate under reduced pressure, and purify the resulting dipeptide by column chromatography or recrystallization.

Protocol 3: Post-Synthetic Iodination of a Tyrosine-Containing Peptide

This method provides an alternative to incorporating a pre-iodinated amino acid by modifying a tyrosine residue after peptide synthesis.

Materials:

• Purified peptide containing a tyrosine residue

• N-Iodosuccinimide (NIS)

• Acetonitrile (B52724)

• Water

• Sodium thiosulfate (B1220275) solution (for quenching)

Procedure:

• Peptide Dissolution: Dissolve the purified peptide in a mixture of acetonitrile and water.

• NIS Solution Preparation: Prepare a fresh solution of NIS in acetonitrile.

• Iodination Reaction: Add 0.5 to 1.0 molar equivalents of the NIS solution to the peptide solution with stirring. The reaction is typically complete within 5 minutes.

• Quenching: Quench the reaction by adding a solution of sodium thiosulfate.

• Purification: Purify the iodinated peptide by reverse-phase HPLC.

Protocol 4: Suzuki-Miyaura Cross-Coupling on a 3-Iodotyrosine-Containing Peptide

This protocol describes a general procedure for the late-stage functionalization of a purified peptide containing a 3-iodotyrosine residue.

Materials:

• Purified 3-iodotyrosine-containing peptide

• Arylboronic acid

• Palladium catalyst (e.g., Pd(dppf)Cl₂)

• Base (e.g., K₃PO₄)

• Aqueous solvent system (e.g., water/acetonitrile or water/DMF)

• Inert gas (Nitrogen or Argon)

Procedure:

• Reaction Setup: In a reaction vial, dissolve the iodotyrosine-containing peptide in the chosen aqueous solvent system.

• Degassing: Degas the solution by bubbling with an inert gas for 15-20 minutes.

• Addition of Reagents: Add the arylboronic acid, palladium catalyst, and base to the reaction vial under the inert atmosphere.

• Reaction: Stir the reaction mixture at the desired temperature (typically 40-80°C) for 2-16 hours. Monitor the reaction progress by LC-MS.

• Work-up: Once the reaction is complete, cool the mixture and filter to remove the catalyst.

• Purification: Purify the modified peptide by reverse-phase HPLC.

Mandatory Visualizations

Caption: Solid-Phase Peptide Synthesis (SPPS) Workflow.

Caption: Post-Synthetic Modification Pathways.

Caption: Synthesis Strategy Decision Tree.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for H-Tyr(3-I)-OH Solution Preparation and Stability

For Researchers, Scientists, and Drug Development Professionals

Introduction

H-Tyr(3-I)-OH, also known as 3-iodo-L-tyrosine, is a crucial intermediate in the biosynthesis of thyroid hormones and a potent inhibitor of tyrosine hydroxylase.[1][2] Its proper handling, solution preparation, and storage are paramount to ensure its efficacy and the reproducibility of experimental results. This document provides detailed protocols for the preparation of H-Tyr(3-I)-OH solutions and summarizes its stability under various conditions.

Physicochemical Properties

A thorough understanding of the physicochemical properties of H-Tyr(3-I)-OH is essential for its effective use.

Property	Value	Reference
Molecular Formula	C₉H₁₀INO₃	[3]
Molecular Weight	307.09 g/mol	[2]
Appearance	White to off-white solid	[4]
Melting Point	205 °C (decomposes)
pKa	pK'₁: 2.20, pK'₂: 9.11, pK'₃: 10.07

Solution Preparation

The solubility of H-Tyr(3-I)-OH is a critical factor in preparing stock solutions. It is sparingly soluble in water and practically insoluble in DMSO without specific treatments.

Solubility Data

Solvent	Solubility	Comments	Reference
Water	5 mg/mL (16.28 mM)	Requires sonication, warming, and heating to 80°C to dissolve.
DMSO	< 1 mg/mL	Insoluble under standard conditions. Moisture-absorbing DMSO further reduces solubility.
Dilute Aqueous Acid	Soluble	Specific concentration and pH not detailed.
Ethanol (B145695)/1 M HCl (4:1)	10 mg/mL	Solution is clear and colorless to yellow.

Recommended Solvents and Protocols

For most in vitro applications, preparing an aqueous stock solution is recommended. For applications requiring an organic solvent, a mixture of ethanol and dilute hydrochloric acid can be used.

Protocol 1: Preparation of Aqueous H-Tyr(3-I)-OH Stock Solution

This protocol details the steps to prepare a 5 mg/mL aqueous stock solution of H-Tyr(3-I)-OH.

Materials:

• H-Tyr(3-I)-OH powder

• Nuclease-free water

• Sterile, conical centrifuge tubes (e.g., 15 mL or 50 mL)

• Water bath sonicator

• Water bath or heating block set to 80°C

• Sterile filters (0.22 µm)

• Sterile, light-protected storage tubes

Procedure:

• Weighing: Accurately weigh the desired amount of H-Tyr(3-I)-OH powder in a sterile conical tube.

• Solvent Addition: Add the calculated volume of nuclease-free water to achieve a final concentration of 5 mg/mL.

• Initial Dissolution: Vortex the tube for 30 seconds to suspend the powder.

• Sonication and Heating:

  • Place the tube in a water bath sonicator and sonicate for 10-15 minutes.

  • Transfer the tube to a water bath or heating block pre-heated to 80°C.

  • Heat the solution for 15-20 minutes, with intermittent vortexing every 5 minutes, until the solid is completely dissolved.

• Cooling: Allow the solution to cool to room temperature.

• Sterilization: Filter the solution through a 0.22 µm sterile filter into a new sterile conical tube.

• Aliquoting and Storage: Aliquot the stock solution into sterile, light-protected tubes to avoid repeated freeze-thaw cycles. Store as recommended in the stability section.

Stability and Storage

The stability of H-Tyr(3-I)-OH is dependent on its form (powder vs. solution) and storage conditions.

Summary of Stability Data

Form	Storage Temperature	Duration	Stability Notes	Reference
Powder	-20°C	3 years	Stable.
Powder	Room Temperature	Varies	Stable for shipping in the continental US.
In Solvent	-80°C	6 months	Recommended for long-term storage of stock solutions.
In Solvent	-20°C	1 month	Suitable for short-term storage.

Note: It is crucial to aliquot stock solutions to prevent degradation from repeated freeze-thaw cycles. For in vivo experiments, it is recommended to prepare fresh solutions daily.

Protocol 2: Assessment of H-Tyr(3-I)-OH Solution Stability

This protocol provides a general framework for assessing the stability of H-Tyr(3-I)-OH solutions under various conditions using High-Performance Liquid Chromatography (HPLC).

Materials:

• Prepared H-Tyr(3-I)-OH stock solution

• HPLC system with a UV detector

• Appropriate HPLC column (e.g., C18)

• Mobile phase (e.g., a gradient of acetonitrile (B52724) and water with 0.1% trifluoroacetic acid)

• Incubators or environmental chambers for controlled temperature and light exposure

• Light-protected and clear vials

Procedure:

• Initial Analysis (T=0):

  • Take an initial sample of the freshly prepared H-Tyr(3-I)-OH stock solution.

  • Analyze the sample by HPLC to determine the initial peak area and purity. This will serve as the baseline.

• Sample Storage:

  • Aliquot the stock solution into different sets of vials for each storage condition to be tested (e.g., -80°C, -20°C, 4°C, room temperature).

  • For light stability testing, store aliquots in both light-protected and clear vials at a controlled temperature.

• Time-Point Analysis:

  • At predetermined time points (e.g., 1, 2, 4, 8, and 12 weeks), retrieve one vial from each storage condition.

  • Allow the sample to equilibrate to room temperature.

  • Analyze the sample by HPLC under the same conditions as the initial analysis.

• Data Analysis:

  • Compare the peak area of H-Tyr(3-I)-OH at each time point to the initial peak area to calculate the percentage of degradation.

  • Observe the chromatogram for the appearance of any new peaks, which may indicate degradation products.

Signaling Pathway Involvement

H-Tyr(3-I)-OH is a known inhibitor of tyrosine hydroxylase, the rate-limiting enzyme in the synthesis of catecholamines.

Conclusion

The protocols and data presented in this application note provide a comprehensive guide for the preparation and handling of H-Tyr(3-I)-OH solutions. Adherence to these guidelines will help ensure the integrity of the compound and the reliability of experimental outcomes. For any specific applications, further optimization of these protocols may be necessary.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. peptide.com [peptide.com]
• 4. medchemexpress.com [medchemexpress.com]

Analytical Methods for the Detection of 3-Iodo-L-tyrosine: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the analytical detection of 3-Iodo-L-tyrosine (Monoiodotyrosine, MIT), a key intermediate in the synthesis of thyroid hormones. The methods described herein are essential for researchers in endocrinology, drug metabolism, and clinical diagnostics. This guide covers the most prevalent analytical techniques: High-Performance Liquid Chromatography with UV detection (HPLC-UV), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Immunoassays.

Introduction

3-Iodo-L-tyrosine is formed through the iodination of tyrosine residues within the thyroglobulin protein in the thyroid gland. It serves as a direct precursor to the thyroid hormones triiodothyronine (T3) and thyroxine (T4). The accurate quantification of 3-Iodo-L-tyrosine is crucial for studying thyroid physiology, diagnosing thyroid disorders, and in the development of drugs that may impact thyroid function.

Signaling Pathway: Thyroid Hormone Synthesis

The synthesis of thyroid hormones is a multi-step process occurring in the follicular cells of the thyroid gland. 3-Iodo-L-tyrosine is a central molecule in this pathway.

Caption: Thyroid hormone synthesis pathway illustrating the formation of 3-Iodo-L-tyrosine (MIT).

Quantitative Data Summary

The selection of an analytical method often depends on the required sensitivity, specificity, and sample matrix. The following table summarizes typical performance characteristics for the detection of halogenated tyrosines.

Note: Data presented for 3-Chloro-L-tyrosine and 3-Bromo-L-tyrosine by LC-MS/MS and GC-MS are considered representative estimates for 3-Iodo-L-tyrosine due to the limited availability of direct comparative validation studies. Performance will vary based on the specific matrix and instrumentation.

Parameter	HPLC-UV	LC-MS/MS	GC-MS	Immunoassay (ELISA)
Limit of Detection (LOD)	~0.75 - 2.85 µg/mL	~0.03 ng/mL[1][2]	~5 ng/mL[3]	~0.15 uIU/mL (analyte-dependent)[4]
Limit of Quantification (LOQ)	~2.0 - 8.6 µg/mL	~0.1 ng/mL[1]	~10 ng/mL	Varies by kit
Linearity Range	2 - 80 µg/mL*	0.1 - 3.0 ng/mL	10 - 200 ng/mL	Typically 2-3 orders of magnitude
Intra-assay Precision (%CV)	< 5%	< 10%	< 10%	< 10%
Inter-assay Precision (%CV)	< 5%	< 10%	< 15%	< 10%
Typical Sample Types	Pharmaceuticals, Urine, Serum	Plasma, Urine, Tissues	Plasma, Blood, Tissues	Serum, Plasma
Throughput	Medium	High	Low-Medium	High
Specificity	Moderate	High	High	High (potential cross-reactivity)

*Based on data for L-tyrosine and related compounds.

Experimental Protocols

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is suitable for the quantification of 3-Iodo-L-tyrosine in pharmaceutical preparations and biological samples with relatively high concentrations.

Workflow Diagram:

Caption: General workflow for HPLC-UV analysis of 3-Iodo-L-tyrosine.

Protocol:

a) Sample Preparation (Solid-Phase Extraction)

• Conditioning: Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water.

• Sample Loading: Load 1-2 mL of the pre-treated sample (e.g., serum or urine) onto the cartridge.

• Washing: Wash the cartridge with 5 mL of deionized water to remove interfering substances.

• Elution: Elute the 3-Iodo-L-tyrosine and other retained compounds with 5 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a known volume (e.g., 200 µL) of the mobile phase.

b) HPLC Conditions

• Column: Inertsil C18 (or equivalent), 5 µm, 4.6 x 250 mm.

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in water, pH 3.

• Mobile Phase B: Acetonitrile.

• Gradient: A 25-minute gradient program may be optimized. A starting point is 95% A, ramping to 40% A over 15 minutes, followed by a wash and re-equilibration.

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at 280 nm.

• Injection Volume: 20 µL.

• Internal Standard: Theophylline can be used as an internal standard.

c) Data Analysis

• Construct a calibration curve using standard solutions of 3-Iodo-L-tyrosine.

• Quantify the analyte in samples by comparing the peak area ratio of 3-Iodo-L-tyrosine to the internal standard against the calibration curve.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and specificity, making it the gold standard for quantifying low levels of 3-Iodo-L-tyrosine in complex biological matrices like plasma and tissue homogenates.

Workflow Diagram:

Caption: Workflow for LC-MS/MS analysis of 3-Iodo-L-tyrosine.

Protocol:

a) Sample Preparation (Protein Precipitation)

• To 100 µL of plasma or tissue homogenate, add 10 µL of an internal standard solution (e.g., stable isotope-labeled 3-Iodo-L-tyrosine).

• Add 10 µL of 0.2% trifluoroacetic acid and vortex briefly.

• Add 200 µL of ice-cold acetone (B3395972) to precipitate proteins. Vortex for 1 minute.

• Centrifuge at 12,000 x g for 5 minutes at 4°C.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

b) LC-MS/MS Conditions (based on methods for similar compounds)

• LC System: Agilent 1100 HPLC system or equivalent.

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient starting with a low percentage of mobile phase B, which is then increased to elute the analyte.

• Flow Rate: 0.2-0.4 mL/min.

• Injection Volume: 5-10 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive.

• Detection Mode: Multiple Reaction Monitoring (MRM).

  • 3-Iodo-L-tyrosine Precursor Ion (m/z): 308.0

  • Potential Product Ions (m/z): To be determined empirically, but likely fragments would involve loss of the carboxyl group (~262) or cleavage of the alanine (B10760859) side chain.

c) Data Analysis

• Optimize MRM transitions for 3-Iodo-L-tyrosine and the internal standard.

• Generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration.

• Quantify 3-Iodo-L-tyrosine in samples using the calibration curve.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS requires derivatization to increase the volatility of 3-Iodo-L-tyrosine but offers excellent chromatographic resolution and specificity.

Workflow Diagram:

References

• 1. Simultaneous LC-MS/MS-Based Quantification of Free 3-Nitro-l-tyrosine, 3-Chloro-l-tyrosine, and 3-Bromo-l-tyrosine in Plasma of Colorectal Cancer Patients during Early Postoperative Period - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Development of an LC-MS/MS method for quantification of 3-chloro-L-tyrosine as a candidate marker of chlorine poisoning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biomatik.com [biomatik.com]

HPLC method for quantification of H-Tyr(3-I)-OH

An HPLC method for the quantification of 3-iodo-L-tyrosine (H-Tyr(3-I)-OH) has been developed and validated, providing a robust tool for researchers, scientists, and professionals in drug development. This method is crucial for the analysis of thyroid gland hormones and their metabolites.

Introduction

3-iodo-L-tyrosine, also known as monoiodotyrosine (MIT), is a key precursor in the synthesis of thyroid hormones.[1][2] Accurate quantification of this compound is essential for research in endocrinology and for the clinical diagnosis of thyroid gland diseases.[3][4] High-Performance Liquid Chromatography (HPLC) offers a sensitive and reliable method for determining the concentration of 3-iodo-L-tyrosine in various samples, including pharmaceutical preparations and biological matrices.[3]

Principle of the Method

This application note describes a reversed-phase HPLC (RP-HPLC) method for the separation and quantification of 3-iodo-L-tyrosine. The method utilizes a C18 stationary phase and a polar mobile phase. The separation is based on the hydrophobic interactions between the analyte and the stationary phase. Detection is achieved using a UV detector, as 3-iodo-L-tyrosine absorbs light in the ultraviolet region.

Experimental Protocols

Materials and Reagents

• 3-iodo-L-tyrosine (H-Tyr(3-I)-OH) standard

• Acetonitrile (HPLC grade)

• Trifluoroacetic acid (TFA) or Formic acid (HPLC grade)

• Water (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Solid-Phase Extraction (SPE) C18 cartridges (for biological samples)

Instrumentation

A standard HPLC system equipped with the following components is required:

• Binary or quaternary pump

• Autosampler

• Column oven

• UV-Vis or Photodiode Array (PDA) detector

Chromatographic Conditions

Two exemplary sets of chromatographic conditions are provided below:

Parameter	Method 1	Method 2
Column	Inertsil C18 (e.g., 5 µm, 4.6 x 250 mm)	Waters XTerra MS C18 (e.g., 5 µm, 2.1 x 150 mm)
Mobile Phase A	0.1% Trifluoroacetic acid (TFA) in water, pH 3	0.1% Formic acid in water
Mobile Phase B	Acetonitrile	Acetonitrile
Gradient	A 25-minute gradient program	5% B for 5 min, then linear gradient to 50% B over 35 min
Flow Rate	1.0 mL/min	0.2 mL/min
Column Temperature	Ambient or controlled (e.g., 25°C)	Room temperature
Detection Wavelength	Photodiode Array (200-400 nm) or fixed at 280 nm	280 nm
Injection Volume	5-20 µL	5 µL

Standard Solution Preparation

• Stock Solution (e.g., 1 mg/mL): Accurately weigh a known amount of 3-iodo-L-tyrosine standard and dissolve it in a suitable solvent (e.g., mobile phase A or a methanol/water mixture).

• Working Standards: Prepare a series of calibration standards by serially diluting the stock solution with the mobile phase to cover the expected concentration range of the samples.

Sample Preparation

For Pharmaceutical Formulations:

• Accurately weigh and dissolve the sample in a suitable solvent.

• Filter the solution through a 0.45 µm syringe filter before injection.

For Biological Samples (e.g., Serum, Urine):

• Pre-treat the samples using Solid-Phase Extraction (SPE) with C18 cartridges to remove matrix interferences.

• Condition the SPE cartridge with methanol followed by water.

• Load the pre-treated sample onto the cartridge.

• Wash the cartridge to remove interfering substances.

• Elute the 3-iodo-L-tyrosine with an appropriate solvent (e.g., methanol).

• Evaporate the eluate to dryness and reconstitute in the mobile phase before injection.

Quantitative Data Summary

The performance of the HPLC method for 3-iodo-L-tyrosine quantification is summarized in the tables below.

Table 1: Method Validation Parameters

Parameter	Result	Reference
Linearity (R²)	> 0.998
Limit of Detection (LOD)	0.04–0.38 µg/mL
Limit of Quantification (LOQ)	0.05–0.38 µg/mL
Recovery (Serum)	87.1% – 107.6%
Recovery (Urine)	92.1% – 98.7%
Repeatability (RSD)	1.0 – 3.0%

Visualizations

Experimental Workflow

Caption: Experimental workflow for HPLC quantification of 3-iodo-L-tyrosine.

Biosynthetic Context of 3-Iodo-L-Tyrosine

Caption: Simplified role of 3-iodo-L-tyrosine in thyroid hormone synthesis.

References

• 1. HPLC Method for Analysis of Iodide and Thyroid Hormones | SIELC Technologies [sielc.com]
• 2. 3-Iodo-L-Tyrosine | C9H10INO3 | CID 439744 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Development of a validated HPLC method for the determination of iodotyrosines and iodothyronines in pharmaceuticals and biological samples using solid phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 1H NMR Spectrum Analysis of 3-Iodo-L-tyrosine

Introduction

3-Iodo-L-tyrosine is a critical intermediate in the biosynthesis of thyroid hormones, formed by the iodination of L-tyrosine.[1] It serves as a precursor to triiodothyronine (T3) and thyroxine (T4). Its accurate identification and characterization are paramount in biochemical and pharmaceutical research. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 1H NMR, is a powerful analytical technique for the structural elucidation of organic molecules like 3-Iodo-L-tyrosine. This document provides a detailed protocol for the acquisition and analysis of the 1H NMR spectrum of 3-Iodo-L-tyrosine, intended for researchers, scientists, and professionals in drug development.

Chemical Structure and Proton Assignments

The chemical structure of 3-Iodo-L-tyrosine is shown below, with key protons labeled for assignment in the 1H NMR spectrum.

Figure 1. Chemical structure of 3-Iodo-L-tyrosine with proton numbering.

Data Presentation: 1H NMR Spectral Data

The following table summarizes the quantitative 1H NMR data for 3-Iodo-L-tyrosine, acquired on a 600 MHz spectrometer in water at a pH of 7.0.[2]

Proton Assignment	Chemical Shift (δ) [ppm]	Multiplicity	Coupling Constant (J) [Hz]
H-2	7.69	d	~2.0
H-5	6.91	d	~8.3
H-6	7.17	dd	~8.3, ~2.0
H-α	3.91	t	~6.1
H-βa, H-βb	2.99 - 3.17	m	-

d: doublet, dd: doublet of doublets, t: triplet, m: multiplet

Experimental Protocols

Protocol 1: Sample Preparation

This protocol outlines the steps for preparing a 3-Iodo-L-tyrosine sample for 1H NMR analysis.

• Weighing the Sample: Accurately weigh approximately 5-10 mg of 3-Iodo-L-tyrosine powder.

• Solvent Selection: Use a deuterated solvent for the NMR experiment. Deuterated water (D₂O) is a suitable solvent for 3-Iodo-L-tyrosine.

• Dissolution: Dissolve the weighed sample in 0.6-0.7 mL of D₂O in a clean vial. Gentle vortexing or sonication can be used to aid dissolution.

• pH Adjustment (Optional but Recommended): Since chemical shifts of amino acids can be pH-dependent, it is advisable to adjust the pH of the solution.[3] For consistency with reference data, adjust the pH to 7.0 using dilute NaOD or DCl in D₂O.

• Internal Standard: For quantitative analysis (qNMR), add a known amount of an internal standard that does not have overlapping signals with the analyte, such as DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid).

• Filtration: To remove any particulate matter that can degrade spectral quality, filter the solution through a small plug of glass wool packed into a Pasteur pipette directly into a clean, dry 5 mm NMR tube.[4]

• Sample Volume: Ensure the final sample height in the NMR tube is at least 4-5 cm to be within the detection region of the NMR coil.[5]

• Labeling: Clearly label the NMR tube with the sample identification.

Protocol 2: 1H NMR Data Acquisition

This protocol provides a general procedure for acquiring a 1D 1H NMR spectrum. Parameters may need to be optimized based on the specific spectrometer used.

• Instrument Setup: Insert the prepared NMR tube into the spinner turbine and place it in the NMR spectrometer's autosampler or manually insert it into the magnet.

• Locking and Shimming: Lock the spectrometer onto the deuterium (B1214612) signal of the solvent (D₂O). Perform automatic or manual shimming to optimize the magnetic field homogeneity.

• Tuning and Matching: Tune and match the probe for the ¹H frequency to ensure efficient signal transmission and detection.

• Acquisition Parameters: Set the following parameters for a standard 1D proton experiment:

  • Pulse Sequence: A standard single-pulse sequence with water suppression (e.g., NOESY-presat or Watergate) is recommended when using D₂O with residual H₂O.

  • Spectral Width: Set a spectral width of approximately 12-16 ppm to ensure all signals are captured.

  • Number of Scans (Transients): Acquire a sufficient number of scans (e.g., 16 to 128) to achieve an adequate signal-to-noise ratio.

  • Relaxation Delay (d1): Set a relaxation delay of at least 5 times the longest T₁ relaxation time of the protons of interest for accurate quantification. A delay of 2-5 seconds is typically sufficient for qualitative analysis.

  • Acquisition Time (aq): An acquisition time of 2-4 seconds is generally appropriate.

  • Temperature: Maintain a constant temperature, for example, 300 K, throughout the experiment.

• Data Acquisition: Start the acquisition.

Mandatory Visualization

The following diagrams illustrate the experimental workflow and the logical relationships within the data analysis process.

References

• 1. 3-Iodotyrosine - Wikipedia [en.wikipedia.org]
• 2. 3-Iodo-L-Tyrosine | C9H10INO3 | CID 439744 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Quantitative 1H Nuclear Magnetic Resonance (qNMR) of Aromatic Amino Acids for Protein Quantification - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NMR Sample Preparation [nmr.chem.umn.edu]
• 5. How to make an NMR sample [chem.ch.huji.ac.il]

Application Notes and Protocols for H-Tyr(3-I)-OH in Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

H-Tyr(3-I)-OH, also known as 3-Iodo-L-tyrosine, is a modified amino acid that serves as a valuable tool in a variety of cell culture experiments. It is primarily recognized as an effective inhibitor of tyrosine hydroxylase, the rate-limiting enzyme in the biosynthesis of catecholamines such as dopamine (B1211576), norepinephrine, and epinephrine[1][2][3]. Additionally, it is a known intermediate in the synthesis of thyroid hormones[4]. Its ability to modulate these critical pathways makes it a compound of interest for research in neurobiology, endocrinology, and oncology.

These application notes provide detailed protocols for utilizing H-Tyr(3-I)-OH in cell culture, including methods for assessing its effects on cell viability, proliferation, and apoptosis. Furthermore, we present its impact on key signaling pathways and summarize available quantitative data to facilitate experimental design and interpretation.

Physicochemical Properties and Solubility

Property	Value	Reference
Molecular Formula	C₉H₁₀INO₃	[3]
Molecular Weight	307.09 g/mol
Appearance	Crystalline solid
Solubility	Approx. 0.15 mg/mL in PBS (pH 7.2)
Storage	Store at -20°C as a solid

Note on Preparation: H-Tyr(3-I)-OH can be dissolved directly in aqueous buffers like PBS. It is recommended to prepare aqueous solutions fresh for each experiment and not to store them for more than one day. While some sources suggest insolubility in DMSO, others have used it as a solvent. Therefore, small-scale solubility tests in your specific cell culture medium or desired solvent are advisable before preparing large stock solutions.

Key Applications and Mechanisms of Action

H-Tyr(3-I)-OH's primary mechanism of action is the inhibition of tyrosine hydroxylase, which catalyzes the conversion of L-tyrosine to L-DOPA, the precursor for dopamine. This inhibitory effect has been quantified, with 10 µM of 3-iodo-L-tyrosine inhibiting enzymatic activity by 60-70%, and 100 µM resulting in 100% inhibition.

It also plays a role as a precursor in the synthesis of thyroid hormones, specifically as a component of monoiodotyrosine (MIT).

Experimental Protocols

Cell Culture

The following are general culture protocols for cell lines relevant to the study of H-Tyr(3-I)-OH's biological effects.

SH-SY5Y Human Neuroblastoma Cells:

• Growth Medium: 1:1 mixture of Minimum Essential Medium (MEM) and Ham's F-12 Nutrient Mix, supplemented with 10% Fetal Bovine Serum (FBS), 1% non-essential amino acids, and 1% penicillin/streptomycin.

• Culture Conditions: 37°C, 5% CO₂ in a humidified incubator.

• Subculturing: Passage cells at 80-90% confluency. Wash with PBS, detach with trypsin-EDTA, neutralize with growth medium, centrifuge, and resuspend in fresh medium.

PC12 Rat Pheochromocytoma Cells:

• Growth Medium: RPMI-1640 medium supplemented with 10% horse serum, 5% FBS, and penicillin/streptomycin.

• Culture Conditions: 37°C, 5% CO₂ in a humidified incubator.

• Subculturing: Cells grow in suspension and form clusters. To subculture, gently pipette the cell suspension to break up clusters and dilute into fresh medium. For adherent cultures on collagen-coated flasks, use trypsin to detach cells.

Cell Viability Assay (MTT Assay)

This protocol measures the metabolic activity of cells as an indicator of cell viability.

Materials:

• Cells (e.g., SH-SY5Y or PC12)

• H-Tyr(3-I)-OH

• 96-well plates

• Complete culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 1 x 10⁴ to 5 x 10⁴ cells/well and allow them to adhere overnight.

• Prepare serial dilutions of H-Tyr(3-I)-OH in complete culture medium.

• Remove the old medium from the cells and replace it with the medium containing different concentrations of H-Tyr(3-I)-OH. Include a vehicle control (medium with the same amount of solvent used to dissolve H-Tyr(3-I)-OH).

• Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• Add 10-20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the MTT to formazan (B1609692) crystals.

• Carefully remove the medium and add 100-150 µL of solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cells treated with H-Tyr(3-I)-OH

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Induce apoptosis by treating cells with various concentrations of H-Tyr(3-I)-OH for a predetermined time. Include untreated cells as a negative control.

• Harvest the cells (including any floating cells in the medium) and wash them twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of approximately 1 x 10⁶ cells/mL.

• To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubate the cells for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Caspase-3 Activity Assay (Colorimetric)

This assay measures the activity of caspase-3, a key executioner caspase in apoptosis.

Materials:

• Cell lysates from H-Tyr(3-I)-OH treated and untreated cells

• Caspase-3 Colorimetric Assay Kit (containing a DEVD-pNA substrate)

• Microplate reader

Procedure:

• Treat cells with H-Tyr(3-I)-OH to induce apoptosis.

• Lyse the cells according to the kit manufacturer's protocol and determine the protein concentration of the lysates.

• Add an equal amount of protein from each lysate to the wells of a 96-well plate.

• Add the caspase-3 substrate (DEVD-pNA) to each well.

• Incubate the plate at 37°C for 1-2 hours, protected from light.

• Measure the absorbance at 405 nm. The absorbance is proportional to the amount of p-nitroaniline (pNA) released, which indicates caspase-3 activity.

• Calculate the fold-increase in caspase-3 activity compared to the untreated control.

Data Presentation

Table 1: Inhibitory Effect of H-Tyr(3-I)-OH on Tyrosine Hydroxylase Activity

Concentration of H-Tyr(3-I)-OH	Inhibition of Tyrosine Hydroxylase Activity (%)	Reference
10 µM	60 - 70
100 µM	100

Signaling Pathways and Visualizations

Tyrosine Hydroxylase and Dopamine Synthesis Pathway

H-Tyr(3-I)-OH acts as a competitive inhibitor of Tyrosine Hydroxylase, blocking the initial and rate-limiting step in the synthesis of dopamine and other catecholamines.

Caption: Inhibition of the Dopamine Synthesis Pathway by H-Tyr(3-I)-OH.

Thyroid Hormone Synthesis Pathway

H-Tyr(3-I)-OH is an iodinated form of tyrosine, a precursor to thyroid hormones. It is incorporated into thyroglobulin to form monoiodotyrosine (MIT).

Caption: Role of Iodinated Tyrosine in Thyroid Hormone Synthesis.

Experimental Workflow for Evaluating H-Tyr(3-I)-OH Effects

This workflow outlines the general steps for investigating the cellular effects of H-Tyr(3-I)-OH.

Caption: General workflow for assessing cellular responses to H-Tyr(3-I)-OH.

References

• 1. A Novel and Robust Protocol for Differentiation of SH-SY5Y Neuroblastoma Cells into Neuron Like Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - US [thermofisher.com]
• 3. mpbio.com [mpbio.com]
• 4. genome.ucsc.edu [genome.ucsc.edu]

Applications of 3-Iodo-L-tyrosine in Enzyme Kinetics Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Iodo-L-tyrosine, a derivative of the amino acid L-tyrosine, serves as a valuable tool in the field of enzyme kinetics. Its structural similarity to L-tyrosine allows it to interact with enzymes that utilize tyrosine as a substrate, primarily acting as a competitive inhibitor. This property makes it particularly useful for studying the kinetics and mechanisms of key enzymes involved in critical biological pathways, such as catecholamine and melanin (B1238610) biosynthesis. This document provides detailed application notes and experimental protocols for the use of 3-Iodo-L-tyrosine in studying the kinetics of two major enzymes: Tyrosine Hydroxylase and Tyrosinase.

I. Inhibition of Tyrosine Hydroxylase

Tyrosine hydroxylase (TH) is the rate-limiting enzyme in the biosynthesis of catecholamines, including dopamine, norepinephrine, and epinephrine.[1] 3-Iodo-L-tyrosine acts as a potent competitive inhibitor of this enzyme, making it an essential compound for studying catecholamine metabolism and for screening potential therapeutic agents targeting this pathway.[2]

Quantitative Inhibition Data

The inhibitory potency of 3-Iodo-L-tyrosine against Tyrosine Hydroxylase has been determined, providing key quantitative measures for its application in enzyme kinetic studies.

Parameter	Value	Enzyme Source	Notes
Ki (Inhibition Constant)	0.39 µM	Purified beef adrenal	Represents the concentration of inhibitor required to produce half-maximum inhibition.[3]
% Inhibition	100% at 100 µM	Not specified	Demonstrates complete inhibition at a higher concentration.[4]
% Inhibition	60-70% at 10 µM	Not specified	Shows significant inhibition at a lower concentration.[4]

Signaling Pathway: Catecholamine Biosynthesis

The following diagram illustrates the catecholamine biosynthesis pathway, highlighting the step inhibited by 3-Iodo-L-tyrosine.

Catecholamine biosynthesis pathway showing inhibition of Tyrosine Hydroxylase.

Experimental Protocol: Tyrosine Hydroxylase Inhibition Assay

This protocol describes a continuous spectrophotometric rate determination assay to measure the inhibition of tyrosine hydroxylase by 3-Iodo-L-tyrosine.

Materials:

• Purified Tyrosine Hydroxylase

• L-Tyrosine (substrate)

• 3-Iodo-L-tyrosine (inhibitor)

• (6R)-L-erythro-5,6,7,8-Tetrahydrobiopterin (BH4) (cofactor)

• Catalase

• Dithiothreitol (DTT)

• MES buffer (pH 6.0-6.5)

• Sodium periodate (B1199274)

• Spectrophotometer (plate reader or cuvette-based)

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of L-Tyrosine in the appropriate buffer.

  • Prepare a range of concentrations of 3-Iodo-L-tyrosine in the same buffer.

  • Prepare a reaction mixture containing MES buffer, catalase, DTT, and BH4.

• Enzyme and Inhibitor Incubation:

  • In a microplate or cuvette, add the reaction mixture.

  • Add the Tyrosine Hydroxylase enzyme preparation.

  • Add varying concentrations of 3-Iodo-L-tyrosine to the respective wells/cuvettes. Include a control with no inhibitor.

  • Incubate for 5-10 minutes at a controlled temperature (e.g., 37°C).

• Reaction Initiation and Monitoring:

  • Initiate the reaction by adding the L-Tyrosine substrate.

  • Immediately add sodium periodate to oxidize the L-DOPA product to dopachrome (B613829).

  • Monitor the increase in absorbance at 475 nm over time. The rate of dopachrome formation is proportional to the enzyme activity.

• Data Analysis:

  • Calculate the initial reaction velocities (V₀) from the linear portion of the absorbance vs. time plots for each inhibitor concentration.

  • Plot 1/V₀ versus 1/[Substrate] (Lineweaver-Burk plot) at different fixed concentrations of 3-Iodo-L-tyrosine to determine the mode of inhibition and the Ki value. For a competitive inhibitor, the lines will intersect on the y-axis.

II. Inhibition of Tyrosinase

Tyrosinase is a copper-containing enzyme that catalyzes the production of melanin and other pigments from tyrosine by oxidation. It is a key target for the development of skin-whitening agents and treatments for hyperpigmentation. As a tyrosine analog, 3-Iodo-L-tyrosine is expected to act as a competitive inhibitor of tyrosinase.

Signaling Pathway: Melanin Biosynthesis

The following diagram illustrates the initial steps of the melanin biosynthesis pathway, where tyrosinase plays a crucial role.

Melanin biosynthesis pathway showing the role of Tyrosinase.

Experimental Protocol: Tyrosinase Inhibition Assay

This protocol describes a method to determine the inhibitory effect of 3-Iodo-L-tyrosine on mushroom tyrosinase activity using L-DOPA as a substrate.

Materials:

• Mushroom Tyrosinase

• L-DOPA (substrate)

• 3-Iodo-L-tyrosine (inhibitor)

• Phosphate (B84403) buffer (pH 6.8)

• Spectrophotometer (plate reader or cuvette-based)

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of L-DOPA in phosphate buffer.

  • Prepare a range of concentrations of 3-Iodo-L-tyrosine in the same buffer.

  • Prepare a solution of mushroom tyrosinase in phosphate buffer.

• Assay in a 96-well Plate:

  • To each well, add phosphate buffer.

  • Add the tyrosinase solution to all wells except for the blank.

  • Add varying concentrations of the 3-Iodo-L-tyrosine solution to the test wells. Add buffer to the control wells.

  • Pre-incubate the plate at a specific temperature (e.g., 25°C) for 10 minutes.

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding the L-DOPA solution to all wells.

  • Immediately measure the absorbance at 475 nm (for dopachrome formation) at regular intervals for a defined period (e.g., 20-30 minutes) using a microplate reader.

• Data Analysis:

  • Calculate the percentage of tyrosinase inhibition for each concentration of 3-Iodo-L-tyrosine using the formula: % Inhibition = [ (A_control - A_sample) / A_control ] x 100 where A_control is the absorbance of the reaction without inhibitor and A_sample is the absorbance with the inhibitor.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

  • To determine the inhibition type and Ki, perform the assay with varying concentrations of both L-DOPA and 3-Iodo-L-tyrosine and create a Lineweaver-Burk plot as described for the tyrosine hydroxylase assay.

Experimental Workflow for Tyrosinase Inhibition Assay

General workflow for an in vitro tyrosinase inhibition assay.

Conclusion

3-Iodo-L-tyrosine is a versatile and potent tool for the kinetic analysis of tyrosine-utilizing enzymes. Its well-characterized inhibitory action on tyrosine hydroxylase provides a solid foundation for studies on catecholamine synthesis and its regulation. While its inhibitory effects on tyrosinase are less quantitatively defined in the literature, the provided protocols offer a clear path for its characterization as a tyrosinase inhibitor. The application notes and protocols detailed herein are intended to facilitate the use of 3-Iodo-L-tyrosine in research and drug discovery, enabling a deeper understanding of these critical enzymatic pathways.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: 3-Iodo-L-tyrosine Experiments

Welcome to the technical support center for 3-Iodo-L-tyrosine. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for common issues encountered during experiments with 3-Iodo-L-tyrosine.

Frequently Asked Questions (FAQs)

Q1: What is 3-Iodo-L-tyrosine and what are its primary applications in research?

3-Iodo-L-tyrosine is a derivative of the amino acid L-tyrosine where an iodine atom is substituted at the 3rd position of the phenyl ring.[1] In research, it has several key applications:

• Enzyme Inhibition: It is a known inhibitor of tyrosine hydroxylase, the rate-limiting enzyme in the synthesis of catecholamines like dopamine (B1211576).[2][3][4] This makes it a valuable tool for studying the role of dopamine in various physiological and pathological processes, including Parkinson's disease.[2]

• Thyroid Hormone Synthesis Research: 3-Iodo-L-tyrosine, also known as monoiodotyrosine (MIT), is a crucial intermediate in the biosynthesis of thyroid hormones (T3 and T4).

• Peptide and Protein Modification: The iodine atom serves as a useful handle for various chemical modifications, including cross-coupling reactions, allowing for the site-specific introduction of probes, labels, or other moieties into peptides and proteins.

• Structural Biology: The heavy iodine atom can be incorporated into proteins to aid in X-ray crystallography for phase determination.

Q2: What are the general solubility characteristics of 3-Iodo-L-tyrosine?

3-Iodo-L-tyrosine has low solubility in aqueous solutions at neutral pH. Its solubility is highly pH-dependent, increasing significantly in acidic (pH < 2) or alkaline (pH > 9) conditions. For instance, its solubility in PBS at pH 7.2 is approximately 0.15 mg/mL.

Q3: How should I store 3-Iodo-L-tyrosine powder and its stock solutions?

• Powder: The solid form of 3-Iodo-L-tyrosine should be stored at -20°C for long-term stability.

• Stock Solutions: It is recommended to prepare aqueous solutions fresh for each experiment. If storage is necessary, aliquot the stock solution to avoid repeated freeze-thaw cycles and store at -20°C. For aqueous solutions, it is not recommended to store them for more than one day.

Q4: Is 3-Iodo-L-tyrosine cytotoxic?

High concentrations of 3-Iodo-L-tyrosine can be cytotoxic. Studies have shown that excess amounts can induce Parkinson-like features in experimental models, including α-synuclein aggregation and neuronal loss. It is crucial to determine the optimal, non-toxic concentration for your specific cell type and experimental conditions through a dose-response experiment (e.g., using MTT or LDH assays).

Troubleshooting Guides

Peptide Synthesis

Problem: Low coupling efficiency during solid-phase peptide synthesis (SPPS).

• Possible Cause 1: Steric Hindrance. The bulky iodine atom on the tyrosine ring can physically block the approach of the activated amino acid.

  • Solution: Use more potent coupling reagents like HATU, HBTU, or HCTU, which are known to be effective for sterically hindered amino acids.

• Possible Cause 2: Side Reactions. The unprotected phenolic hydroxyl group of 3-Iodo-L-tyrosine can undergo side reactions, reducing the yield of the desired peptide.

  • Solution: While commercially available Fmoc-3-iodo-Tyr is often unprotected, for critical applications, consider custom synthesis with a protecting group on the hydroxyl function. Alternatively, careful selection of coupling reagents and reaction conditions can minimize side reactions.

• Possible Cause 3: Peptide Aggregation. The peptide sequence itself may be prone to aggregation on the solid support, making the N-terminus inaccessible.

  • Solution: Incorporate backbone-modifying elements or use special solvent systems to disrupt aggregation.

Problem: Multiple peaks in HPLC analysis of the synthesized peptide.

• Possible Cause 1: Incomplete Reactions. This can lead to deletion peptides (missing the 3-Iodo-L-tyrosine) or truncated sequences.

  • Solution: Increase the coupling time and/or the excess of the 3-Iodo-L-tyrosine and coupling reagents. Monitor the reaction completion using a ninhydrin (B49086) test.

• Possible Cause 2: Side-product formation. Acylation or other modifications of the unprotected phenolic hydroxyl group can occur.

  • Solution: Optimize reaction conditions to minimize side reactions. Purification by preparative HPLC is often necessary to isolate the desired product.

Cell Culture Experiments

Problem: Difficulty dissolving 3-Iodo-L-tyrosine in cell culture media.

• Possible Cause: Low solubility at neutral pH. As mentioned in the FAQs, 3-Iodo-L-tyrosine is poorly soluble in neutral buffers like PBS and most cell culture media.

  • Solution 1: pH Adjustment. Prepare a concentrated stock solution in a dilute acidic (e.g., 0.1 M HCl) or basic (e.g., 0.1 M NaOH) solution and then carefully neutralize it to the desired working pH. Be aware that rapid neutralization can cause precipitation. A detailed protocol is provided below.

  • Solution 2: Use of Dipeptides. Consider using commercially available dipeptides containing 3-Iodo-L-tyrosine, which exhibit significantly higher solubility at neutral pH.

Problem: Precipitation observed in the cell culture medium after adding 3-Iodo-L-tyrosine.

• Possible Cause: Exceeding the solubility limit. This can happen if a concentrated stock solution is not sufficiently diluted in the final medium or if the pH of the medium is not optimal for solubility.

  • Solution: Ensure thorough mixing upon addition to the medium. Prepare a more dilute stock solution. If using the pH adjustment method, ensure the final concentration in the medium is below the solubility limit at that pH.

Problem: Unexpected changes in cell phenotype, growth, or signaling.

• Possible Cause 1: Inhibition of Tyrosine Hydroxylase. 3-Iodo-L-tyrosine is a potent inhibitor of this enzyme, which will decrease the endogenous production of dopamine. This can affect cell types that rely on dopaminergic signaling.

  • Solution: Be aware of this inhibitory activity and consider it in the interpretation of your results. If this effect is not desired, 3-Iodo-L-tyrosine may not be the appropriate reagent for your experiment.

• Possible Cause 2: Cytotoxicity. As noted, high concentrations can be toxic.

  • Solution: Perform a dose-response curve to determine the optimal working concentration for your cell line that does not compromise cell viability.

• Possible Cause 3: Alteration of Thyroid Hormone-related pathways. As an intermediate in thyroid hormone synthesis, it may have off-target effects on related cellular processes.

  • Solution: Include appropriate controls to dissect the specific effects of 3-Iodo-L-tyrosine from potential off-target effects.

Quantitative Data Summary

Property	Value	Conditions	Source(s)
Molecular Weight	307.09 g/mol
Melting Point	210 °C (decomposes)
Solubility in water	~3 mg/mL
Solubility in PBS	~0.15 mg/mL	pH 7.2
Solubility in dilute aqueous acid	Soluble
Storage Temperature (solid)	-20°C
Ki for Tyrosine Hydroxylase	0.39 µM

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of 3-Iodo-L-tyrosine in Aqueous Buffer

This protocol utilizes pH adjustment to dissolve 3-Iodo-L-tyrosine.

Materials:

• 3-Iodo-L-tyrosine (MW: 307.09 g/mol )

• Sterile deionized water or desired buffer (e.g., PBS)

• 1 M HCl

• 1 M NaOH

• pH meter

• Stir plate and stir bar

• 0.22 µm sterile filter

Methodology:

• Weigh the Compound: Weigh out 3.07 mg of 3-Iodo-L-tyrosine to prepare 1 mL of a 10 mM stock solution.

• Initial Suspension: Add the powder to approximately 0.8 mL of your desired buffer in a sterile container. The compound will not fully dissolve at this stage.

• Acidification: While stirring, add 1 M HCl dropwise until the 3-Iodo-L-tyrosine fully dissolves. Monitor the pH; it will likely be below pH 2.

• Neutralization: Once the compound is dissolved, slowly add 1 M NaOH dropwise to adjust the pH to your desired final value (e.g., 7.4). Caution: The compound may precipitate if the pH is adjusted too quickly or if the final concentration is too high.

• Final Volume Adjustment: Once the target pH is reached and the solution remains clear, adjust the final volume to 1 mL with your buffer.

• Sterilization: Sterilize the solution by passing it through a 0.22 µm filter.

Protocol 2: General Protocol for HPLC Analysis of 3-Iodo-L-tyrosine

This is a general guideline; specific parameters may need to be optimized for your instrument and sample matrix.

Materials:

• HPLC system with UV detector

• C18 reverse-phase column

• Mobile phase A: Acetonitrile (B52724)

• Mobile phase B: Water with 0.1% Trifluoroacetic acid (TFA)

• 3-Iodo-L-tyrosine standard

• Your experimental samples

Methodology:

• Standard Preparation: Prepare a series of known concentrations of 3-Iodo-L-tyrosine in the mobile phase to generate a standard curve.

• Sample Preparation:

  • For cell lysates, precipitate proteins using a suitable method (e.g., cold methanol (B129727) or acetonitrile).

  • Centrifuge to pellet the precipitated protein and collect the supernatant.

  • Filter the supernatant through a 0.22 µm syringe filter before injection.

• HPLC Conditions:

  • Column: C18, e.g., 4.6 x 150 mm, 5 µm

  • Mobile Phase: A gradient of acetonitrile and water with 0.1% TFA. A typical gradient might be:

    • 0-5 min: 5% A

    • 5-20 min: 5-95% A

    • 20-25 min: 95% A

    • 25-30 min: 95-5% A

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 230 nm or 283 nm

  • Injection Volume: 10-20 µL

• Data Analysis:

  • Identify the peak corresponding to 3-Iodo-L-tyrosine based on the retention time of the standard.

  • Quantify the amount of 3-Iodo-L-tyrosine in your samples by comparing the peak area to the standard curve.

Signaling Pathways and Experimental Workflows

References

• 1. cusabio.com [cusabio.com]
• 2. scbt.com [scbt.com]
• 3. Excess amounts of 3-iodo-l-tyrosine induce Parkinson-like features in experimental approaches of Parkinsonism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of 3-iodo-L-tyrosine, a tyrosine hydroxylase inhibitor, on eye pigmentation and biogenic amines in the planarian, Dugesia dorotocephala - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing H-Tyr(3-I)-OH for Enzyme Inhibition

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on using H-Tyr(3-I)-OH as an enzyme inhibitor. Find answers to frequently asked questions, troubleshoot common experimental issues, and access detailed protocols to optimize your results.

Frequently Asked Questions (FAQs)

Q1: What is H-Tyr(3-I)-OH and what is its primary enzyme target?

A1: H-Tyr(3-I)-OH, also known as 3-Iodo-L-tyrosine, is a derivative of the amino acid L-tyrosine. Its primary and most well-documented role is as an effective inhibitor of Tyrosine Hydroxylase [1][2]. This enzyme is critical as it catalyzes the rate-limiting step in the biosynthesis of catecholamines, such as dopamine, norepinephrine, and epinephrine.

Q2: What is the mechanism of action for H-Tyr(3-I)-OH?

A2: H-Tyr(3-I)-OH acts as a competitive inhibitor of Tyrosine Hydroxylase. It competes with the natural substrate, L-tyrosine, for binding to the active site of the enzyme. By occupying the active site, it prevents the conversion of L-tyrosine to L-DOPA, thereby inhibiting the entire downstream pathway of catecholamine synthesis.

Q3: What are typical working concentrations for H-Tyr(3-I)-OH?

A3: The optimal concentration is highly dependent on the specific experimental conditions, including enzyme and substrate concentrations. However, published data indicates that 10µM of H-Tyr(3-I)-OH can inhibit 60-70% of Tyrosine Hydroxylase activity, while a concentration of 100µM can achieve 100% inhibition in certain assays[2]. It is always recommended to perform a dose-response curve to determine the IC50 value for your specific system.

Q4: How should I dissolve and store H-Tyr(3-I)-OH?

A4: H-Tyr(3-I)-OH has limited solubility. It is crucial to note its insolubility in DMSO, a common solvent for inhibitors[1]. It is recommended to test solubility in aqueous buffers, potentially with slight adjustments in pH, depending on the requirements of your enzyme assay. For storage, follow the manufacturer's recommendations, which typically involve storing the solid compound at -20°C. Prepare fresh solutions for each experiment to avoid degradation and precipitation issues.

Q5: Is H-Tyr(3-I)-OH an inhibitor of Tyrosinase?

A5: While both Tyrosine Hydroxylase and Tyrosinase use tyrosine as a substrate, they are different enzymes with distinct functions. H-Tyr(3-I)-OH is specifically documented as an inhibitor of Tyrosine Hydroxylase[1]. Tyrosinase is a key enzyme in melanin (B1238610) synthesis. While structural analogs may show cross-reactivity, it is critical to confirm the activity of H-Tyr(3-I)-OH against your specific enzyme of interest.

Troubleshooting Guide

Problem: No or significantly lower-than-expected enzyme inhibition is observed.

Possible Cause	Recommended Solution
Inhibitor Insolubility	H-Tyr(3-I)-OH is known to be insoluble in DMSO. Ensure you are using an appropriate aqueous buffer. You may need to gently warm or sonicate the solution. Visually inspect for any precipitate before adding it to the assay.
Inactive Inhibitor	Ensure the compound has not expired and has been stored correctly. Prepare fresh solutions for each experiment.
Inactive Enzyme	Verify the activity of your enzyme stock with a positive control inhibitor or by running a reaction without any inhibitor. Ensure the enzyme has been stored at the correct temperature and has not undergone multiple freeze-thaw cycles.
Suboptimal Substrate Concentration	For competitive inhibitors, inhibitory potency is dependent on the substrate concentration. If the substrate concentration is too high (>> Km), it can outcompete the inhibitor. Try running the assay with the substrate concentration at or below its Km value to increase sensitivity.
Incorrect Assay Conditions	Enzyme activity is highly dependent on pH and temperature. Verify that the assay buffer pH and incubation temperature are optimal for your specific enzyme.

Problem: High variability between replicate wells (High %CV).

Possible Cause	Recommended Solution
Inconsistent Pipetting	Use calibrated pipettes and proper technique. For small volumes, consider preparing a master mix of reagents to distribute to each well, minimizing pipetting errors.
Inhibitor Precipitation	The inhibitor may be precipitating out of solution during the incubation period. Check the solubility limit in your final assay buffer. Consider including a low percentage of a co-solvent if it does not affect enzyme activity.
"Edge Effects" on Assay Plate	The outer wells of a microplate can be prone to evaporation. Avoid using the outermost wells or ensure proper sealing and a humidified incubation environment.
Inconsistent Incubation Time	For kinetic assays, ensure that the reaction is initiated and stopped consistently across all wells. Using a multi-channel pipette can help improve consistency.

Visualized Workflows and Pathways

Caption: Inhibition of the Catecholamine Biosynthesis Pathway by H-Tyr(3-I)-OH.

Caption: Standard workflow for an in vitro enzyme inhibition assay.

Caption: A logical flow for troubleshooting poor enzyme inhibition results.

Experimental Protocols

Protocol: Determination of IC50 for H-Tyr(3-I)-OH against Tyrosine Hydroxylase

This protocol provides a general framework. Concentrations and incubation times should be optimized for your specific enzyme source and purity.

1. Reagent Preparation:

• Assay Buffer: Prepare a buffer optimal for Tyrosine Hydroxylase activity (e.g., 50 mM HEPES, pH 7.0, containing necessary co-factors like Fe(II) and a reducing agent like DTT).

• Enzyme Stock Solution: Prepare a concentrated stock of Tyrosine Hydroxylase in assay buffer. Keep on ice. Dilute to a final working concentration immediately before use. The working concentration should yield a linear reaction rate for the duration of the assay.

• Substrate Stock Solution: Prepare a stock solution of L-tyrosine in the assay buffer. The final concentration in the assay should ideally be equal to the Km of the enzyme for more sensitive inhibition detection.

• Inhibitor Stock Solution: Prepare a high-concentration stock of H-Tyr(3-I)-OH in a suitable aqueous buffer. Perform serial dilutions to create a range of concentrations for the dose-response curve (e.g., 8-12 points, spanning from 1 nM to 100 µM).

2. Assay Procedure (96-well plate format):

• Add 50 µL of assay buffer to all wells.

• Add 10 µL of each H-Tyr(3-I)-OH dilution to the respective test wells. For control wells, add 10 µL of the buffer used to dissolve the inhibitor. Include "no inhibitor" (100% activity) and "no enzyme" (background) controls.

• Add 20 µL of the diluted enzyme solution to all wells except the "no enzyme" background controls.

• Pre-incubate the plate for 10-15 minutes at the enzyme's optimal temperature (e.g., 37°C) to allow the inhibitor to bind to the enzyme.

• Initiate the reaction by adding 20 µL of the L-tyrosine substrate solution to all wells.

• Incubate for a fixed period (e.g., 20-30 minutes) during which the reaction is linear.

• Stop the reaction using a suitable method (e.g., adding a quenching solution like perchloric acid).

• Measure the product (L-DOPA) formation using a validated method, such as HPLC or a colorimetric/fluorometric assay.

3. Data Analysis:

• Subtract the average reading from the "no enzyme" wells from all other readings.

• Calculate the percentage of inhibition for each inhibitor concentration using the formula: % Inhibition = 100 * (1 - (Signal_inhibitor / Signal_no_inhibitor))

• Plot the % Inhibition against the logarithm of the inhibitor concentration.

• Fit the data to a sigmoidal dose-response curve (variable slope) using a suitable software (e.g., GraphPad Prism) to determine the IC50 value, which is the concentration of inhibitor required to reduce enzyme activity by 50%.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]

preventing degradation of 3-Iodo-L-tyrosine in solution

This technical support center provides guidance on preventing the degradation of 3-Iodo-L-tyrosine in solution. It is intended for researchers, scientists, and drug development professionals.

Troubleshooting Guides & FAQs

This section addresses specific issues users might encounter during their experiments with 3-Iodo-L-tyrosine solutions.

Frequently Asked Questions (FAQs):

• Q1: My 3-Iodo-L-tyrosine solution has turned yellow/brown. What is the cause and can I still use it?

  • A1: A yellow or brown discoloration indicates potential degradation, likely due to oxidation or photodegradation. It is strongly recommended to discard the solution and prepare a fresh one to ensure the integrity of your experiment. The color change suggests the formation of unknown byproducts that could interfere with your results.

• Q2: I need to prepare a stock solution of 3-Iodo-L-tyrosine. What is the best solvent and what concentration can I achieve?

  • A2: For aqueous experiments, 3-Iodo-L-tyrosine can be dissolved in aqueous buffers. Its solubility in PBS (pH 7.2) is approximately 0.15 mg/mL.[1] For higher concentrations, consider using dilute aqueous acid or base. It is crucial to prepare fresh aqueous solutions daily as they are not recommended for storage for more than one day.[1]

• Q3: What are the optimal storage conditions for solid 3-Iodo-L-tyrosine and its solutions?

  • A3: Solid 3-Iodo-L-tyrosine should be stored at -20°C in a tightly sealed container, protected from light.[1] Aqueous solutions are not recommended for long-term storage and should be prepared fresh before use. If short-term storage is unavoidable, store the solution at 2-8°C, protected from light, and use it within 24 hours.

• Q4: How can I monitor the stability of my 3-Iodo-L-tyrosine solution over time?

  • A4: The most reliable method to monitor the stability is by using a stability-indicating High-Performance Liquid Chromatography (HPLC) method. This will allow you to quantify the parent compound and detect the formation of any degradation products. Visual inspection for color change and precipitation can be a preliminary indicator of degradation.

Preventing Degradation of 3-Iodo-L-tyrosine in Solution

3-Iodo-L-tyrosine is susceptible to degradation from light, oxidation, and potentially pH and temperature. The primary degradation pathways include photodegradation and oxidation.

Key Factors Influencing Stability:

Factor	Effect on Stability	Mitigation Strategy
Light	Sensitive to light, which can induce photodegradation.	Store solid compound and solutions in amber vials or wrap containers with aluminum foil. Minimize exposure to ambient light during handling.
Oxidation	Can be oxidized by reactive oxygen species, leading to the formation of various byproducts.	Use degassed solvents for solution preparation. Consider purging the solution with an inert gas (e.g., nitrogen or argon). Avoid sources of free radicals.
pH	Stability can be pH-dependent. Extreme pH values may accelerate hydrolysis or other degradation pathways.	Prepare solutions in a buffer system appropriate for your experiment and as close to neutral pH as solubility allows. If using acidic or basic conditions to aid dissolution, neutralize the solution as soon as possible if required for the experiment.
Temperature	Elevated temperatures can increase the rate of degradation.	Store solid compound at -20°C. Prepare solutions fresh and if temporary storage is necessary, keep them refrigerated (2-8°C). Avoid repeated freeze-thaw cycles.
Solution Age	Aqueous solutions are not stable for long periods.	It is highly recommended to prepare aqueous solutions of 3-Iodo-L-tyrosine fresh on the day of use.

Experimental Protocols

Protocol for Preparing a Stock Solution of 3-Iodo-L-tyrosine:

• Weighing: Accurately weigh the desired amount of solid 3-Iodo-L-tyrosine in a fume hood.

• Dissolution:

  • For Aqueous Buffers (e.g., PBS pH 7.2): Add the solid to the desired volume of buffer. Note the limited solubility (approx. 0.15 mg/mL). Gentle warming or sonication may aid dissolution, but avoid excessive heat.

  • For Higher Concentrations: Dissolve the solid in a minimal amount of dilute acid (e.g., 0.1 M HCl) or dilute base (e.g., 0.1 M NaOH). Once dissolved, if necessary for the experimental conditions, neutralize the solution carefully with an equivalent amount of base or acid. Be aware that this will introduce salt into your solution.

• Filtration (Optional but Recommended): Filter the solution through a 0.22 µm syringe filter to remove any undissolved particles.

• Storage: Use the solution immediately. If short-term storage is absolutely necessary, store in a tightly capped amber vial at 2-8°C for no longer than 24 hours.

Protocol for a Forced Degradation Study of 3-Iodo-L-tyrosine:

Forced degradation studies are essential for identifying potential degradation products and establishing a stability-indicating analytical method.

• Preparation of Stock Solution: Prepare a stock solution of 3-Iodo-L-tyrosine in a suitable solvent (e.g., a mixture of water and a water-miscible organic solvent like acetonitrile (B52724) or methanol (B129727) to ensure solubility under stress conditions).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Incubate at 60°C for a defined period (e.g., 2, 4, 8, 24 hours). Neutralize with 0.1 M NaOH before analysis.

  • Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Incubate at 60°C for a defined period. Neutralize with 0.1 M HCl before analysis.

  • Oxidative Degradation: Mix the stock solution with a solution of 3% hydrogen peroxide. Keep at room temperature for a defined period.

  • Photodegradation: Expose the stock solution in a photostability chamber to a specific light exposure (e.g., according to ICH Q1B guidelines). A control sample should be wrapped in aluminum foil to exclude light.

  • Thermal Degradation: Store the stock solution at an elevated temperature (e.g., 60°C) in a temperature-controlled oven.

• Sample Analysis: Analyze the stressed samples at various time points using a suitable analytical method, such as HPLC-UV or LC-MS, to identify and quantify the parent compound and any degradation products.

Visualizations

Caption: Primary degradation pathways for 3-Iodo-L-tyrosine in solution.

Caption: Experimental workflow for preparing and analyzing 3-Iodo-L-tyrosine solutions.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Support Center: Optimizing 3-Iodo-L-tyrosine Peptide Synthesis

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for improving the yield and purity of peptides containing 3-Iodo-L-tyrosine.

Frequently Asked Questions (FAQs)

Q1: I am experiencing low coupling efficiency and poor yields when incorporating Fmoc-3-Iodo-L-tyrosine into my peptide. What are the potential causes and solutions?

Low coupling efficiency with 3-Iodo-L-tyrosine can be attributed to several factors:

• Steric Hindrance: The bulky iodine atom on the tyrosine ring can impede the approach of the activated carboxyl group to the N-terminal amine of the growing peptide chain.[1]

• Unprotected Phenolic Hydroxyl Group: The commercially available Fmoc-3-iodo-Tyr often has an unprotected side-chain, which can lead to unwanted side reactions and reduce the yield of the desired peptide.[1][2]

• Suboptimal Coupling Reagents: The choice of coupling reagent is crucial. Some reagents may not be potent enough to overcome the steric hindrance associated with this modified amino acid.[1]

• Peptide Aggregation: The specific sequence of your peptide may be prone to aggregation on the solid support, making the N-terminus inaccessible for coupling.[1]

Solutions:

• Optimize Coupling Reagents: Employ highly efficient uronium/aminium or phosphonium (B103445) salt-based coupling reagents. HATU, HBTU, HCTU, PyAOP, and PyBOP are excellent choices for sterically hindered amino acids. A combination of a carbodiimide (B86325) like DIC with an additive such as OxymaPure can also be effective.

• Increase Reagent Concentration: Increasing the concentration of the amino acid and coupling reagent solutions can enhance the probability of successful coupling reactions, especially for longer peptides.

• Double Coupling: For particularly difficult couplings, performing a second coupling step can help drive the reaction to completion and reduce the presence of deletion sequences.

• Consider Backbone Protection: If aggregation is suspected, using a backbone protecting group on the preceding amino acid might improve coupling efficiency.

Q2: My HPLC analysis shows multiple unexpected peaks after synthesis. What are the common impurities and how can I minimize them?

The presence of multiple peaks in your HPLC chromatogram often indicates the formation of side products. Common impurities include:

• Deletion Peptides: Result from incomplete coupling of an amino acid in the sequence.

• Truncated Peptides: Formed due to incomplete deprotection of the N-terminal Fmoc group.

• Di-iodinated Species: If performing post-synthetic iodination, using an excess of the iodinating agent can lead to the formation of 3,5-diiodo-tyrosine.

• Products of Side-Chain Reactions: An unprotected phenolic hydroxyl group on tyrosine can be acylated or undergo other modifications.

• Aspartimide Formation: If your peptide sequence contains aspartic acid, it can cyclize to form an aspartimide, particularly under acidic or basic conditions.

• Diketopiperazine Formation: This can occur at the dipeptide stage, leading to cleavage from the resin, and is more prevalent when proline is one of the first two residues.

Minimization Strategies:

• Ensure Complete Reactions: Use efficient coupling reagents and consider double coupling for difficult residues.

• Optimize Iodination Stoichiometry: During post-synthetic iodination, carefully control the molar ratio of the iodinating agent to the peptide to favor mono-iodination.

• Protect Reactive Side Chains: Use appropriate side-chain protecting groups for reactive amino acids like Asp, Glu, and Cys.

• Choose Appropriate Resins for Proline-containing Peptides: When proline is near the N-terminus, using a 2-chlorotrityl chloride resin can inhibit diketopiperazine formation.

Q3: Are there alternative methods to incorporate 3-Iodo-L-tyrosine into my peptide sequence?

Yes, a highly effective alternative to incorporating a pre-iodinated tyrosine residue is post-synthetic iodination . This method involves synthesizing the peptide with a standard tyrosine residue and then introducing the iodine atom in solution after cleavage and purification of the peptide.

Advantages of Post-Synthetic Iodination:

• Mild and Efficient: The reaction using agents like N-iodosuccinimide (NIS) can be fast and proceed under mild conditions.

• Avoids Coupling Issues: It bypasses the challenges associated with coupling sterically hindered 3-Iodo-L-tyrosine during solid-phase synthesis.

• Good Yields: This method can provide reasonable isolated yields, making it a practical approach for generating iodinated peptides on a small to medium scale.

Q4: How can I effectively purify my 3-Iodo-L-tyrosine containing peptide?

The standard and most effective method for purifying peptides is reversed-phase high-performance liquid chromatography (RP-HPLC) .

• Stationary Phase: A C18-modified silica (B1680970) column is typically used.

• Mobile Phase: A gradient of water and acetonitrile (B52724), both containing 0.1% trifluoroacetic acid (TFA), is commonly employed.

• Separation Principle: The peptide and impurities are separated based on their hydrophobicity.

For peptides that are difficult to purify with standard RP-HPLC, alternative methods such as ion-exchange chromatography can be considered, depending on the peptide's sequence and properties.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Yield of Final Peptide	Incomplete coupling of 3-Iodo-L-tyrosine.	Use high-efficiency coupling reagents (e.g., HATU, HBTU, PyAOP). Consider double coupling.
Peptide aggregation on the resin.	Increase the concentration of amino acid and coupling reagents.
Side reactions during synthesis.	Ensure complete deprotection and coupling at each step. Use appropriate side-chain protecting groups.
Presence of Deletion Peptides	Incomplete coupling of one or more amino acids.	Optimize coupling conditions (reagents, time, temperature). Perform a capping step after coupling to block unreacted amines.
Formation of Di-iodinated Product	Excess iodinating agent in post-synthetic iodination.	Reduce the molar ratio of the iodinating agent (e.g., NIS) to the peptide. Monitor the reaction closely by HPLC.
Aspartimide Formation	Presence of Aspartic Acid in the sequence.	Use appropriate side-chain protection for Asp. Avoid prolonged exposure to strong basic or acidic conditions.
Diketopiperazine Formation	Proline as one of the first two amino acids.	Use 2-chlorotrityl chloride resin. Alternatively, add the second and third amino acids as a dipeptide unit.
Difficulty in Peptide Purification	Co-elution of impurities with the target peptide.	Optimize the RP-HPLC gradient. Consider alternative purification techniques like ion-exchange chromatography.
Poor solubility of the crude peptide.	Test different solvent systems for initial dissolution before purification.

Experimental Protocols

Protocol 1: Solid-Phase Peptide Synthesis (SPPS) of a 3-Iodo-L-tyrosine Containing Peptide

This protocol outlines a general procedure for the manual solid-phase synthesis of a peptide incorporating Fmoc-3-Iodo-L-tyrosine using HATU as the coupling reagent.

Materials:

• Fmoc-protected amino acid resin

• Fmoc-3-Iodo-L-tyrosine

• HATU (or other suitable coupling reagent)

• N,N-Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF)

• 20% Piperidine (B6355638) in DMF (for Fmoc deprotection)

• Dichloromethane (DCM)

• Cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% triisopropylsilane)

• Cold diethyl ether

Procedure:

• Resin Swelling: Swell the resin in DMF for 30 minutes in a reaction vessel.

• Fmoc Deprotection: Drain the DMF, add the 20% piperidine in DMF solution, and agitate for 20 minutes. Drain and repeat for 5 minutes. Wash the resin thoroughly with DMF (5 times) and DCM (3 times).

• Amino Acid Activation: In a separate vial, dissolve 3 equivalents of Fmoc-3-Iodo-L-tyrosine and 2.9 equivalents of HATU in DMF. Add 6 equivalents of DIPEA and allow the mixture to pre-activate for 1-2 minutes.

• Coupling: Add the activated amino acid solution to the deprotected resin and agitate for 1-2 hours.

• Washing: Drain the coupling solution and wash the resin thoroughly with DMF (5 times) and DCM (3 times).

• Cycle Repetition: Repeat the deprotection and coupling steps for the subsequent amino acids in the peptide sequence.

• Cleavage and Deprotection: Once the synthesis is complete, treat the resin with a cleavage cocktail to cleave the peptide from the resin and remove side-chain protecting groups.

• Precipitation and Purification: Precipitate the crude peptide in cold diethyl ether, centrifuge, and lyophilize. Purify the peptide by RP-HPLC.

Protocol 2: Post-Synthetic Iodination of a Tyrosine-Containing Peptide

This protocol describes the iodination of a purified peptide containing a tyrosine residue using N-iodosuccinimide (NIS).

Materials:

• Purified tyrosine-containing peptide

• N-iodosuccinimide (NIS)

• Acetonitrile (ACN)

• Deionized water

• Trifluoroacetic acid (TFA) (for pH adjustment if necessary)

Procedure:

• Peptide Dissolution: Dissolve the purified peptide in a mixture of acetonitrile and water (e.g., 1:1 v/v).

• Preparation of NIS Solution: Prepare a fresh solution of NIS in acetonitrile.

• Iodination Reaction: Add 0.5 to 1.0 molar equivalents of the NIS solution to the peptide solution with stirring. The reaction is typically fast and can be completed in as little as 5 minutes. Monitor the reaction by RP-HPLC to follow the conversion of the starting material to the mono-iodinated product.

• Quenching (Optional): The reaction can be quenched by adding a solution of sodium thiosulfate.

• Purification: Purify the iodinated peptide from the reaction mixture using RP-HPLC with a water/acetonitrile gradient containing 0.1% TFA.

Visualizations

Caption: Workflow for Solid-Phase Synthesis of 3-Iodo-L-tyrosine Peptides.

Caption: Troubleshooting Logic for 3-Iodo-L-tyrosine Peptide Synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. daneshyari.com [daneshyari.com]

Technical Support Center: H-Tyr(3-I)-OH in Biochemical Assays

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) regarding the use of 3-Iodo-L-tyrosine (H-Tyr(3-I)-OH) in biochemical assays.

Frequently Asked Questions (FAQs)

Q1: What is H-Tyr(3-I)-OH and where is it commonly used?

A: H-Tyr(3-I)-OH, or 3-Iodo-L-tyrosine, is a modified amino acid. It is an intermediate in the synthesis of thyroid hormones and is also used as a research chemical.[1] In biochemical assays, it is frequently used as an inhibitor of tyrosine hydroxylase, the rate-limiting enzyme in catecholamine biosynthesis.[1] It can also be incorporated into peptides to study enzyme kinetics or to serve as a handle for labeling and detection.

Q2: Can H-Tyr(3-I)-OH interfere with my biochemical assay?

A: Yes, H-Tyr(3-I)-OH can interfere with certain biochemical assays. The primary mechanisms of interference are:

• Competitive Inhibition: As a structural analog of tyrosine, H-Tyr(3-I)-OH can act as a competitive inhibitor for enzymes that use tyrosine as a substrate, such as tyrosine hydroxylase.

• Altered Substrate Recognition: Incorporation of H-Tyr(3-I)-OH into a peptide substrate can alter its conformation and interaction with enzymes, potentially increasing or decreasing the reaction rate. For example, peptides containing 3-iodotyrosine have been shown to be better substrates for matrix metalloproteinase-9 (MMP-9).[2]

• Cross-reactivity in Immunoassays: Due to its structural similarity to thyroid hormones, H-Tyr(3-I)-OH and other iodinated tyrosines have the potential to cross-react with antibodies in immunoassays for thyroid hormones like thyroxine (T4) and triiodothyronine (T3), potentially leading to inaccurate quantification.[2][3] However, the extent of this cross-reactivity is generally low.

Q3: How can I tell if H-Tyr(3-I)-OH is interfering with my assay?

A: Signs of interference include:

• Unexpectedly low or high enzyme activity.

• Inconsistent results between replicates.

• A discrepancy between the expected and measured concentrations of an analyte in an immunoassay.

• Non-parallel dilution curves in immunoassays.

If you suspect interference, it is crucial to perform validation experiments, such as spike and recovery or linearity of dilution, to confirm the issue.

Troubleshooting Guides

Issue 1: Unexpected Results in Enzyme Assays

Problem: You are using a peptide containing H-Tyr(3-I)-OH as a substrate for a kinase or protease and observe significantly different activity compared to the non-iodinated peptide.

Potential Cause	Troubleshooting Steps
Altered Enzyme-Substrate Interaction	The iodine atom on the tyrosine residue can alter the peptide's conformation, making it a better or worse substrate for the enzyme. This is a real biochemical effect, not necessarily an artifact.
Solution: Characterize the kinetics of the enzyme with the iodinated peptide to determine the new Km and Vmax values. This will provide a quantitative measure of the effect of iodination.
Inhibition of the Enzyme	H-Tyr(3-I)-OH itself can act as a competitive inhibitor for some enzymes, like tyrosine hydroxylase.
Solution: Perform a dose-response experiment with free H-Tyr(3-I)-OH to determine its IC50 for the enzyme. If it is a potent inhibitor, consider alternative modified amino acids for your peptide substrate.

Issue 2: Inaccurate Results in Immunoassays

Problem: You are measuring thyroid hormones (T3, T4) or thyroglobulin in a sample that may contain H-Tyr(3-I)-OH and are concerned about cross-reactivity.

Potential Cause	Troubleshooting Steps
Antibody Cross-Reactivity	The antibodies used in the immunoassay may have some degree of cross-reactivity with H-Tyr(3-I)-OH due to structural similarities with thyroid hormones.
Solution 1: Perform a Cross-Reactivity Test. Spike a known concentration of H-Tyr(3-I)-OH into your sample matrix and measure the target analyte. A significant increase in the measured concentration indicates cross-reactivity.
Solution 2: Use a More Specific Assay. Consider using a different immunoassay with antibodies that have lower cross-reactivity to iodinated tyrosines. Alternatively, a non-immunoassay-based method like liquid chromatography-mass spectrometry (LC-MS) can be used for more specific quantification.
Solution 3: Sample Dilution. If the cross-reactivity is low, diluting the sample may reduce the interference to an acceptable level. However, ensure that the target analyte concentration remains within the assay's detection range.

Quantitative Data on H-Tyr(3-I)-OH Interference

The following tables summarize quantitative data on the effects of H-Tyr(3-I)-OH in specific biochemical assays.

Table 1: Inhibition of Tyrosine Hydroxylase by 3-Iodo-L-tyrosine

Enzyme	Inhibitor	Ki	Assay Type
Tyrosine Hydroxylase	3-Iodo-L-tyrosine	0.39 µM	Enzyme Inhibition Assay

Table 2: Effect of 3-Iodotyrosine on MMP-9 Substrate Cleavage

Peptide Substrate	Modification	Relative Cleavage Rate	Assay Type
MMP-9 responsive peptide	Unmodified (Tyrosine)	Baseline	LC-MS based cleavage assay
MMP-9 responsive peptide	Iodinated (3-Iodotyrosine)	Increased	LC-MS based cleavage assay

Table 3: Cross-Reactivity of Iodinated Tyrosines in a T3 Immunoassay

Compound	Cross-Reactivity with T3 Antibody
Triiodothyronine (T3)	100%
Monoiodotyrosine	< 1%
Diiodotyrosine	< 1%

Experimental Protocols

Protocol 1: Tyrosine Hydroxylase Inhibition Assay

This protocol is adapted from a real-time colorimetric assay for determining the activity of tyrosine hydroxylase.

Materials:

• Purified tyrosine hydroxylase

• L-tyrosine (substrate)

• H-Tyr(3-I)-OH (inhibitor)

• BH4 (cofactor)

• Iron (II) sulfate

• Sodium periodate

• HEPES buffer

• 96-well microplate

• Microplate reader

Procedure:

• Prepare Reagent A: In HEPES buffer, prepare a solution containing tyrosine hydroxylase, BH4, and iron (II) sulfate.

• Prepare Reagent B: In HEPES buffer, prepare a solution containing L-tyrosine and sodium periodate.

• Prepare Inhibitor Solutions: Prepare a serial dilution of H-Tyr(3-I)-OH in HEPES buffer.

• Assay Setup:

  • To the wells of a 96-well plate, add Reagent A.

  • Add the different concentrations of the H-Tyr(3-I)-OH inhibitor solutions to the respective wells. Include a control well with no inhibitor.

  • To initiate the reaction, add Reagent B to all wells.

• Measurement: Immediately place the plate in a microplate reader and measure the absorbance at 475 nm every 10 seconds for 30 minutes at 37°C. The formation of dopachrome (B613829) from the oxidation of L-DOPA results in an increase in absorbance.

• Data Analysis: Calculate the initial reaction rates for each inhibitor concentration. Plot the reaction rate as a function of the inhibitor concentration to determine the IC50 value.

Protocol 2: Competitive ELISA for Assessing Cross-Reactivity

This generalized protocol can be used to determine the cross-reactivity of H-Tyr(3-I)-OH in a competitive immunoassay for a thyroid hormone (e.g., T4).

Materials:

• Microplate coated with anti-T4 antibody

• T4 standard solutions

• H-Tyr(3-I)-OH solutions of varying concentrations

• Enzyme-conjugated T4

• Substrate solution

• Stop solution

• Wash buffer

• Microplate reader

Procedure:

• Prepare Standards and Samples: Prepare a standard curve of T4. Prepare serial dilutions of H-Tyr(3-I)-OH.

• Competitive Binding:

  • To the wells of the antibody-coated microplate, add the T4 standards or the H-Tyr(3-I)-OH solutions.

  • Add a fixed amount of enzyme-conjugated T4 to all wells.

  • Incubate the plate to allow for competitive binding between the T4/H-Tyr(3-I)-OH and the enzyme-conjugated T4 for the antibody binding sites.

• Washing: Wash the plate with wash buffer to remove unbound reagents.

• Signal Development: Add the substrate solution to each well and incubate to allow for color development. The intensity of the color is inversely proportional to the amount of T4 or cross-reacting substance in the sample.

• Stopping the Reaction: Add the stop solution to each well.

• Measurement: Read the absorbance of each well using a microplate reader.

• Data Analysis:

  • Generate a standard curve by plotting the absorbance versus the concentration of the T4 standards.

  • Determine the concentration of H-Tyr(3-I)-OH that causes a 50% reduction in the signal (IC50).

  • Calculate the percent cross-reactivity using the formula: % Cross-reactivity = (Concentration of T4 at 50% displacement / Concentration of H-Tyr(3-I)-OH at 50% displacement) x 100

Visualizations

References

• 1. endocrine-abstracts.org [endocrine-abstracts.org]
• 2. benchchem.com [benchchem.com]
• 3. Thyroid Function Tests - Clinical Methods - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Managing Off-Target Effects of 3-Iodo-L-tyrosine

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for managing the off-target effects of 3-Iodo-L-tyrosine in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of 3-Iodo-L-tyrosine?

3-Iodo-L-tyrosine is primarily known as a competitive inhibitor of tyrosine hydroxylase (TH), the rate-limiting enzyme in the biosynthesis of catecholamines, including dopamine, norepinephrine, and epinephrine.[1] By competing with the endogenous substrate L-tyrosine, it reduces the production of L-DOPA, the precursor to these crucial neurotransmitters.

Q2: What are the major known off-target effects of 3-Iodo-L-tyrosine?

The two most significant and well-documented off-target effects of 3-Iodo-L-tyrosine are:

• Disruption of Thyroid Hormone Synthesis: 3-Iodo-L-tyrosine (also known as monoiodotyrosine or MIT) is a natural intermediate in the synthesis of thyroid hormones (T3 and T4).[2] Exogenous administration can interfere with the normal iodination of thyroglobulin and the subsequent coupling reactions, potentially leading to altered thyroid hormone levels.

• Neurotoxicity at High Concentrations: Studies have shown that high concentrations of 3-Iodo-L-tyrosine can induce Parkinson-like features in animal models.[3] This is thought to be mediated by the aggregation of α-synuclein, a key protein implicated in Parkinson's disease.[3]

Q3: How can I prepare a stock solution of 3-Iodo-L-tyrosine for my experiments?

3-Iodo-L-tyrosine has low solubility in neutral aqueous solutions. To prepare a stock solution, it is recommended to dissolve it in a dilute acidic solution (e.g., 0.1 M HCl) or a dilute basic solution (pH > 9).[4] For cell culture experiments, it is crucial to neutralize the pH of the final working solution before adding it to the cells to avoid pH shock. Alternatively, L-tyrosine disodium (B8443419) salt dihydrate offers much better solubility in aqueous solutions. Always sterile-filter the final solution before use in cell culture.

Q4: Is there a comprehensive kinase selectivity profile available for 3-Iodo-L-tyrosine?

Troubleshooting Guides

Problem 1: Unexpected Cell Death or Changes in Cell Morphology

Symptoms:

• Increased apoptosis or necrosis in treated cells compared to controls.

• Altered cell morphology, such as cell shrinkage, rounding, or neurite retraction.

Possible Causes and Solutions:

Possible Cause	Recommended Action
Neurotoxicity	High concentrations of 3-Iodo-L-tyrosine can be neurotoxic. Perform a dose-response curve to determine the optimal non-toxic concentration for your cell type. Consider using concentrations reported in the literature for similar experimental setups. For neuronal cultures, it is especially important to start with low concentrations and carefully monitor for signs of toxicity.
Solvent Toxicity	If using a solvent like DMSO to aid dissolution, ensure the final concentration in the culture medium is low (typically <0.5%) and that a vehicle control with the same solvent concentration is included.
pH Shock	If the stock solution was prepared in an acidic or basic solution, ensure it is properly neutralized before adding to the cell culture medium. A sudden change in pH can be detrimental to cell health.
Oxidative Stress	High levels of tyrosine and its analogs can induce oxidative stress in some cell types. Consider co-treatment with an antioxidant like N-acetylcysteine (NAC) to see if it mitigates the observed cytotoxicity.

Problem 2: Inconsistent or No Effect on Catecholamine Levels

Symptoms:

• No significant decrease in dopamine, norepinephrine, or their metabolites after treatment.

• High variability in catecholamine levels between replicate experiments.

Possible Causes and Solutions:

Possible Cause	Recommended Action
Inhibitor Degradation	Prepare fresh working solutions of 3-Iodo-L-tyrosine for each experiment from a frozen stock. Ensure the stock solution is stored protected from light at -20°C.
Insufficient Incubation Time	The time required to observe a significant decrease in catecholamine levels can vary depending on the cell type or tissue and the turnover rate of these neurotransmitters. Perform a time-course experiment to determine the optimal treatment duration.
Cellular Uptake Issues	Confirm that the cell type you are using expresses the necessary amino acid transporters to take up 3-Iodo-L-tyrosine from the medium.
High Substrate Competition	The inhibitory effect of 3-Iodo-L-tyrosine is competitive with L-tyrosine. If the cell culture medium has a very high concentration of L-tyrosine, it may be necessary to use a higher concentration of the inhibitor to achieve the desired effect.

Problem 3: Unexpected Changes in Gene or Protein Expression Unrelated to Catecholamine Synthesis

Symptoms:

• Alterations in the expression of genes or proteins involved in pathways other than catecholamine metabolism.

Possible Causes and Solutions:

Possible Cause	Recommended Action
Thyroid Hormone Signaling Disruption	3-Iodo-L-tyrosine can interfere with thyroid hormone synthesis. This can lead to downstream effects on gene expression regulated by thyroid hormones. Measure thyroid hormone levels (T3 and T4) in your experimental system if this is a concern.
Off-Target Kinase Inhibition	Although a comprehensive profile is lacking, 3-Iodo-L-tyrosine could potentially inhibit other kinases. If you observe changes in a specific signaling pathway, consider performing a western blot for key phosphorylated proteins in that pathway to see if they are affected by the treatment.
Stress Response	High concentrations of any compound can induce a cellular stress response, leading to broad changes in gene and protein expression. Use the lowest effective concentration of 3-Iodo-L-tyrosine and include appropriate controls to monitor for stress markers.

Quantitative Data

As a comprehensive kinase selectivity profile for 3-Iodo-L-tyrosine is not publicly available, this table summarizes the known inhibitory data for its primary target.

Target	Compound	Ki	IC50	Assay Conditions
Tyrosine Hydroxylase	3-Iodo-L-tyrosine	0.39 µM	-	Purified beef adrenal tyrosine hydroxylase

Data sourced from Udenfriend, S., Zaltzman-Nirenberg, P., and Nagatsu, T. Inhibitors of purified beef adrenal tyrosine hydroxylase. Biochem. Pharmacol. 14(4), 837-845 (1965).

Researchers are encouraged to perform their own selectivity profiling if off-target effects on other kinases are suspected in their experimental system.

Experimental Protocols

Protocol 1: In Vitro Assessment of α-Synuclein Aggregation in Neuronal Cells

This protocol is adapted from studies investigating the neurotoxic effects of 3-Iodo-L-tyrosine.

Materials:

• Neuronal cell line (e.g., SH-SY5Y, primary cortical neurons)

• 3-Iodo-L-tyrosine

• Cell culture medium and supplements

• Paraformaldehyde (PFA)

• Triton X-100

• Bovine Serum Albumin (BSA)

• Primary antibody against α-synuclein (total and aggregated forms)

• Fluorescently labeled secondary antibody

• DAPI

• Fluorescence microscope or high-content imaging system

Procedure:

• Cell Seeding: Plate neuronal cells at an appropriate density in multi-well plates suitable for imaging.

• Treatment: Prepare a stock solution of 3-Iodo-L-tyrosine and dilute it to the desired final concentrations in the cell culture medium. Treat the cells for a specified period (e.g., 24-72 hours). Include a vehicle control.

• Fixation: After treatment, gently wash the cells with PBS and fix them with 4% PFA in PBS for 15-20 minutes at room temperature.

• Permeabilization: Wash the cells with PBS and permeabilize with 0.25% Triton X-100 in PBS for 10 minutes.

• Blocking: Block non-specific antibody binding by incubating the cells in a blocking buffer (e.g., 5% BSA in PBS) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the cells with the primary antibody against α-synuclein (diluted in blocking buffer) overnight at 4°C.

• Secondary Antibody Incubation: Wash the cells with PBS and incubate with the fluorescently labeled secondary antibody (diluted in blocking buffer) for 1-2 hours at room temperature, protected from light.

• Counterstaining: Counterstain the nuclei with DAPI for 5-10 minutes.

• Imaging and Analysis: Wash the cells with PBS and acquire images using a fluorescence microscope or a high-content imaging system. Quantify the intensity and number of α-synuclein aggregates per cell.

Protocol 2: Preparation of 3-Iodo-L-tyrosine for Cell Culture Experiments

Materials:

• 3-Iodo-L-tyrosine powder

• 0.1 M HCl or 0.1 M NaOH

• 1 M HEPES buffer

• Sterile, deionized water

• 0.22 µm sterile filter

Procedure:

• Dissolution: To prepare a 10 mM stock solution, weigh out the appropriate amount of 3-Iodo-L-tyrosine powder.

• Slowly add 0.1 M HCl dropwise while vortexing until the powder is completely dissolved. Alternatively, use 0.1 M NaOH. Be patient, as this may take some time.

• Neutralization: Once dissolved, slowly add 1 M HEPES buffer to bring the pH to approximately 7.0-7.4. Monitor the pH using a calibrated pH meter. Be cautious as the compound may precipitate if the pH is adjusted too quickly.

• Final Volume Adjustment: Bring the solution to the final volume with sterile, deionized water.

• Sterilization: Sterile-filter the solution using a 0.22 µm syringe filter into a sterile container.

• Storage: Aliquot the stock solution and store it at -20°C, protected from light. Avoid repeated freeze-thaw cycles.

Visualizations

Signaling Pathways

Caption: Catecholamine synthesis and downstream signaling pathway.

Caption: Thyroid hormone synthesis pathway.

Experimental Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. Introduction to DOT Plot Analysis in Bioinformatics - Omics tutorials [omicstutorials.com]
• 3. Excess amounts of 3-iodo-l-tyrosine induce Parkinson-like features in experimental approaches of Parkinsonism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Purity Assessment of H-Tyr(3-I)-OH

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for confirming the purity of H-Tyr(3-I)-OH (3-iodo-L-tyrosine) samples.

Frequently Asked Questions (FAQs)

Q1: What are the primary analytical techniques to confirm the purity of an H-Tyr(3-I)-OH sample?

A comprehensive assessment of H-Tyr(3-I)-OH purity requires a combination of chromatographic and spectroscopic methods to identify and quantify the main component and potential impurities. The recommended techniques are:

• High-Performance Liquid Chromatography (HPLC): This is the cornerstone for purity determination, allowing for the separation and quantification of H-Tyr(3-I)-OH from related substances.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR provides detailed structural information, confirming the identity of the compound and enabling the detection of structural isomers or impurities with distinct chemical shifts.

• Mass Spectrometry (MS): MS confirms the molecular weight of the compound and can be used to identify impurities based on their mass-to-charge ratio.[1]

• Elemental Analysis: This technique determines the elemental composition (C, H, I, N, O) of the sample, which can be compared to the theoretical values for H-Tyr(3-I)-OH.

Q2: What are the common impurities associated with H-Tyr(3-I)-OH synthesis?

Impurities in H-Tyr(3-I)-OH samples are often process-related, stemming from the synthetic route which typically involves the iodination of L-tyrosine. Key impurities to monitor include:

• L-Tyrosine: The unreacted starting material.[2]

• 3,5-Diiodo-L-tyrosine: An over-iodinated byproduct formed during the iodination reaction.[2]

• Residual Solvents: Solvents used during synthesis and purification (e.g., ethanol, ethyl acetate) may be present in the final product.[2]

Experimental Protocols & Troubleshooting

High-Performance Liquid Chromatography (HPLC) Analysis

Objective: To separate and quantify H-Tyr(3-I)-OH and its potential impurities. A reversed-phase HPLC method is typically employed.[3]

Experimental Workflow:

Caption: HPLC experimental workflow for H-Tyr(3-I)-OH purity analysis.

Detailed HPLC Protocol:

Parameter	Recommended Conditions
Column	Reversed-phase C18, 4.6 x 250 mm, 5 µm
Mobile Phase A	0.1% Trifluoroacetic acid (TFA) in Water
Mobile Phase B	Acetonitrile
Gradient	0-25 min: 5-95% B; 25-30 min: 95% B; 30.1-35 min: 5% B (re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	280 nm
Injection Volume	10 µL
Sample Preparation	Dissolve the sample in a 1:1 mixture of Mobile Phase A and B to a concentration of approximately 0.5 mg/mL.

Troubleshooting HPLC Issues:

Issue	Potential Cause	Suggested Solution
Poor Peak Shape (Tailing)	Secondary interactions with the column; column overload.	Use an end-capped column or add a competing base (e.g., triethylamine) to the mobile phase. Dilute the sample.
No Peaks or Weak Signal	Incorrect wavelength; detector issue; sample degradation.	Verify detector settings and lamp status. Prepare a fresh sample.
Unexpected Peaks	Contamination; presence of impurities.	Run a blank injection. Identify impurities using a reference standard or by MS.

NMR Spectroscopy

Objective: To confirm the chemical structure of H-Tyr(3-I)-OH and identify any structural isomers or impurities.

¹H NMR Data:

Proton	Expected Chemical Shift (ppm) in D₂O
Aromatic CH	6.9 - 7.7
α-CH	~3.9
β-CH₂	~3.0 - 3.2

Note: Chemical shifts can vary depending on the solvent and pH.

Troubleshooting NMR Issues:

Issue	Potential Cause	Suggested Solution
Broad Peaks	Sample aggregation; paramagnetic impurities.	Use a different solvent; filter the sample.
Unexpected Signals	Presence of impurities (e.g., L-tyrosine, 3,5-diiodo-L-tyrosine, residual solvents).	Compare the spectrum with reference spectra of potential impurities.

Mass Spectrometry (MS)

Objective: To confirm the molecular weight of H-Tyr(3-I)-OH.

Expected Molecular Weight Data:

Parameter	Value
Molecular Formula	C₉H₁₀INO₃
Molecular Weight	307.09 g/mol
Monoisotopic Mass	306.97054 Da
Expected Ion (ESI+)	[M+H]⁺ at m/z 308.0

Troubleshooting MS Issues:

Issue	Potential Cause	Suggested Solution
No Signal	Poor ionization; sample instability.	Optimize MS source parameters; use a different ionization technique.
Additional Mass Peaks	Presence of impurities (e.g., L-tyrosine at m/z 182.1 for [M+H]⁺, 3,5-diiodo-L-tyrosine at m/z 434.0 for [M+H]⁺).	Correlate additional masses with potential impurities and confirm with other techniques like HPLC.

Purity Confirmation Logic

The following diagram illustrates the logical workflow for confirming the purity of an H-Tyr(3-I)-OH sample.

Caption: Logical workflow for the confirmation of H-Tyr(3-I)-OH purity.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Development of a validated HPLC method for the determination of iodotyrosines and iodothyronines in pharmaceuticals and biological samples using solid phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Storage and Handling of 3-Iodo-L-tyrosine

This technical support center provides guidance for researchers, scientists, and drug development professionals on the optimal storage, handling, and stability testing of 3-Iodo-L-tyrosine to ensure experimental accuracy and reproducibility.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid 3-Iodo-L-tyrosine?

For long-term stability, solid 3-Iodo-L-tyrosine should be stored as a crystalline solid at -20°C in a tightly sealed container, protected from light.[1][2]

Q2: What is the expected shelf-life of solid 3-Iodo-L-tyrosine?

When stored under the recommended conditions at -20°C, 3-Iodo-L-tyrosine is stable for at least four years.[1]

Q3: How should I prepare solutions of 3-Iodo-L-tyrosine?

Aqueous solutions can be prepared by dissolving the crystalline solid directly into aqueous buffers. For instance, the solubility in PBS (pH 7.2) is approximately 0.15 mg/mL.[1] For higher concentrations, it is soluble in dilute aqueous acid.[2]

Q4: How stable is 3-Iodo-L-tyrosine in aqueous solutions?

Aqueous solutions of 3-Iodo-L-tyrosine have limited stability and it is not recommended to store them for more than one day. For experiments requiring solutions, it is crucial to prepare them fresh immediately before use.

Q5: What are the primary factors that can cause degradation of 3-Iodo-L-tyrosine in solution?

The stability of 3-Iodo-L-tyrosine in solution can be compromised by several factors, including:

• pH: Extreme pH values can affect the stability of amino acids and related compounds.

• Light: Exposure to light, especially UV light, can cause photodegradation, potentially leading to the cleavage of the carbon-iodine bond.

• Oxidizing Agents: The presence of oxidizing agents can lead to the degradation of the molecule.

• Temperature: Elevated temperatures can accelerate the rate of chemical degradation.

Troubleshooting Guide

Problem: I am observing a progressive loss of compound activity or inconsistent results in my experiments.

• Possible Cause: This is likely due to the degradation of 3-Iodo-L-tyrosine in your aqueous stock solution.

• Recommendation: Always prepare fresh solutions immediately before each experiment. Avoid using solutions that have been stored for more than a day, even if refrigerated.

Problem: The solid 3-Iodo-L-tyrosine powder has changed in color or appearance.

• Possible Cause: A change in appearance may indicate degradation due to improper storage, such as exposure to moisture, light, or elevated temperatures.

• Recommendation: Do not use the product if you observe any changes in its physical appearance. Discard the vial and use a fresh, properly stored batch to ensure the integrity of your experiments.

Problem: My analytical results (e.g., HPLC, LC-MS) show unexpected peaks.

• Possible Cause: The appearance of new peaks is a strong indicator of degradation. These could correspond to degradation products such as L-tyrosine (from deiodination) or various oxidation products.

• Recommendation:

  • Confirm that your analytical method is stability-indicating (see Experimental Protocols section).

  • To identify the source of the peaks, you can perform a forced degradation study on a known standard of 3-Iodo-L-tyrosine. This will help you characterize the retention times and mass-to-charge ratios of potential degradation products.

  • The following diagram illustrates a decision-making process for troubleshooting unexpected analytical results.

A decision tree for troubleshooting unexpected analytical peaks.

Data Presentation

Table 1: Summary of Storage Conditions and Stability for 3-Iodo-L-tyrosine

Form	Storage Temperature	Container	Light Protection	Expected Stability	Reference
Solid (Crystalline)	-20°C	Tightly sealed	Required	≥ 4 years
Aqueous Solution	2-8°C (Short-term)	Sterile, sealed vial	Recommended	≤ 1 day

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method

This method can be used to separate 3-Iodo-L-tyrosine from its potential degradation products.

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a Photodiode Array (PDA) or UV detector.

• Column: Inertsil C18, 5 µm, 4.6 x 250 mm (or equivalent)

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water, pH adjusted to 3.

• Mobile Phase B: Acetonitrile

• Gradient Program:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0	95	5
  20	50	50
  25	95	5

  | 30 | 95 | 5 |

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 283 nm

• Injection Volume: 10 µL

• Column Temperature: 25°C

• Internal Standard (Optional): Theophylline can be used as an internal standard for quantification.

Protocol 2: Forced Degradation Study

Forced degradation studies are essential to establish the degradation pathways and to confirm that the analytical method is stability-indicating.

• Preparation of Stock Solution: Prepare a stock solution of 3-Iodo-L-tyrosine in a suitable solvent (e.g., water or a mild acidic/basic solution depending on solubility).

• Stress Conditions: Expose the stock solution to the following stress conditions in separate experiments:

  • Acid Hydrolysis: Add 0.1 M HCl and incubate at 60°C for 24 hours.

  • Base Hydrolysis: Add 0.1 M NaOH and incubate at 60°C for 24 hours.

  • Oxidative Degradation: Add 3% hydrogen peroxide and store at room temperature for 24 hours.

  • Thermal Degradation: Incubate the solution at 60°C for 48 hours.

  • Photodegradation: Expose the solution to a calibrated light source (e.g., UV lamp at 254 nm) for 24 hours.

• Sample Analysis: After the incubation period, neutralize the acidic and basic samples, and dilute all samples to an appropriate concentration. Analyze the stressed samples, along with an unstressed control sample, using the stability-indicating HPLC method described above.

• Data Evaluation: Compare the chromatograms of the stressed samples to the control. The appearance of new peaks indicates degradation products. The primary peak of 3-Iodo-L-tyrosine should decrease in area in the stressed samples.

The following diagram outlines the workflow for a typical stability study.

A workflow diagram for conducting a stability study.

Potential Degradation Pathways

Based on the chemical structure of 3-Iodo-L-tyrosine and general knowledge of related compounds, the following degradation pathways are plausible:

Potential degradation pathways for 3-Iodo-L-tyrosine.

References

• 1. Development of a validated HPLC method for the determination of iodotyrosines and iodothyronines in pharmaceuticals and biological samples using solid phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 3-Iodo-L-Tyrosine | C9H10INO3 | CID 439744 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Analysis of H-Tyr(3-I)-OH and Other Tyrosine Hydroxylase Inhibitors

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Tyrosine Hydroxylase Inhibitors with Supporting Experimental Data.

This guide provides a comprehensive comparison of the inhibitory effects of H-Tyr(3-I)-OH on tyrosine hydroxylase, benchmarked against other known inhibitors of this rate-limiting enzyme in catecholamine biosynthesis. The data presented is intended to assist researchers in making informed decisions for their experimental designs and drug development programs.

Quantitative Comparison of Inhibitory Activity

The following table summarizes the inhibitory potency of H-Tyr(3-I)-OH and a selection of alternative compounds against tyrosine hydroxylase. It is important to note that the inhibitory activity for H-Tyr(3-I)-OH is presented as percentage inhibition at specified concentrations, while the activity of other inhibitors is primarily represented by their half-maximal inhibitory concentration (IC50) values. This distinction should be considered when comparing the compounds.

Inhibitor	Type	Target Enzyme	Inhibitory Activity	Reference
H-Tyr(3-I)-OH (3-Iodo-L-tyrosine)	Tyrosine Analog	Tyrosine Hydroxylase	60-70% inhibition at 10µM 100% inhibition at 100µM	[1]
U-0521	Competitive Inhibitor	Tyrosine Hydroxylase	IC50: 1 µM
Apomorphine	Catecholaminergic Agonist	Tyrosine Hydroxylase	IC50: 0.1-1 µM (depending on cofactor concentration)
Metyrosine (α-Methyl-p-tyrosine)	Tyrosine Analog	Tyrosine Hydroxylase	Known potent inhibitor (specific IC50 not readily available in cited texts)
N-Methyl-L-tyrosine	Tyrosine Derivative	Tyrosine Hydroxylase	Competitive inhibitor (specific IC50 not readily available in cited texts)

Signaling Pathway: Catecholamine Biosynthesis

H-Tyr(3-I)-OH exerts its inhibitory effect on tyrosine hydroxylase, the enzyme responsible for the initial and rate-limiting step in the biosynthesis of catecholamines. This pathway leads to the production of essential neurotransmitters such as dopamine, norepinephrine, and epinephrine. The inhibition of tyrosine hydroxylase by H-Tyr(3-I)-OH effectively downregulates the entire catecholamine synthesis cascade.

Caption: Inhibition of the Catecholamine Biosynthesis Pathway by H-Tyr(3-I)-OH.

Experimental Protocols

The validation of the inhibitory effect of H-Tyr(3-I)-OH and its counterparts on tyrosine hydroxylase activity can be performed using various in vitro enzyme assays. A widely accepted method is the tritium (B154650) release assay, which measures the enzymatic conversion of a radiolabeled substrate.

In Vitro Tyrosine Hydroxylase Inhibition Assay (Tritium Release Assay)

Objective: To determine the inhibitory potential of H-Tyr(3-I)-OH and other compounds on the enzymatic activity of tyrosine hydroxylase.

Materials:

• Enzyme: Purified or partially purified tyrosine hydroxylase (e.g., from rat pheochromocytoma PC12 cells or adrenal medulla).

• Substrate: L-[3,5-³H]-tyrosine.

• Cofactor: (6R)-L-erythro-5,6,7,8-tetrahydrobiopterin (BH4).

• Inhibitors: H-Tyr(3-I)-OH and other test compounds.

• Buffer: MES buffer (pH 6.0-7.2).

• Other Reagents: Catalase, Dithiothreitol (DTT), activated charcoal, hydrochloric acid (HCl), scintillation cocktail.

• Equipment: Microcentrifuge, scintillation counter.

Procedure:

• Preparation of Reagents:

  • Prepare serial dilutions of H-Tyr(3-I)-OH and other test inhibitors in the appropriate vehicle (e.g., DMSO, water).

  • Prepare a reaction mixture containing MES buffer, catalase, DTT, and the cofactor BH4.

• Enzyme Reaction:

  • In microcentrifuge tubes, add the tyrosine hydroxylase enzyme preparation to the reaction mixture.

  • Add varying concentrations of the inhibitors or vehicle control to the respective tubes.

  • Pre-incubate the enzyme with the inhibitors for a specified time at a controlled temperature (e.g., 10 minutes at 37°C).

  • Initiate the enzymatic reaction by adding the radiolabeled substrate, L-[3,5-³H]-tyrosine.

• Incubation and Termination:

  • Incubate the reaction tubes at 37°C for a defined period (e.g., 20 minutes).

  • Terminate the reaction by adding a solution of activated charcoal in HCl. The charcoal binds to the unreacted [³H]-tyrosine.

• Separation and Measurement:

  • Centrifuge the tubes to pellet the activated charcoal.

  • Transfer an aliquot of the supernatant, which contains the ³H₂O product formed during the reaction, to a scintillation vial.

  • Add scintillation cocktail to the vial and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of inhibition for each inhibitor concentration compared to the vehicle control.

  • For IC50 determination, plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve.

Caption: Experimental Workflow for Tyrosine Hydroxylase Inhibition Assay.

References

• 1. medchemexpress.com [medchemexpress.com]

A Comparative Guide to Tyrosine Hydroxylase Inhibitors: H-Tyr(3-I)-OH vs. Alternatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of H-Tyr(3-I)-OH (3-iodo-L-tyrosine) with other commonly used tyrosine hydroxylase (TH) inhibitors, primarily focusing on alpha-methyl-p-tyrosine (AMPT). The information presented is supported by experimental data to aid researchers in selecting the most appropriate inhibitor for their specific experimental needs.

Introduction to Tyrosine Hydroxylase Inhibition

Tyrosine hydroxylase is the rate-limiting enzyme in the biosynthesis of catecholamines, including dopamine (B1211576), norepinephrine (B1679862), and epinephrine.[1][2] Inhibition of this enzyme is a critical tool for studying the roles of these neurotransmitters in various physiological and pathological processes. H-Tyr(3-I)-OH and AMPT are two of the most widely used inhibitors in both in vitro and in vivo research.

Mechanism of Action

Both H-Tyr(3-I)-OH and AMPT act as competitive inhibitors of tyrosine hydroxylase, competing with the natural substrate, L-tyrosine, for binding to the enzyme's active site.[1][3] This inhibition leads to a reduction in the synthesis of L-DOPA, the precursor to dopamine and other catecholamines. H-Tyr(3-I)-OH is described as a reversible inhibitor of tyrosine hydroxylase.[4]

Quantitative Comparison of Inhibitory Potency

The following table summarizes the available quantitative data on the inhibitory potency of H-Tyr(3-I)-OH and other tyrosine hydroxylase inhibitors. It is important to note that direct comparison of values from different studies should be done with caution due to variations in experimental conditions.

Inhibitor	Parameter	Value	Enzyme Source	Assay Type
H-Tyr(3-I)-OH	Ki	0.39 µM	Not Specified	In Vitro
H-Tyr(3-I)-OH	% Inhibition	~60-70% at 10 µM	Not Specified	In Vitro
H-Tyr(3-I)-OH	% Inhibition	100% at 100 µM	Not Specified	In Vitro
alpha-Methyl-p-tyrosine (AMPT)	IC50	Varies (µM to mM range)	Various	In Vitro & In Vivo
U-0521	IC50	1 µM	Rabbit Adrenal	In Vitro
U-0521	IC50	30-600 nM	Not Specified	In Vitro & In Situ

In Vivo Effects: A Head-to-Head Comparison

A key study directly compared the acute in vivo effects of H-Tyr(3-I)-OH (referred to as 3-iodo-L-tyrosine or MIT) and AMPT in rats. Both inhibitors effectively reduced the hypothalamic concentrations of dopamine and its metabolite, homovanillic acid, confirming their ability to inhibit dopamine synthesis in a living system.

However, the study revealed a crucial difference:

• AMPT administration led to a significant decrease in norepinephrine concentration and an increase in its metabolite, 3,4-dihydroxyphenylethyleneglycol (DHPG), indicating an increase in norepinephrine neuronal activity. AMPT also caused an increase in ACTH secretion.

• H-Tyr(3-I)-OH did not produce these effects on norepinephrine or ACTH.

These findings suggest that the effects of AMPT on noradrenergic activity and the hypothalamic-pituitary-adrenal (HPA) axis may be stress-mediated and not directly related to tyrosine hydroxylase inhibition. Therefore, H-Tyr(3-I)-OH may be a more suitable tool for acute studies where specific inhibition of dopamine synthesis is desired without confounding effects on the noradrenergic system.

Experimental Protocols

In Vitro Tyrosine Hydroxylase Inhibition Assay (Tritium Release Assay)

This assay measures the activity of tyrosine hydroxylase by quantifying the amount of tritiated water (³H₂O) produced from L-[3,5-³H]-tyrosine.

Materials:

• Purified or partially purified tyrosine hydroxylase enzyme

• L-[3,5-³H]-tyrosine

• Cofactor: (6R)-L-erythro-5,6,7,8-tetrahydrobiopterin (BH4)

• MES buffer

• Catalase

• Dithiothreitol (DTT)

• Test inhibitors (e.g., H-Tyr(3-I)-OH, AMPT) dissolved in a suitable vehicle

• Activated charcoal in HCl

• Scintillation cocktail and scintillation counter

Procedure:

• Reaction Mixture Preparation: In a microcentrifuge tube, prepare a reaction mixture containing MES buffer, catalase, DTT, and BH4.

• Enzyme and Inhibitor Incubation: Add the tyrosine hydroxylase enzyme preparation to the reaction mixture. Add varying concentrations of the test inhibitor (or vehicle control) to the respective tubes.

• Initiation of Reaction: Initiate the enzymatic reaction by adding L-[3,5-³H]-tyrosine.

• Incubation: Incubate the reaction tubes at 37°C for a defined period (e.g., 20 minutes).

• Termination of Reaction: Stop the reaction by adding a solution of activated charcoal in HCl. The charcoal binds the unreacted [³H]-tyrosine.

• Separation: Centrifuge the tubes to pellet the charcoal.

• Measurement: Transfer an aliquot of the supernatant, which contains the ³H₂O product, to a scintillation vial. Add scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition for each inhibitor concentration compared to the vehicle control. Determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration and performing non-linear regression analysis.

In Vivo Measurement of Dopamine Levels Following Inhibitor Administration

This protocol describes the general steps for assessing the effect of tyrosine hydroxylase inhibitors on dopamine levels in a specific brain region of a model organism (e.g., rat) using microdialysis and HPLC.

Materials:

• Test inhibitor (e.g., H-Tyr(3-I)-OH or AMPT)

• Experimental animals (e.g., rats)

• Stereotaxic apparatus

• Microdialysis probes

• Perfusion pump and solutions (artificial cerebrospinal fluid)

• Fraction collector

• High-performance liquid chromatography (HPLC) system with electrochemical detection

• Anesthetics

Procedure:

• Animal Surgery: Anesthetize the animal and place it in a stereotaxic apparatus. Implant a microdialysis guide cannula targeting the brain region of interest (e.g., striatum, nucleus accumbens).

• Recovery: Allow the animal to recover from surgery for a specified period.

• Microdialysis Probe Insertion: On the day of the experiment, insert a microdialysis probe through the guide cannula.

• Baseline Collection: Perfuse the probe with artificial cerebrospinal fluid at a constant flow rate and collect baseline dialysate samples for a set period.

• Inhibitor Administration: Administer the tyrosine hydroxylase inhibitor via the desired route (e.g., intraperitoneal injection, local infusion through the dialysis probe).

• Sample Collection: Continue to collect dialysate samples at regular intervals for several hours post-administration.

• Dopamine Analysis: Analyze the dopamine concentration in the collected dialysate samples using HPLC with electrochemical detection.

• Data Analysis: Express the dopamine levels as a percentage of the baseline and compare the effects of different inhibitors over time.

Visualizing the Pathways and Processes

Catecholamine Biosynthesis Pathway and Inhibition

The following diagram illustrates the catecholamine biosynthesis pathway and the points of inhibition by H-Tyr(3-I)-OH and AMPT.

Caption: Inhibition of Tyrosine Hydroxylase in the Catecholamine Pathway.

Experimental Workflow for In Vitro TH Inhibition Assay

This diagram outlines the key steps in a typical in vitro tyrosine hydroxylase inhibition assay.

Caption: Workflow for a Tyrosine Hydroxylase Inhibition Assay.

Conclusion

Both H-Tyr(3-I)-OH and AMPT are effective inhibitors of tyrosine hydroxylase. The choice between them depends on the specific research question. H-Tyr(3-I)-OH appears to be a more specific inhibitor of dopamine synthesis in acute in vivo settings, avoiding the confounding effects on the noradrenergic system observed with AMPT. For in vitro studies, both can be valuable tools, and the selection may depend on factors such as desired potency and reversibility. Researchers should carefully consider the experimental context and the potential off-target effects of each inhibitor when designing their studies.

References

• 1. scbt.com [scbt.com]
• 2. An Updated Review of Tyrosinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. 3-Iodotyrosine - Wikipedia [en.wikipedia.org]

A Comparative Analysis of 3-Iodo-L-tyrosine and 3,5-Diiodo-L-tyrosine Activity

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of 3-Iodo-L-tyrosine (MIT) and 3,5-Diiodo-L-tyrosine (DIT), two key precursors in the synthesis of thyroid hormones. By presenting supporting experimental data, detailed methodologies, and visual representations of relevant pathways, this document aims to be a valuable resource for researchers in endocrinology, pharmacology, and related fields.

Introduction

3-Iodo-L-tyrosine (MIT) and 3,5-Diiodo-L-tyrosine (DIT) are iodinated derivatives of the amino acid L-tyrosine. They are essential intermediates in the biosynthesis of the thyroid hormones triiodothyronine (T3) and thyroxine (T4) within the thyroid gland.[1][2][3] Beyond their primary role in thyroid hormone synthesis, both MIT and DIT exhibit distinct biological activities, including the modulation of key enzymes involved in neurotransmitter synthesis. Understanding the similarities and differences in their activities is crucial for research into thyroid physiology, neurological disorders, and drug development.

Comparative Biological Activity

The primary biological role of both MIT and DIT is to serve as building blocks for thyroid hormones.[1][2] However, they also exhibit inhibitory effects on enzymes such as tyrosine hydroxylase and tyrosinase.

Enzyme Inhibition

Tyrosine Hydroxylase: This enzyme is the rate-limiting step in the biosynthesis of catecholamines, including dopamine, norepinephrine, and epinephrine. Both MIT and DIT have been shown to inhibit tyrosine hydroxylase. 3-Iodo-L-tyrosine acts as a competitive inhibitor of this enzyme.

Thyroid Peroxidase: This enzyme is central to thyroid hormone synthesis, catalyzing the iodination of tyrosine residues on thyroglobulin. Free 3,5-Diiodo-L-tyrosine has a dual effect on thyroid peroxidase activity. At concentrations higher than 5 µM, it competitively inhibits the iodination of thyroglobulin. Conversely, at a very low concentration of 0.05 µM, it can stimulate thyroid hormone synthesis.

Cellular Uptake

The cellular uptake of both 3-Iodo-L-tyrosine and 3,5-Diiodo-L-tyrosine is mediated, at least in part, by the L-type amino acid transporter 1 (LAT1). This transporter is responsible for the transport of large neutral amino acids, including thyroid hormones themselves.

Data Presentation

Compound	Target Enzyme	Inhibition/Activity	Quantitative Data (IC50/Ki/Km)	Reference
3-Iodo-L-tyrosine (MIT)	Tyrosine Hydroxylase	Competitive Inhibition	Ki = 0.39 µM
Thyroid Peroxidase	Substrate	-
Tyrosinase	Inhibitor	-	-
LAT1 Transporter	Substrate	-
3,5-Diiodo-L-tyrosine (DIT)	Tyrosine Hydroxylase	Inhibition	IC50 = 20 µM	-
Thyroid Peroxidase	Competitive Inhibition (>5 µM)	-
Stimulation (0.05 µM)	-
Tyrosinase	Inhibitor	-	-
LAT1 Transporter	Substrate	-	-

Experimental Protocols

Tyrosine Hydroxylase Inhibition Assay (Spectrophotometric Method)

This protocol is adapted from established methods for measuring tyrosine hydroxylase activity.

Objective: To determine the inhibitory effect of 3-Iodo-L-tyrosine and 3,5-Diiodo-L-tyrosine on tyrosine hydroxylase activity.

Materials:

• Purified tyrosine hydroxylase

• L-tyrosine (substrate)

• (6R)-L-erythro-5,6,7,8-tetrahydrobiopterin (BH4) (cofactor)

• Catalase

• Dithiothreitol (DTT)

• MES buffer (pH 6.0)

• 3-Iodo-L-tyrosine and 3,5-Diiodo-L-tyrosine (test compounds)

• Perchloric acid

• Microplate reader

Procedure:

• Prepare a reaction mixture containing MES buffer, catalase, DTT, and BH4.

• Add purified tyrosine hydroxylase to the reaction mixture.

• Add varying concentrations of the test compounds (3-Iodo-L-tyrosine or 3,5-Diiodo-L-tyrosine) or vehicle control to respective wells of a microplate.

• Initiate the reaction by adding L-tyrosine.

• Incubate the plate at 37°C for a defined period (e.g., 20 minutes).

• Stop the reaction by adding perchloric acid.

• The formation of L-DOPA can be measured spectrophotometrically at a specific wavelength after a derivatization step, or by HPLC with electrochemical detection.

• Calculate the percentage of inhibition for each concentration of the test compound compared to the vehicle control.

• Plot the percent inhibition against the logarithm of the test compound concentration to determine the IC50 value using non-linear regression analysis.

Thyroid Peroxidase Inhibition Assay (Iodide Oxidation)

This protocol is based on the measurement of iodide oxidation by thyroid peroxidase.

Objective: To assess the inhibitory or stimulatory effects of 3-Iodo-L-tyrosine and 3,5-Diiodo-L-tyrosine on thyroid peroxidase-catalyzed iodide oxidation.

Materials:

• Purified thyroid peroxidase (or thyroid microsomes)

• Potassium iodide (KI) (substrate)

• Hydrogen peroxide (H2O2) (co-substrate)

• Phosphate (B84403) buffer (pH 7.4)

• 3-Iodo-L-tyrosine and 3,5-Diiodo-L-tyrosine (test compounds)

• Spectrophotometer

Procedure:

• Prepare a reaction mixture in a cuvette containing phosphate buffer and potassium iodide.

• Add varying concentrations of the test compounds (3-Iodo-L-tyrosine or 3,5-Diiodo-L-tyrosine) or vehicle control.

• Add the thyroid peroxidase enzyme preparation to the mixture.

• Initiate the reaction by adding a solution of hydrogen peroxide.

• Immediately monitor the increase in absorbance at 353 nm, which corresponds to the formation of triiodide (I3-), an indicator of iodide oxidation.

• The initial rate of the reaction is determined from the linear portion of the absorbance versus time curve.

• Calculate the percentage of inhibition or stimulation for each concentration of the test compound relative to the control.

• Plot the percentage of activity against the logarithm of the test compound concentration to determine the IC50 or stimulatory concentration.

Signaling Pathways and Experimental Workflows

Caption: Biosynthesis of thyroid hormones from L-tyrosine.

Caption: Inhibition of the catecholamine synthesis pathway.

Caption: General workflow for in vitro enzyme inhibition assays.

Conclusion

Both 3-Iodo-L-tyrosine and 3,5-Diiodo-L-tyrosine are fundamental for thyroid hormone production. Their activities extend to the modulation of other critical enzymes, such as tyrosine hydroxylase. While both compounds inhibit this enzyme, their effects on thyroid peroxidase are distinct, with DIT exhibiting a concentration-dependent dual role. Further research is warranted to fully elucidate the comparative potencies and mechanisms of action of these two iodotyrosines on various biological targets. This knowledge will contribute to a more comprehensive understanding of thyroid and catecholamine physiology and may open new avenues for therapeutic intervention.

References

• 1. Free diiodotyrosine effects on protein iodination and thyroid hormone synthesis catalyzed by thyroid peroxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. One- and two-electron oxidations of tyrosine, monoiodotyrosine, and diiodotyrosine catalyzed by hog thyroid peroxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A comprehensive review on tyrosinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Detection of 3-Iodo-L-tyrosine: A Comparative Guide to Available Methods

For researchers, scientists, and drug development professionals engaged in studies involving iodinated tyrosine species, the accurate detection and quantification of 3-Iodo-L-tyrosine is a critical requirement. A comprehensive search for commercially available antibodies specifically targeting 3-Iodo-L-tyrosine has revealed a significant gap in the market. Currently, there are no readily available antibodies validated for the specific detection of this modified amino acid. This guide provides a comparative overview of alternative methods for the detection and quantification of 3-Iodo-L-tyrosine and offers general protocols for assessing antibody cross-reactivity, a crucial consideration for researchers who may venture into developing their own antibodies.

The Absence of a Specific Antibody and the Path Forward

The lack of commercially available anti-3-Iodo-L-tyrosine antibodies necessitates a reliance on alternative analytical techniques. While antibodies are renowned for their high specificity and sensitivity in various immunoassays, their absence for this particular analyte directs researchers towards chromatographic and electrochemical methods. These approaches, while often requiring more specialized equipment and sample preparation, offer robust and reliable means of detecting and quantifying 3-Iodo-L-tyrosine.

Alternative Detection Methods: A Comparative Analysis

For the detection and quantification of 3-Iodo-L-tyrosine and related compounds, High-Performance Liquid Chromatography (HPLC) and electrochemical sensors are the most prominent and effective alternatives.

Method	Principle	Advantages	Disadvantages
High-Performance Liquid Chromatography (HPLC)	Separation of 3-Iodo-L-tyrosine from other sample components based on its physicochemical properties, followed by detection using UV, mass spectrometry (MS), or electrochemical detectors.	High sensitivity and specificity, especially when coupled with MS.[1][2] Capable of quantifying multiple analytes simultaneously.[3] Established and well-validated methodology.	Requires sophisticated and expensive instrumentation. Sample preparation can be complex and time-consuming.
Electrochemical Sensors	Direct detection of 3-Iodo-L-tyrosine through its electrochemical oxidation or reduction at the surface of a modified electrode.	High sensitivity with low detection limits.[4][5] Potential for miniaturization and development of portable devices. Cost-effective compared to HPLC-MS.	Susceptible to interference from other electroactive species in the sample. Electrode surface can be prone to fouling.

Assessing Antibody Cross-Reactivity: A General Guide

For researchers who may develop their own antibodies against 3-Iodo-L-tyrosine or are working with other antibody-based systems, understanding and evaluating cross-reactivity is paramount. Cross-reactivity occurs when an antibody raised against a specific antigen also recognizes other, structurally similar molecules. This can lead to false-positive results and inaccurate quantification. The following are standard methods to assess antibody specificity.

Experimental Protocols for Cross-Reactivity Assessment

Enzyme-Linked Immunosorbent Assay (ELISA)

ELISA is a plate-based assay technique designed for detecting and quantifying substances such as peptides, proteins, antibodies, and hormones. A competitive ELISA is particularly useful for assessing cross-reactivity.

Protocol for Competitive ELISA:

• Coating: Coat the wells of a microtiter plate with a conjugate of 3-Iodo-L-tyrosine and a carrier protein (e.g., BSA). Incubate overnight at 4°C.

• Washing: Wash the plate three times with a wash buffer (e.g., PBS with 0.05% Tween-20).

• Blocking: Block the remaining protein-binding sites in the wells by adding a blocking buffer (e.g., 1% BSA in PBS) and incubating for 1-2 hours at room temperature.

• Competition: In separate tubes, pre-incubate the anti-3-Iodo-L-tyrosine antibody with varying concentrations of 3-Iodo-L-tyrosine (the analyte) and potentially cross-reactive molecules (e.g., L-tyrosine, diiodotyrosine, thyroxine).

• Incubation: Add the pre-incubated antibody-antigen mixtures to the coated and blocked wells. Incubate for 1-2 hours at room temperature.

• Washing: Repeat the washing step.

• Detection: Add an enzyme-conjugated secondary antibody that recognizes the primary antibody. Incubate for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Substrate Addition: Add a chromogenic substrate for the enzyme. A colored product will develop.

• Signal Measurement: Stop the reaction and measure the absorbance at the appropriate wavelength using a microplate reader. The signal intensity will be inversely proportional to the amount of 3-Iodo-L-tyrosine or cross-reacting molecule in the initial mixture.

Western Blotting

Western blotting is a technique used to detect specific proteins in a sample. It can be adapted to assess the cross-reactivity of an antibody against a panel of related, immobilized antigens.

Protocol for Dot Blot (a simplified Western Blot):

• Antigen Immobilization: Spot solutions of 3-Iodo-L-tyrosine conjugated to a protein, as well as potential cross-reactants (e.g., L-tyrosine-protein conjugate, diiodotyrosine-protein conjugate), onto a nitrocellulose or PVDF membrane and allow them to dry.

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (anti-3-Iodo-L-tyrosine) diluted in blocking buffer, typically overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times for 5-10 minutes each with a wash buffer (e.g., TBST).

• Secondary Antibody Incubation: Incubate the membrane with an enzyme-conjugated secondary antibody that specifically binds to the primary antibody. This incubation is typically for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Add a chemiluminescent or chromogenic substrate to the membrane.

• Imaging: Capture the signal using an appropriate imaging system. The presence and intensity of a spot will indicate the antibody's binding to the respective immobilized antigen.

Visualizing Experimental Workflows

To aid in the conceptualization of these experimental processes, the following diagrams illustrate the workflows for competitive ELISA and the logical relationship in assessing cross-reactivity.

Caption: Workflow for a competitive ELISA to assess antibody specificity.

Caption: Logical diagram illustrating the assessment of antibody cross-reactivity.

References

• 1. recipp.ipp.pt [recipp.ipp.pt]
• 2. Development of a new HPLC-based method for 3-nitrotyrosine quantification in different biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. dspace.cuni.cz [dspace.cuni.cz]
• 4. researchgate.net [researchgate.net]
• 5. detection-of-l-tyrosine-by-electrochemical-method-based-on-binary-mixed-cdo-sno2-nanoparticles - Ask this paper | Bohrium [bohrium.com]

A Comparative Guide to the In Vivo and In Vitro Effects of H-Tyr(3-I)-OH

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vivo and in vitro effects of H-Tyr(3-I)-OH, also known as 3-Iodo-L-tyrosine. The content is supported by experimental data to delineate its dual roles as a tyrosine hydroxylase inhibitor and a tumor imaging agent.

Overview of H-Tyr(3-I)-OH

H-Tyr(3-I)-OH is a derivative of the amino acid L-tyrosine. Its biological effects are primarily studied in two distinct contexts:

• As a Tyrosine Hydroxylase (TH) Inhibitor: In this role, it interferes with the catecholamine synthesis pathway, making it a tool for studying neurological conditions like Parkinson's disease.[1]

• As a Radiolabeled Imaging Agent: When labeled with radioisotopes such as 123I, 125I, or 131I, it serves as a tracer for tumor imaging, leveraging the high amino acid uptake in cancerous cells.[2][3][4][5]

Quantitative Data Summary

The following tables summarize the key quantitative findings from in vitro and in vivo studies of H-Tyr(3-I)-OH.

Table 1: Tyrosine Hydroxylase Inhibition

Parameter	In Vitro	In Vivo	Reference
Inhibition of Tyrosine Hydroxylase Activity	60-70% inhibition at 10µM; 100% inhibition at 100µM	Induces Parkinson-like features at high concentrations

Table 2: Tumor Uptake of Radiolabeled H-Tyr(3-I)-OH Analogues

Parameter	In Vitro (Cell Lines)	In Vivo (Animal Models/Patients)	Reference
Uptake Mechanism	Primarily via L-type amino acid transporter 1 (LAT1)	Mediated by the system L amino acid transport system
Tumor-to-Background Ratio (Planar Imaging)	Not Applicable	1.1 to 3.8
Tumor-to-Background Ratio (SPECT)	Not Applicable	1.3 to 6.2
Effect of Amino Acid Preloading on Tumor Uptake	Not specified	Increased uptake (e.g., +26% with arginine, +36% with tryptophan)
Uptake in Glioblastoma Cells vs. Macrophages	507 ± 50 %/mg (GLIOs) vs. 34 ± 2 %/mg (HMMs)	Not directly compared

Experimental Protocols

Protocol 1: In Vitro Tyrosine Hydroxylase Inhibition Assay

This protocol outlines a general procedure to assess the inhibitory effect of H-Tyr(3-I)-OH on tyrosine hydroxylase activity in a cell-free system.

Objective: To determine the concentration-dependent inhibition of tyrosine hydroxylase by H-Tyr(3-I)-OH.

Materials:

• Purified tyrosine hydroxylase enzyme

• L-tyrosine (substrate)

• Tetrahydrobiopterin (cofactor)

• Catalase

• Reaction buffer (e.g., MES buffer)

• H-Tyr(3-I)-OH solutions of varying concentrations

• HPLC system for product detection (L-DOPA)

Procedure:

• Prepare a reaction mixture containing the reaction buffer, catalase, and tetrahydrobiopterin.

• Add varying concentrations of H-Tyr(3-I)-OH to the reaction mixture.

• Initiate the reaction by adding purified tyrosine hydroxylase and L-tyrosine.

• Incubate the reaction at a controlled temperature (e.g., 37°C) for a specific duration.

• Stop the reaction by adding an acid (e.g., perchloric acid).

• Analyze the formation of L-DOPA using an HPLC system with electrochemical detection.

• Calculate the percentage of inhibition for each concentration of H-Tyr(3-I)-OH relative to a control without the inhibitor.

Protocol 2: In Vivo Tumor Imaging with Radiolabeled H-Tyr(3-I)-OH Analogue

This protocol describes a typical workflow for assessing tumor uptake of a radiolabeled H-Tyr(3-I)-OH analogue in a preclinical animal model.

Objective: To quantify the tumor uptake and image contrast of a radiolabeled H-Tyr(3-I)-OH analogue.

Materials:

• Tumor-bearing animal model (e.g., Rhabdomyosarcoma tumor-bearing rats)

• Radiolabeled H-Tyr(3-I)-OH analogue (e.g., 123I-3-IMT)

• SPECT imaging system

• Anesthesia for the animal

• (Optional) Amino acids for preloading studies

Procedure:

• Anesthetize the tumor-bearing animal.

• (Optional) For preloading studies, administer a single amino acid intraperitoneally 30 minutes before the tracer injection.

• Administer a defined dose of the radiolabeled H-Tyr(3-I)-OH analogue intravenously.

• Perform dynamic SPECT imaging for a specified duration (e.g., up to 60 minutes post-injection).

• Acquire whole-body and SPECT images at various time points.

• Generate time-activity curves for the tumor, background regions, and other organs of interest.

• Calculate tumor uptake, often corrected for blood-pool and background activity.

• Determine the tumor-to-background ratio to assess image contrast.

Signaling Pathways and Mechanisms of Action

Inhibition of Catecholamine Synthesis

H-Tyr(3-I)-OH acts as a competitive inhibitor of tyrosine hydroxylase, the rate-limiting enzyme in the synthesis of catecholamines (dopamine, norepinephrine, and epinephrine). By blocking the conversion of L-tyrosine to L-DOPA, it disrupts this crucial neurochemical pathway. At high concentrations, this inhibition can lead to a depletion of dopamine, which has been experimentally linked to the induction of Parkinson-like symptoms in animal models.

Caption: Inhibition of the catecholamine synthesis pathway by H-Tyr(3-I)-OH.

Uptake in Tumor Cells via Amino Acid Transporters

The radiolabeled analogue of H-Tyr(3-I)-OH is transported into cancer cells primarily by the L-type amino acid transporter 1 (LAT1). LAT1 is an amino acid exchanger that is often upregulated in cancer cells to meet their high demand for essential amino acids for growth and proliferation. The increased expression of LAT1 in tumors compared to surrounding healthy tissue allows for the specific accumulation of the radiolabeled tracer, enabling tumor visualization through imaging techniques like SPECT.

Caption: Uptake of radiolabeled H-Tyr(3-I)-OH into a tumor cell via the LAT1 transporter.

Conclusion

H-Tyr(3-I)-OH exhibits distinct effects in in vitro and in vivo settings, largely dependent on its application. As a research tool, its in vitro inhibitory action on tyrosine hydroxylase is well-defined. In vivo, this translates to observable neurological effects at high doses. Conversely, its radiolabeled form is a valuable tool for in vivo tumor imaging, with its efficacy being rooted in the in vitro characterized mechanism of uptake by amino acid transporters that are overexpressed in cancer cells. This guide highlights the importance of understanding both the in vitro mechanisms and the in vivo consequences for the effective application of H-Tyr(3-I)-OH in research and clinical development.

References

• 1. Excess amounts of 3-iodo-l-tyrosine induce Parkinson-like features in experimental approaches of Parkinsonism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Increased tumor uptake of 3-(123)I-Iodo-L-alpha-methyltyrosine after preloading with amino acids: an in vivo animal imaging study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Feasibility of tumor imaging using L-3-[iodine-123]-iodo-alpha-methyl-tyrosine in extracranial tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Imaging of brain tumors with L-3-[123I]iodo-alpha-methyl tyrosine and SPECT - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to H-Tyr(3-I)-OH Efficacy from Various Suppliers

Data Presentation: A Comparative Overview

The following tables summarize key information for H-Tyr(3-I)-OH from the selected suppliers. The data for Supplier A is based on information from Selleck Chemicals, for Supplier B from MedChemExpress, and for Supplier C from Aapptec. It is important to note that lot-to-lot variability is expected, and researchers should always consult the Certificate of Analysis (CoA) for specific batches.

Table 1: Supplier Information and Physical Properties

Parameter	Supplier A (Selleck Chemicals)	Supplier B (MedChemExpress)	Supplier C (Aapptec)
Product Name	H-Tyr(3-I)-OH	H-Tyr(3-I)-OH	H-Tyr(3-I)-OH
CAS Number	70-78-0	70-78-0	70-78-0
Molecular Formula	C₉H₁₀INO₃	C₉H₁₀INO₃	C₉H₁₀INO₃
Molecular Weight	307.09 g/mol	307.09 g/mol	307.1 g/mol
Appearance	White to off-white solid	Solid	Not specified
Solubility	DMSO (insoluble), Water (5 mg/mL)	Not specified	Not specified

Table 2: Quality and Purity Specifications

Parameter	Supplier A (Selleck Chemicals)	Supplier B (MedChemExpress)	Supplier C (Aapptec)
Stated Purity	99.79% (for a specific batch)[1]	>98% (typical)	Refer to Certificate of Analysis
Analytical Method	NMR, HPLC	Not specified	Not specified
Certificate of Analysis	Provided for specific batches	Available upon request	Provided for specific batches[2]

Table 3: Biological Activity Data

Parameter	Supplier A (Selleck Chemicals)	Supplier B (MedChemExpress)	Supplier C (Aapptec)
Target	Tyrosine Hydroxylase	Tyrosine Hydroxylase	Not specified
Reported Activity	Effective tyrosine hydroxylase inhibitor[3]	100% inhibition at 100µM, 60-70% inhibition at 10µM[4]	Not specified
IC₅₀	Not specified	Not specified	Not specified

Experimental Protocols: Verifying Efficacy

To independently assess the efficacy of H-Tyr(3-I)-OH from different suppliers, the following experimental protocols are recommended.

Purity Determination by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a method to determine the purity of H-Tyr(3-I)-OH samples.

Materials:

• H-Tyr(3-I)-OH samples from each supplier

• HPLC-grade water

• HPLC-grade acetonitrile

• Trifluoroacetic acid (TFA)

• HPLC system with a C18 column (e.g., 4.6 x 250 mm, 5 µm particle size)

• UV detector

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% TFA in water

  • Mobile Phase B: 0.1% TFA in acetonitrile

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of each H-Tyr(3-I)-OH sample in a suitable solvent (e.g., a small amount of DMSO followed by dilution with Mobile Phase A).

  • Filter the samples through a 0.22 µm syringe filter before injection.

• HPLC Conditions:

  • Column: C18 reverse-phase column

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detection: UV at 280 nm

  • Gradient:

    • 0-5 min: 5% B

    • 5-25 min: 5% to 95% B

    • 25-30 min: 95% B

    • 30-35 min: 95% to 5% B

    • 35-40 min: 5% B

• Data Analysis:

  • Integrate the peak areas from the chromatograms.

  • Calculate the purity of each sample by dividing the area of the main peak by the total area of all peaks and multiplying by 100.

Functional Assay: Inhibition of Tyrosine Hydroxylase Activity

This colorimetric assay measures the ability of H-Tyr(3-I)-OH to inhibit the activity of tyrosine hydroxylase (TH).

Materials:

• H-Tyr(3-I)-OH samples from each supplier

• Recombinant human tyrosine hydroxylase (hTH)

• L-tyrosine (substrate)

• (6R)-L-erythro-5,6,7,8-tetrahydrobiopterin (BH₄) (cofactor)

• Catalase

• Dithiothreitol (DTT)

• Sodium periodate

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a reaction buffer (e.g., 50 mM HEPES, pH 7.2).

  • Prepare stock solutions of L-tyrosine, BH₄, catalase, and DTT in the reaction buffer.

  • Prepare serial dilutions of H-Tyr(3-I)-OH from each supplier in the reaction buffer.

• Assay Protocol:

  • To each well of a 96-well plate, add the reaction buffer, hTH, BH₄, catalase, and DTT.

  • Add the different concentrations of H-Tyr(3-I)-OH or a vehicle control to the respective wells.

  • Pre-incubate the plate at 37°C for 10 minutes.

  • Initiate the reaction by adding L-tyrosine to all wells.

  • Incubate at 37°C for 20 minutes.

  • Stop the reaction and develop the color by adding sodium periodate. This will oxidize the L-DOPA product to dopachrome.

  • Measure the absorbance at 475 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of H-Tyr(3-I)-OH compared to the vehicle control.

  • Plot the percent inhibition against the logarithm of the H-Tyr(3-I)-OH concentration.

  • Determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition of enzyme activity) for each supplier's product using non-linear regression analysis.

Mandatory Visualization

The following diagrams illustrate the key pathways and workflows discussed in this guide.

Caption: Catecholamine biosynthesis pathway with H-Tyr(3-I)-OH inhibition.

Caption: Workflow for HPLC-based purity analysis of H-Tyr(3-I)-OH.

Caption: Workflow for determining the inhibitory activity of H-Tyr(3-I)-OH.

References

• 1. H-Tyr(3-I)-OH | Hydroxylase 抑制剂 | 现货供应 | 美国品牌 | 免费采购电话400-668-6834 [selleck.cn]
• 2. peptide.com [peptide.com]
• 3. selleckchem.com [selleckchem.com]
• 4. medchemexpress.com [medchemexpress.com]

Comparative Analysis of 3-Iodo-L-tyrosine in Biochemical and Preclinical Research

A comprehensive guide for researchers, scientists, and drug development professionals on the experimental applications and comparative performance of 3-Iodo-L-tyrosine. This document provides a statistical analysis of its role as a tyrosine hydroxylase inhibitor, its application in peptide synthesis, and its effects in a preclinical model of Parkinson's disease, juxtaposed with relevant alternatives.

Introduction

3-Iodo-L-tyrosine, a halogenated derivative of the amino acid L-tyrosine, serves as a versatile tool in biomedical research. It is a known inhibitor of tyrosine hydroxylase, the rate-limiting enzyme in catecholamine biosynthesis, and a valuable building block in the synthesis of modified peptides. Furthermore, its ability to modulate the dopaminergic system has led to its investigation in models of neurological disorders such as Parkinson's disease. This guide presents a comparative statistical analysis of 3-Iodo-L-tyrosine's performance against other molecules in these key research applications, supported by experimental data and detailed protocols.

Tyrosine Hydroxylase Inhibition: A Quantitative Comparison

3-Iodo-L-tyrosine acts as a competitive inhibitor of tyrosine hydroxylase (TH), competing with the endogenous substrate L-tyrosine.[1][2] This inhibition directly impacts the synthesis of dopamine (B1211576) and other catecholamines. The inhibitory potency of 3-Iodo-L-tyrosine and its alternatives is typically quantified by the half-maximal inhibitory concentration (IC50) or the inhibitor constant (Ki).

Table 1: Comparison of Tyrosine Hydroxylase Inhibitors

Inhibitor	IC50 / Ki Value	Comments
3-Iodo-L-tyrosine	Ki = 0.39 µM[3]	A competitive inhibitor.[1] At 10µM, it inhibits TH activity by 60-70%, and at 100µM, inhibition is 100%.[4]
U-0521	IC50 = 30-600 nM, 1 µM	A competitive inhibitor of both tyrosine hydroxylase and catechol-O-methyltransferase (COMT).
Apomorphine	IC50 = 0.1-1 µM	Directly inhibits TH, with potency dependent on cofactor concentration.
N-Methyl-L-tyrosine	Not explicitly found	Described as a competitive inhibitor of tyrosine hydroxylase.

Experimental Protocol: In Vitro Tyrosine Hydroxylase Inhibition Assay (Tritium Release Method)

This protocol outlines a common method for determining the inhibitory activity of compounds against tyrosine hydroxylase.

• Reaction Mixture Preparation: In a microcentrifuge tube, combine a suitable buffer (e.g., MES), catalase, dithiothreitol (B142953) (DTT), and the cofactor tetrahydrobiopterin (B1682763) (BH4).

• Enzyme and Inhibitor Incubation: Add the purified tyrosine hydroxylase enzyme to the reaction mixture. Then, add varying concentrations of the test inhibitor (e.g., 3-Iodo-L-tyrosine) or a vehicle control.

• Reaction Initiation: Start the enzymatic reaction by adding the substrate, L-[3,5-³H]-tyrosine.

• Incubation: Incubate the reaction tubes at 37°C for a defined period (e.g., 20 minutes).

• Reaction Termination: Stop the reaction by adding a solution of activated charcoal in HCl. The charcoal binds to the unreacted [³H]-tyrosine.

• Separation: Centrifuge the tubes to pellet the charcoal.

• Measurement: Transfer an aliquot of the supernatant, containing the ³H₂O product, to a scintillation vial. Add scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition for each inhibitor concentration compared to the vehicle control. Determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration and performing a non-linear regression analysis.

Diagram 1: Tyrosine Hydroxylase Inhibition Workflow

References

• 1. neurology.org [neurology.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Excess amounts of 3-iodo-l-tyrosine induce Parkinson-like features in experimental approaches of Parkinsonism - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Control Experiments for H-Tyr(3-I)-OH Studies

For Researchers, Scientists, and Drug Development Professionals: A Comparative Analysis of H-Tyr(3-I)-OH and its Alternatives in Tyrosine Hydroxylase Inhibition

This guide provides a comprehensive overview of control experiments crucial for the accurate study of H-Tyr(3-I)-OH, a potent inhibitor of tyrosine hydroxylase. H-Tyr(3-I)-OH, also known as 3-Iodo-L-tyrosine, plays a significant role in biochemical research, particularly in studies related to catecholamine synthesis and neurological disorders. This document outlines key experimental controls, presents comparative data with a well-established inhibitor, Metyrosine, and provides detailed protocols for essential assays.

Understanding the Role of H-Tyr(3-I)-OH

H-Tyr(3-I)-OH is a derivative of the amino acid L-tyrosine and is a known inhibitor of tyrosine hydroxylase, the rate-limiting enzyme in the biosynthesis of catecholamines such as dopamine (B1211576), norepinephrine, and epinephrine.[1][2][3] Its ability to modulate this critical pathway makes it a valuable tool for studying the effects of reduced catecholamine levels in various physiological and pathological contexts.

Essential Controls for H-Tyr(3-I)-OH Experiments

To ensure the validity and interpretability of research findings, the inclusion of appropriate controls is paramount. For studies involving H-Tyr(3-I)-OH, the following controls are recommended:

• Negative Control: L-Tyrosine: As the natural substrate for tyrosine hydroxylase, L-tyrosine is the ideal negative control. It allows researchers to distinguish the specific inhibitory effects of H-Tyr(3-I)-OH from the general effects of a tyrosine analog.

• Positive Control & Comparator: Metyrosine (α-Methyl-p-tyrosine): Metyrosine is a well-characterized and clinically used inhibitor of tyrosine hydroxylase.[4][5] It serves as an excellent positive control to validate the experimental setup and provides a benchmark for comparing the potency and efficacy of H-Tyr(3-I)-OH.

Comparative Performance Data

The following table summarizes the inhibitory potency of H-Tyr(3-I)-OH and Metyrosine against tyrosine hydroxylase. It is important to note that IC50 and Ki values can vary depending on the experimental conditions.

Compound	Target	Assay Type	IC50 / Ki	Reference
H-Tyr(3-I)-OH	Tyrosine Hydroxylase	In Vitro Enzyme Assay	Ki = 0.39 µM
Metyrosine	Tyrosine Hydroxylase	In Vitro Enzyme Assay	-

Note: A specific IC50 or Ki value for Metyrosine from a directly comparable study was not available in the provided search results. Researchers should consult specific literature for values obtained under their experimental conditions.

Experimental Protocols

In Vitro Tyrosine Hydroxylase Inhibition Assay

This protocol is designed to determine the inhibitory potential of H-Tyr(3-I)-OH and its comparators on purified tyrosine hydroxylase.

Materials:

• Purified tyrosine hydroxylase enzyme

• L-Tyrosine (substrate)

• H-Tyr(3-I)-OH

• Metyrosine

• Assay buffer (e.g., 50 mM HEPES, pH 7.0, containing 1 mM DTT and 100 µM Fe(NH₄)₂(SO₄)₂)

• Cofactor: (6R)-L-erythro-5,6,7,8-tetrahydrobiopterin (BH4)

• Detection reagent (e.g., for measuring L-DOPA production)

• 96-well microplate

• Plate reader

Procedure:

• Prepare a reaction mixture containing the assay buffer and the tyrosine hydroxylase enzyme in each well of a 96-well plate.

• Add varying concentrations of H-Tyr(3-I)-OH, Metyrosine (positive control), or L-tyrosine (negative control) to the respective wells. Include a vehicle control (e.g., DMSO or buffer).

• Pre-incubate the plate at 37°C for 15 minutes.

• Initiate the reaction by adding L-tyrosine and the cofactor BH4 to all wells.

• Incubate the plate at 37°C for a predetermined time (e.g., 30-60 minutes).

• Stop the reaction by adding a quenching solution (e.g., perchloric acid).

• Measure the amount of L-DOPA produced using a suitable detection method (e.g., HPLC with electrochemical detection or a colorimetric assay).

• Calculate the percentage of inhibition for each compound concentration relative to the vehicle control and determine the IC50 values.

Cellular Dopamine Quantification Assay

This protocol measures the effect of H-Tyr(3-I)-OH on dopamine levels in a cellular context.

Materials:

• Cell line expressing tyrosine hydroxylase (e.g., PC12, SH-SY5Y)

• Cell culture medium

• H-Tyr(3-I)-OH

• Metyrosine

• L-Tyrosine

• Lysis buffer (e.g., 0.1 M perchloric acid)

• HPLC system with an electrochemical detector

• C18 reverse-phase HPLC column

Procedure:

• Culture the cells to the desired confluency in multi-well plates.

• Treat the cells with varying concentrations of H-Tyr(3-I)-OH, Metyrosine, or L-tyrosine for a specified duration (e.g., 24 hours). Include an untreated control.

• After treatment, wash the cells with ice-cold PBS.

• Lyse the cells by adding the lysis buffer and scraping the cells.

• Collect the cell lysates and centrifuge to pellet cellular debris.

• Filter the supernatant and inject a defined volume into the HPLC system.

• Separate dopamine from other cellular components using the C18 column and an appropriate mobile phase.

• Detect and quantify the dopamine levels using the electrochemical detector.

• Normalize the dopamine levels to the total protein concentration in each sample.

Visualizing the Mechanism of Action

To illustrate the biochemical context of H-Tyr(3-I)-OH's activity, the following diagrams depict the catecholamine synthesis pathway and the experimental workflow.

Caption: Catecholamine synthesis pathway and points of inhibition.

Caption: Workflow for in vitro and cellular assays.

This guide serves as a foundational resource for designing and interpreting experiments involving H-Tyr(3-I)-OH. By employing rigorous controls and standardized protocols, researchers can generate high-quality, reproducible data to advance our understanding of catecholamine-dependent processes.

References

• 1. caymanchem.com [caymanchem.com]
• 2. 3-Iodo-L-tyrosine 70-78-0 [sigmaaldrich.com]
• 3. medkoo.com [medkoo.com]
• 4. Metyrosine | C10H13NO3 | CID 441350 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Metyrosine | CAS#:672-87-7 | Chemsrc [chemsrc.com]

3-Iodo-L-tyrosine: A Comparative Review of Research Findings

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Iodo-L-tyrosine (MIT), a naturally occurring iodinated derivative of the amino acid L-tyrosine, plays a crucial role as an intermediate in the biosynthesis of thyroid hormones.[1][2] Beyond its physiological function, it has garnered significant attention in the scientific community as a potent inhibitor of tyrosine hydroxylase, the rate-limiting enzyme in catecholamine synthesis. This dual role makes 3-Iodo-L-tyrosine a valuable tool in endocrinological and neurological research, with applications ranging from studying thyroid hormone production to modeling dopamine (B1211576) deficiency in neurological disorders like Parkinson's disease. This guide provides a comprehensive comparison of research findings on 3-Iodo-L-tyrosine, presenting quantitative data, detailed experimental protocols, and visual representations of its mechanisms of action.

Performance Comparison: 3-Iodo-L-tyrosine as a Research Tool

The utility of 3-Iodo-L-tyrosine as a research tool stems from its specific inhibitory effect on tyrosine hydroxylase and its role as a precursor in thyroid hormone synthesis.

Inhibition of Tyrosine Hydroxylase

3-Iodo-L-tyrosine acts as a competitive inhibitor of tyrosine hydroxylase, effectively reducing the synthesis of dopamine and other catecholamines.[3] This property has been exploited to induce a state of dopamine depletion in various experimental models.

Table 1: Quantitative Data on Tyrosine Hydroxylase Inhibition by 3-Iodo-L-tyrosine

Parameter	Value	Model System	Reference
Ki	0.39 µM	Purified beef adrenal tyrosine hydroxylase	[4]
Effective Concentration (in vitro)	5 and 10 nM	Primary substantia nigra neurons (induces α-synuclein aggregates)	[4]
Effective Dose (in vivo)	10 µM (intrastriatal)	Mice (induces parkinsonism)
Effective Concentration (in vivo)	5 mg/ml in food	Drosophila melanogaster (impairs associative learning)
Effective Concentration (in vitro)	0.1 and 1 mM	Dugesia dorotocephala (planarian) homogenates

Role in Thyroid Hormone Synthesis

3-Iodo-L-tyrosine is a direct precursor to triiodothyronine (T3), one of the two major thyroid hormones. In the thyroid gland, one molecule of 3-Iodo-L-tyrosine couples with one molecule of diiodotyrosine (DIT) to form T3.

Table 2: Comparison of in vitro Thyroid Hormone Synthesis

Precursor(s)	Outcome	Model System	Reference
Diiodo-3,5-L-tyrosyl-diiodo-3,5-L-tyrosine	Faster and more significant iodothyronine formation	Rat thyroid gland minces and microsomal fraction
3,5-diiodotyrosine	Slower iodothyronine formation	Rat thyroid gland minces and microsomal fraction

Key Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are summaries of key experimental protocols involving 3-Iodo-L-tyrosine.

Dopamine Depletion in Drosophila melanogaster

This protocol is used to study the effects of reduced dopamine levels on behavior and neuronal function in a genetically tractable model organism.

Experimental Workflow:

Figure 1: Workflow for inducing dopamine depletion in Drosophila.

Protocol Details:

• Solution Preparation: A 5% sucrose solution is prepared as the base food source. For the experimental group, 3-Iodo-L-tyrosine is dissolved in this solution to a final concentration of 5 mg/ml. For rescue experiments, L-DOPA, a dopamine precursor, can be added at a concentration of 10 mg/ml.

• Feeding: The prepared solution is used to saturate a piece of tissue paper, which is then placed in a vial containing newly hatched flies. The flies are allowed to feed on this solution for a duration of 24 to 48 hours.

• Analysis: Following the feeding period, flies are subjected to behavioral paradigms, such as associative learning tasks, to assess the impact of dopamine depletion. Additionally, whole-brain homogenates can be analyzed to quantify dopamine levels and confirm the biochemical effect of the treatment.

Induction of Parkinson-like Features in Mice

This protocol describes the use of 3-Iodo-L-tyrosine to model aspects of Parkinson's disease in a mammalian system.

Experimental Workflow:

Figure 2: Workflow for inducing Parkinson-like features in mice.

Protocol Details:

• Surgical Procedure: Mice are anesthetized and placed in a stereotaxic frame. A microinjection cannula is used to deliver a 10 µM solution of 3-Iodo-L-tyrosine directly into the dorsal striatum.

• Behavioral Analysis: Following a recovery period, the motor function of the mice is assessed using tests such as the open field test, which measures locomotor activity and can reveal bradykinesia (slowness of movement), a hallmark of parkinsonism.

• Histological Analysis: After the behavioral assessments, brain tissue is collected and processed for immunohistochemistry. This allows for the visualization and quantification of pathological markers associated with Parkinson's disease, such as the aggregation of α-synuclein and the loss of tyrosine hydroxylase-positive (dopaminergic) neurons in the substantia nigra.

Signaling Pathways and Logical Relationships

Dopamine Synthesis Pathway and Inhibition by 3-Iodo-L-tyrosine

The synthesis of dopamine begins with the amino acid L-tyrosine. Tyrosine hydroxylase converts L-tyrosine to L-DOPA, which is then converted to dopamine by DOPA decarboxylase. 3-Iodo-L-tyrosine acts as a competitive inhibitor at the first, rate-limiting step of this pathway.

Figure 3: Inhibition of the dopamine synthesis pathway by 3-Iodo-L-tyrosine.

Thyroid Hormone Synthesis Pathway

In the thyroid gland, thyroglobulin is iodinated to form monoiodotyrosine (MIT or 3-Iodo-L-tyrosine) and diiodotyrosine (DIT). These iodinated tyrosines are then coupled to form the thyroid hormones T3 and T4.

Figure 4: Role of 3-Iodo-L-tyrosine in thyroid hormone synthesis.

Conclusion

3-Iodo-L-tyrosine is a versatile and valuable molecule in biomedical research. Its well-characterized inhibitory effect on tyrosine hydroxylase provides a reliable method for studying the consequences of dopamine depletion in various model systems. Furthermore, its essential role as a precursor in thyroid hormone synthesis makes it a key compound for endocrinological research. The quantitative data and experimental protocols presented in this guide offer a comparative overview to aid researchers in designing and interpreting studies utilizing this important compound. The provided diagrams of key pathways offer a clear visual reference for understanding its mechanisms of action. As research in neurobiology and endocrinology continues to advance, 3-Iodo-L-tyrosine will undoubtedly remain a significant tool for unraveling complex biological processes.

References

• 1. Compromising Tyrosine Hydroxylase Function Extends and Blunts the Temporal Profile of Reinforcement by Dopamine Neurons in Drosophila - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 3-Iodo-L-Tyrosine | C9H10INO3 | CID 439744 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scbt.com [scbt.com]
• 4. caymanchem.com [caymanchem.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for H-Tyr(3-I)-OH: A Guide for Laboratory Professionals

For researchers and scientists engaged in drug development and other laboratory research, the safe handling and disposal of chemical reagents is paramount. This guide provides essential safety information and a detailed operational plan for the proper disposal of H-Tyr(3-I)-OH (3-Iodo-L-tyrosine), a halogenated amino acid derivative. Adherence to these procedures is critical for ensuring a safe laboratory environment and compliance with environmental regulations.

Essential Safety and Handling Information

H-Tyr(3-I)-OH is classified as a halogenated organic compound and presents several potential hazards. All personnel handling this substance should be familiar with its properties and the necessary safety precautions.

Summary of Key Data:

Property	Value
Molecular Formula	C9H10INO3[1]
Molecular Weight	307.1 g/mol [1]
Appearance	Solid
GHS Hazard Statements	Causes skin irritation, Causes serious eye irritation, May cause respiratory irritation, Harmful if swallowed.
Storage	Keep container tightly closed in a dry, cool, and well-ventilated place.
Incompatible Materials	Strong oxidizing agents.
LD50 (Oral)	Not available. Classified as harmful if swallowed.

Detailed Disposal Protocol

The proper disposal of H-Tyr(3-I)-OH is crucial to prevent environmental contamination and ensure laboratory safety. As a halogenated organic compound, it must be segregated from other waste streams.[2][3][4]

Step-by-Step Disposal Procedure:

• Personal Protective Equipment (PPE): Before handling H-Tyr(3-I)-OH for disposal, ensure you are wearing appropriate PPE, including:

  • Chemical safety goggles

  • Lab coat

  • Nitrile gloves

• Waste Identification and Segregation:

  • Identify the waste as "Halogenated Organic Waste."

  • Do not mix H-Tyr(3-I)-OH waste with non-halogenated organic waste or any other waste streams.

• Containerization:

  • Use a designated and clearly labeled waste container compatible with halogenated organic compounds. The container should be in good condition with a secure, tight-fitting lid.

  • The label on the container must clearly state "Hazardous Waste" and "Halogenated Organic Waste." Also, list the full chemical name: "H-Tyr(3-I)-OH" or "3-Iodo-L-tyrosine."

• Waste Collection:

  • Solid Waste: Carefully transfer any solid H-Tyr(3-I)-OH, including contaminated items like weighing paper or gloves, into the designated halogenated organic waste container. Minimize the generation of dust.

  • Liquid Waste: If H-Tyr(3-I)-OH is in a solution, pour the liquid waste into the designated container, avoiding splashes. Do not dispose of H-Tyr(3-I)-OH solutions down the drain.

• Storage of Waste Container:

  • Keep the waste container securely sealed at all times, except when adding waste.

  • Store the sealed container in a designated satellite accumulation area that is well-ventilated and away from incompatible materials.

• Final Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the halogenated organic waste.

  • Provide the EHS department with a full description of the waste, including the chemical name and quantity.

Spill Cleanup:

In the event of a spill, wear your full PPE. For a small spill, use an inert absorbent material (e.g., vermiculite, sand) to contain and collect the spilled solid. Place the absorbed material and any contaminated cleaning materials into the designated halogenated organic waste container. For larger spills, evacuate the area and follow your institution's emergency procedures.

Experimental Protocol: Tyrosine Hydroxylase Inhibition Assay

H-Tyr(3-I)-OH is a known inhibitor of tyrosine hydroxylase, the rate-limiting enzyme in the synthesis of catecholamines. The following is a general protocol for an in vitro tyrosine hydroxylase inhibition assay using H-Tyr(3-I)-OH as a control inhibitor.

Materials:

• Purified tyrosine hydroxylase (hTH)

• L-Tyrosine (substrate)

• H-Tyr(3-I)-OH (3-Iodo-L-tyrosine) solution (inhibitor)

• Ferrous ammonium (B1175870) sulfate (B86663) (iron source)

• DMPH4 (cofactor)

• Sodium periodate (B1199274)

• Hepes buffer

• 96-well plate

• Plate reader capable of measuring absorbance at 475 nm

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of H-Tyr(3-I)-OH in an appropriate solvent.

  • Prepare a reaction mixture (Mixture A) containing hTH, iron, and DMPH4 in Hepes buffer.

  • Prepare a second mixture (Mixture B) containing L-tyrosine and sodium periodate in Hepes buffer.

• Assay Protocol:

  • To the wells of a 96-well plate, add Mixture A.

  • For the inhibition control wells, add a specific concentration of the H-Tyr(3-I)-OH solution to Mixture A immediately before starting the reaction.

  • Initiate the enzymatic reaction by adding Mixture B to all wells.

  • The sodium periodate in Mixture B will oxidize the L-DOPA product to dopachrome (B613829), which has a distinct color.

• Data Acquisition and Analysis:

  • Immediately place the 96-well plate in a plate reader and monitor the change in absorbance at 475 nm over time.

  • The rate of dopachrome formation is proportional to the tyrosine hydroxylase activity.

  • Compare the rate of reaction in the wells containing H-Tyr(3-I)-OH to the control wells (without inhibitor) to determine the percentage of inhibition.

This protocol provides a framework for assessing the inhibitory effect of compounds on tyrosine hydroxylase, with H-Tyr(3-I)-OH serving as a reference inhibitor.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of H-Tyr(3-I)-OH waste.

Caption: Logical workflow for the proper disposal of H-Tyr(3-I)-OH waste.

References

• 1. peptide.com [peptide.com]
• 2. scienceready.com.au [scienceready.com.au]
• 3. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 4. bucknell.edu [bucknell.edu]

Personal protective equipment for handling H-Tyr(3-I)-OH

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY DIAGNOSTIC OR THERAPEUTIC USE.

This guide provides essential safety and logistical information for handling H-Tyr(3-I)-OH (3-iodo-L-tyrosine). Researchers, scientists, and drug development professionals should adhere to these guidelines to ensure personal safety and proper management of this chemical.[1]

Personal Protective Equipment (PPE)

When handling H-Tyr(3-I)-OH, wearing appropriate personal protective equipment is mandatory to minimize exposure.[1] The required PPE may vary based on the scale of the operation and the potential for generating dust or aerosols.[1]

Protection Type	Equipment	Specifications & Remarks
Eye Protection	Safety glasses with side shields or chemical safety goggles	Must be worn at all times in the laboratory. Use chemical safety goggles when there is a risk of splashing.[1]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber)	Inspect gloves before use. Dispose of contaminated gloves after use in accordance with good laboratory practices.[1]
Skin and Body Protection	Laboratory coat	A standard laboratory coat should be sufficient for handling small quantities. For larger quantities or when there is a risk of significant spillage, consider additional protective clothing.
Respiratory Protection	NIOSH-approved respirator with a particulate filter (e.g., N95)	Necessary if handling fine powders that may become airborne or when engineering controls like a fume hood are insufficient.

Hazard Identification and First Aid

Exposure Route	Symptoms	First Aid Measures
Inhalation	May cause respiratory irritation.	Move the person to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Obtain medical aid.
Skin Contact	Causes skin irritation.	Immediately flush skin with running water for at least 15 minutes while removing contaminated clothing and shoes. Wash clothing before reuse. Obtain medical aid immediately.
Eye Contact	Causes serious eye irritation.	Immediately flush open eyes with running water for at least 15 minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.
Ingestion	May be harmful if swallowed.	Do NOT induce vomiting without medical advice. Rinse mouth with water. Never give anything by mouth to an unconscious person. Obtain medical aid immediately.

Operational Plan: Safe Handling Procedures

Adherence to a strict operational plan is essential for the safe handling of H-Tyr(3-I)-OH.

Step-by-Step Handling Protocol:

• Preparation:

  • Ensure that a current Safety Data Sheet (SDS) for a similar compound is accessible.

  • Work in a well-ventilated area, preferably within a chemical fume hood, especially when handling the solid form to avoid inhalation of dust.

  • Confirm that an emergency eyewash station and safety shower are readily accessible.

• Handling:

  • Avoid contact with skin, eyes, and personal clothing.

  • When weighing the solid, do so in a fume hood or a balance enclosure to minimize dust dispersion.

  • If dissolving the compound, add the solid to the solvent slowly to prevent splashing.

  • Keep the container tightly closed when not in use.

• Post-Handling:

  • Clean the work area and any equipment used.

  • Decontaminate or dispose of used PPE according to institutional guidelines.

  • Wash hands thoroughly after handling.

Disposal Plan

Proper disposal of H-Tyr(3-I)-OH and its containers is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Disposal Protocol:

• Waste Chemical:

  • Dispose of waste chemical in accordance with local, state, and federal regulations.

  • Do not dispose of it down the drain or in regular trash.

  • Collect waste in a designated, labeled, and sealed container. As a halogenated organic compound, it should typically be collected separately.

• Contaminated Materials:

  • Any materials, such as gloves, paper towels, or weighing paper, that come into direct contact with the chemical should be considered contaminated waste.

  • Dispose of these materials in a sealed container that is appropriately labeled for chemical waste.

• Empty Containers:

  • Rinse empty containers with an appropriate solvent three times.

  • The rinsate should be collected and disposed of as chemical waste.

  • Once properly decontaminated, the container can be disposed of or recycled according to institutional policies.

Experimental Workflow

Caption: Workflow for the safe handling and disposal of H-Tyr(3-I)-OH.

References

• 1. benchchem.com [benchchem.com]